Aluminum citrate

• CAS: 31142-56-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Aluminum Citrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of aluminum citrate (B86180), a compound of significant interest due to its versatile applications in pharmaceuticals, materials science, and industrial processes. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of key processes to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Synthesis of Aluminum Citrate

Aluminum citrate can be synthesized through various methods, with the choice of precursor and reaction conditions influencing the properties of the final product. The most common methods involve the reaction of an aluminum salt with citric acid in an aqueous solution, followed by pH adjustment to facilitate the formation of the desired aluminum citrate complex.[1][2] The structure and properties of the resulting complex are highly dependent on parameters such as the molar ratio of aluminum to citrate, the final pH of the solution, and the reaction temperature.[2]

Two prevalent methods for the synthesis of aluminum citrate are co-precipitation and the sol-gel method, particularly for producing nanoparticles.[3]

1.1. Co-precipitation Method

This method involves the precipitation of aluminum citrate from a solution containing aluminum and citrate ions by adjusting the pH.

1.2. Sol-Gel Method

The sol-gel method is employed for the synthesis of aluminum citrate nanoparticles and involves the formation of a polymeric aluminum citrate precursor.[3]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of aluminum citrate are crucial for reproducible results.

2.1. Synthesis Protocols

Protocol 1: Co-precipitation Synthesis of Aluminum Citrate [4]

• Preparation of Solutions: Prepare an aqueous solution of aluminum chloride (AlCl₃) and a separate aqueous solution of citric acid.

• Mixing: Add the citric acid solution to the aluminum chloride solution to achieve the desired molar ratio of aluminum to citrate (e.g., 2:1).

• Vigorous Stirring: Stir the resulting solution vigorously to ensure homogeneity.

• pH Adjustment: Slowly add a solution of sodium hydroxide (B78521) or ammonium (B1175870) hydroxide using a burette to adjust the pH of the mixture to a level between 5.0 and 9.0.

• Temperature Control: Maintain the temperature of the solution between 20°C and 90°C during the addition of the base.

• Continuous Agitation: Continue vigorous agitation throughout the process to ensure a homogeneous reaction.

• Final Product: The final product is a stable aqueous solution of aluminum citrate. For a solid product, drying may be required.[5]

Protocol 2: Sol-Gel Synthesis of Aluminum Citrate Nanoparticles [3]

• Precursor Solutions: Prepare a 0.5 M solution of aluminum nitrate (B79036) nonahydrate [Al(NO₃)₃·9H₂O] and a 0.5 M solution of citric acid in distilled water.

• Mixing: Mix the two solutions.

• pH Adjustment: Adjust the pH of the mixture to approximately 6 with ammonia.

• Heating: Heat the solution to a temperature between 80°C and 100°C.

• Gel Formation: Continue heating until a gel is formed.

• Drying: Dry the gel at 200°C to obtain the aluminum citrate nanoparticles.

2.2. Characterization Protocols

Protocol 3: Fourier-Transform Infrared (FTIR) Spectroscopy [6]

• Sample Preparation: Prepare the aluminum citrate sample, either as a solid mixed with KBr to form a pellet or as a thin film.

• Analysis: Record the FTIR spectrum in the range of 4000-400 cm⁻¹.

• Interpretation: Identify characteristic peaks corresponding to the carboxylate (COO⁻) and hydroxyl (OH) groups of the citrate ligand and observe shifts upon coordination to aluminum.[7] Strong absorptions corresponding to the carbonyls of the citrate carboxylates are expected.[7]

Protocol 4: Thermogravimetric Analysis (TGA) [8]

• Sample Preparation: Place a small, accurately weighed amount of the aluminum citrate sample into the TGA crucible.

• Analysis: Heat the sample at a controlled rate under a specific atmosphere (e.g., nitrogen or air).

• Data Acquisition: Record the mass of the sample as a function of temperature.

• Interpretation: Analyze the resulting thermogram to determine the thermal stability and decomposition profile of the aluminum citrate.

Protocol 5: Scanning Electron Microscopy (SEM) [6]

• Sample Preparation: Mount the aluminum citrate powder onto an SEM stub using conductive adhesive and coat with a thin layer of a conductive material (e.g., gold) to prevent charging.

• Imaging: Scan the sample with a focused beam of electrons.

• Data Acquisition: Collect the secondary electrons to form an image of the sample's surface morphology.

Data Presentation

The following tables summarize quantitative data related to the synthesis and characterization of aluminum citrate.

Table 1: Synthesis Parameters for Aluminum Citrate

Parameter	Co-precipitation Method	Sol-Gel Method	Reference
Aluminum Precursor	Aluminum chloride (AlCl₃)	Aluminum nitrate nonahydrate [Al(NO₃)₃·9H₂O]	[3][4]
Citrate Source	Citric acid (C₆H₈O₇)	Citric acid (C₆H₈O₇)	[3][4]
Precursor Concentration	Not specified	0.5 M Aluminum Nitrate, 0.5 M Citric Acid	[3]
Solvent	Distilled water	Distilled water	[3]
Reaction Temperature	Room Temperature	80°C - 100°C	[3]
pH Adjustment	pH adjusted to 5.0 - 9.0	pH adjusted to ~6 with ammonia	[3][5]
Drying Temperature	Not specified	200°C	[3]

Table 2: Physicochemical Properties and Quality Standards of Aluminum Citrate

Property	Value	Reference
Appearance	White to off-white crystalline powder	[9]
Molecular Weight	216.08 g/mol	[10]
Solubility in Water	Soluble	[1]
Purity (HPLC)	≥99.0%	[9]
Aluminum Content	10.5-11.5%	[9]
pH (5% Solution)	2.8-3.5	[9]
Melting Point	Decomposes above 250°C	[9]

Mandatory Visualizations

4.1. Experimental and Logical Workflows

The synthesis of aluminum citrate involves a series of controlled steps to ensure the desired product is obtained. The following diagram illustrates a general workflow for the synthesis of aluminum citrate.

General workflow for the synthesis of aluminum citrate.

4.2. Characterization Workflow

A systematic approach is required to fully characterize the synthesized aluminum citrate.

Workflow for the characterization of aluminum citrate.

4.3. Signaling and Interaction Pathways

Aluminum citrate has been shown to enhance the intestinal absorption of aluminum.[11] This process is thought to occur via the paracellular pathway due to the opening of cellular tight junctions.[11]

Mechanism of enhanced aluminum absorption by citrate.

Characterization Techniques

A variety of analytical techniques are employed to thoroughly characterize aluminum citrate.

5.1. Spectroscopic Techniques

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in aluminum citrate. The coordination of the carboxylate and hydroxyl groups of the citrate molecule to the aluminum ion results in characteristic shifts in their vibrational frequencies.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C and ²⁷Al NMR are powerful tools for elucidating the structure of aluminum citrate complexes in solution. The ²⁷Al NMR spectrum can provide information about the coordination environment of the aluminum atoms, while the ¹³C NMR spectrum reveals details about the citrate ligand upon complexation.[12]

5.2. Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability and decomposition pattern of aluminum citrate by measuring the change in mass as a function of temperature.[8]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow associated with thermal transitions in the material, such as melting and decomposition, providing information on phase changes.[8]

5.3. Microscopic Techniques

• Scanning Electron Microscopy (SEM): SEM is utilized to visualize the surface morphology and particle shape of aluminum citrate.[6]

• Transmission Electron Microscopy (TEM): TEM provides higher resolution images, allowing for the characterization of the size and shape of nanoparticles.

Conclusion

The synthesis and characterization of aluminum citrate are critical for its application in various scientific and industrial fields. By carefully controlling synthesis parameters such as pH, temperature, and reactant ratios, the properties of aluminum citrate can be tailored to specific needs. The comprehensive characterization using a suite of analytical techniques ensures the quality and suitability of the synthesized material for its intended purpose, particularly in the highly regulated field of drug development.

References

• 1. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 2. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. cores.research.asu.edu [cores.research.asu.edu]
• 9. nbinno.com [nbinno.com]
• 10. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 11. Site and mechanism of enhanced gastrointestinal absorption of aluminum by citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2024.sci-hub.se [2024.sci-hub.se]

Unraveling the Intricacies of Aluminum Citrate in Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The interaction of aluminum with citrate (B86180) in aqueous solutions is a complex phenomenon of significant interest in fields ranging from pharmaceutical sciences to environmental chemistry. The speciation and coordination chemistry of aluminum citrate are critically dependent on factors such as pH and the molar ratio of aluminum to citrate. This technical guide provides an in-depth analysis of the molecular structure of aluminum citrate in solution, summarizing key quantitative data, detailing experimental methodologies for its characterization, and visualizing the complex equilibria and workflows involved. Understanding these interactions is paramount for controlling aluminum bioavailability, developing effective drug delivery systems, and assessing its toxicological profile.

pH-Dependent Speciation of Aluminum Citrate

The molecular form of aluminum citrate in solution is not static; it exists as a dynamic equilibrium of various mononuclear and polynuclear species, the distribution of which is primarily governed by the pH of the medium.[1][2] At lower pH values, typically below 3, mononuclear aluminum citrate complexes are the predominant species.[3] As the pH increases, the system shifts towards the formation of more complex polynuclear species, with trinuclear complexes being particularly stable and well-characterized.[1][3]

Mononuclear Complexes

In acidic conditions, aluminum and citric acid form a variety of 1:1 and 1:2 (Al:citrate) complexes. Species such as AlCit⁰, AlHCit⁺, and Al(OH)(H₋₁Cit)²⁻ have been proposed to exist in these solutions.[4] The citrate ligand typically acts in a tridentate fashion, coordinating with the aluminum ion through its central hydroxyl group and two of its carboxylate groups.[1]

Polynuclear Complexes

With an increase in pH to 4 and above, oligomerization occurs, leading to the formation of polynuclear aluminum citrate species.[1][3] A notable and extensively studied example is the trinuclear complex, [Al₃(C₆H₅O₇)₃(OH)₄(H₂O)]⁴⁻, which has been identified at a pH of around 6.[1][3] The formation of these larger complexes significantly alters the solution chemistry and the bioavailability of aluminum.

The equilibrium between these different species can be visualized as a pH-dependent pathway:

Figure 1: pH-Dependent Speciation of Aluminum Citrate.

Quantitative Analysis of Aluminum Citrate Equilibria

The stability and formation of different aluminum citrate complexes are quantified by their stability constants (log β) and pKa values. These parameters are crucial for modeling the behavior of aluminum citrate in various chemical and biological systems.

Stability Constants

The following table summarizes the stability constants for several key aluminum citrate complexes as determined by potentiometric titration.

Complex Species	Log β	Conditions	Reference
AlHL⁺	11.02 ± 0.02	I = 0.10 M KCl, 25°C	[5]
AlL	8.35 ± 0.23	I = 0.10 M KCl, 25°C	[5]
AlL₂³⁻	13.40 ± 0.35	I = 0.10 M KCl, 25°C	[5]
Al(HL)L²⁻	17.36 ± 0.11	I = 0.10 M KCl, 25°C	[5]

H represents a protonated ligand (citric acid), and L represents the fully deprotonated citrate ligand.

pKa Values

The acidity of the coordinated citrate ligand is significantly affected by the aluminum ion. The table below presents computationally estimated pKa values for citric acid both free in solution and when complexed with Al(III).

Ionizable Group	Free Citric Acid (Experimental)	Al(III)-Complexed Citric Acid (Computational)	Reference
pKa₁	2.91 ± 0.02	-14.5	[5][6]
pKa₂	4.35 ± 0.01	-8.0	[5][6]
pKa₃	5.90 ± 0.02	0.6	[5][6]
pKa₄ (hydroxyl)	~14.4	5.4	[6]

These values highlight that complexation with Al(III) dramatically increases the acidity of the citrate molecule.[1]

Experimental Protocols for Characterization

The elucidation of the complex solution chemistry of aluminum citrate relies on a combination of sophisticated analytical techniques. Potentiometric titration and Nuclear Magnetic Resonance (NMR) spectroscopy are two of the most powerful methods employed.

Potentiometric Titration

Potentiometric titration is a fundamental technique used to determine the stability constants of metal-ligand complexes.[7]

Objective: To determine the formation constants of aluminum citrate species by monitoring the change in hydrogen ion concentration upon titration.

Methodology:

• Solution Preparation: Prepare aqueous solutions of known concentrations of aluminum (e.g., from AlCl₃) and citric acid in a constant ionic strength medium (e.g., 0.10 M KCl).[5]

• Instrumentation: Utilize a potentiometric titrator equipped with a glass electrode and a reference electrode (e.g., Ag/AgCl).[7] The system should be calibrated with standard buffer solutions.

• Titration: Titrate the aluminum-citrate solution with a standardized solution of a strong base (e.g., NaOH). The potential (or pH) is recorded after each addition of the titrant.

• Data Analysis: The resulting titration curve (pH vs. volume of titrant) is analyzed using computer programs (e.g., LETAGROPVRID) to calculate the protonation constants of citrate and the stability constants of the various aluminum-citrate complexes.[8]

²⁷Al and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed insights into the coordination environment of the aluminum nucleus and the structure of the citrate ligand in solution.

Objective: To identify the different aluminum citrate species present in solution and to probe their coordination geometry.

Methodology:

• Sample Preparation: Prepare solutions of aluminum citrate in D₂O at various pH values and Al:citrate molar ratios.[4]

• Instrumentation: A high-field NMR spectrometer is used. For ²⁷Al NMR, a typical external standard is an aqueous solution of Al(NO₃)₃. For ¹³C NMR, an external standard such as TMS can be used.[4]

• Data Acquisition:

  • ²⁷Al NMR: Acquire single-pulse spectra. The chemical shift provides information about the coordination number and symmetry of the aluminum center. For instance, a study on a trinuclear aluminum citrate complex identified three distinct singlets in the ²⁷Al NMR spectrum.[1]

  • ¹³C NMR: Acquire ¹³C spectra to observe the resonances of the citrate carbon atoms. The chemical shifts of the carboxylate and methylene (B1212753) carbons can distinguish between free and coordinated citrate, and can also provide evidence for the presence of coordination isomers.[4][5]

• Data Interpretation: The number of signals, their chemical shifts, and their line widths in both ²⁷Al and ¹³C NMR spectra are used to deduce the structures and relative concentrations of the aluminum citrate species in solution.[4]

The general workflow for characterizing aluminum citrate in solution using these techniques can be visualized as follows:

Figure 2: Experimental Workflow for Aluminum Citrate Characterization.

Conclusion

The molecular structure of aluminum citrate in solution is a multifaceted topic with significant implications for its chemical and biological behavior. The speciation is intricately linked to pH, with a transition from mononuclear to polynuclear complexes as the pH increases. Quantitative data, such as stability constants and pKa values, are essential for accurately modeling these systems. The combined application of experimental techniques like potentiometric titration and multinuclear NMR spectroscopy provides a powerful approach to characterizing the various species present and their coordination chemistry. For researchers and professionals in drug development, a thorough understanding of these principles is crucial for harnessing the properties of aluminum citrate while mitigating its potential risks.

References

• 1. Aluminum speciation in biological environments. The deprotonation of free and aluminum bound citrate in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. smolecule.com [smolecule.com]
• 3. sips.org.in [sips.org.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arxiv.org [arxiv.org]
• 8. Effect of citric acid on aluminum hydrolytic speciation - PubMed [pubmed.ncbi.nlm.nih.gov]

aluminum citrate CAS number and IUPAC name

An In-depth Technical Guide to Aluminum Citrate (B86180)

Introduction

Aluminum citrate is a coordination complex formed between aluminum ions (Al³⁺) and citrate ions, the conjugate base of citric acid.[1] As a multidentate ligand, the citrate ion can form stable complexes with metal ions, making aluminum citrate a versatile compound.[1] It sees application in diverse fields, including the oil and gas industry as a polymer crosslinking agent for water control, in medicine, and as an antiperspirant in cosmetics.[2][3][4] This technical guide provides a comprehensive overview of its chemical properties, synthesis protocols, and key applications, with a focus on data relevant to researchers and drug development professionals.

Chemical Identifiers and Physicochemical Properties

Aluminum citrate is a white, crystalline powder or solid.[2][3][5] Its identification and core properties are summarized below. There are multiple CAS Numbers associated with aluminum citrate, which may refer to different salt ratios or hydration states. The most commonly cited are 813-92-3 and 31142-56-0.[6][7]

Table 1: Chemical Identifiers for Aluminum Citrate

Identifier	Value
IUPAC Name	aluminum;2-hydroxypropane-1,2,3-tricarboxylate[1][8]
CAS Number	813-92-3[1][6], 31142-56-0[2][7]
EC Number	250-484-4[2][7]
Molecular Formula	C₆H₅AlO₇[6][7]
Molecular Weight	~216.08 g/mol [2][6][7]
PubChem CID	91599[6]

Table 2: Physicochemical Properties of Aluminum Citrate

Property	Value	Source
Appearance	White to off-white crystalline powder or solid	[2][5]
Purity	≥98% or ≥99.0% (typical)	[4][5]
Solubility	Freely soluble in water (≥50 g/L at 20°C); Insoluble in ethanol	[5]
Melting Point	Decomposes above 250°C	[5]
Density	1.5-1.7 g/cm³	[5]
pH (5% Solution)	2.8-3.5	[5]

Synthesis and Experimental Protocols

The synthesis of aluminum citrate typically involves the reaction of an aluminum salt with citric acid in an aqueous solution, followed by pH adjustment to facilitate the formation of the desired complex.[1]

Protocol 1: General Synthesis from Aluminum Chloride and Citric Acid

This protocol describes a common laboratory method for producing aluminum citrate.

Materials:

• Aluminum chloride (AlCl₃) or Aluminum nitrate (B79036) nonahydrate (Al(NO₃)₃·9H₂O)[1]

• Citric acid (H₃C₆H₅O₇)[1]

• Ammonium hydroxide (B78521) (NH₄OH) or Sodium hydroxide (NaOH) solution[1]

• Deionized water

Procedure:

• Prepare separate aqueous solutions of the aluminum salt and citric acid. A molar ratio of aluminum to citrate between 1.5:1 and 2:1 is often targeted.[9]

• With vigorous agitation, add the citric acid solution to the aluminum salt solution.[1]

• The initial pH of the mixture will be highly acidic (typically < 1).[1]

• Slowly add the base (e.g., 50% NaOH or NH₄OH) dropwise to the mixture while maintaining vigorous stirring.[1]

• Monitor the reaction temperature, maintaining it between 40°C and 60°C, as the neutralization is exothermic.[10]

• Continue adding the base until the pH of the solution reaches a stable value between 6.0 and 9.0, depending on the desired final product.[1][9]

• The resulting product can be a stable aqueous solution or, upon slow evaporation, colorless crystals can be isolated by filtration.[1]

Protocol 2: Determination of Aluminum Content by Complexometric Titration

Citric acid interferes with standard complexometric titration of aluminum. This protocol provides a method to remove this interference for accurate quantification.[11]

Objective: To accurately determine the aluminum content in an aluminum citrate sample.

Procedure:

• Digest the aluminum citrate sample with a mixture of sulfuric acid and nitric acid (volume fraction > 50%) to remove interference from citrate ions.[11]

• Add xylenol orange indicator to the digested sample solution.

• Add an appropriate amount of sodium hydroxide solution until the solution color changes from yellow to purple.[11]

• Carefully add 8% nitric acid solution to adjust the color back to a light yellow, achieving a final pH between 5.5 and 6.0.[11]

• Titrate the solution with a standardized EDTA solution. The endpoint is indicated by a clear color change. The recovery rate for this method ranges from 99.46% to 100.28%.[11]

Applications in Research and Development

Aluminum citrate's properties make it valuable in several areas of research and drug development.

Crosslinking Agent for Hydrogels

Aluminum citrate is frequently used as a crosslinking agent to form hydrogels from polymers like polyacrylamide or hydroxypropyl methylcellulose (B11928114) (HPMC).[1][3] These hydrogels are investigated for controlled drug delivery applications. The workflow for synthesizing such a hydrogel is outlined below.

References

• 1. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]
• 2. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 3. ALUMINUM CITRATE | 31142-56-0 [chemicalbook.com]
• 4. Aluminum Citrate, 98% - CAS 31142-56-0 - City Chemical LLC. [citychemical.com]
• 5. nbinno.com [nbinno.com]
• 6. Aluminum Citrate | C6H5AlO7 | CID 91599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ALUMINUM CITRATE - Safety Data Sheet [chemicalbook.com]
• 8. americanelements.com [americanelements.com]
• 9. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 10. data.epo.org [data.epo.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of Aluminum Citrate in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aluminum citrate (B86180), a compound formed from the complexation of aluminum ions with citric acid, sees wide application in pharmaceuticals, cosmetics, and industrial processes as a cross-linking agent, antiperspirant, and pH regulator. A thorough understanding of its solubility characteristics in different solvent systems is paramount for formulation development, ensuring product stability, and optimizing its function. This technical guide provides a comprehensive overview of the solubility of aluminum citrate, detailing its behavior in aqueous and organic solvents, the critical influence of pH and temperature, and standardized protocols for solubility determination.

Physicochemical Properties of Aluminum Citrate

• Molecular Formula: AlC₆H₅O₇

• Molecular Weight: 216.08 g/mol

• Appearance: White to off-white crystalline powder or solid.[1]

• General Solubility Profile: Aluminum citrate's solubility is highly dependent on the solvent and the physicochemical conditions, particularly pH and temperature. It is generally considered soluble in water, especially under specific pH conditions and at elevated temperatures, while its solubility in most organic solvents is limited.

Solubility of Aluminum Citrate in Aqueous Systems

The solubility of aluminum citrate in water is a complex phenomenon governed by temperature and, most critically, the pH of the solution.

Effect of Temperature

In aqueous solutions, the solubility of aluminum citrate increases with temperature. It dissolves slowly in cold water but exhibits enhanced solubility in hot water.[2] While specific temperature-dependent solubility curves are not widely published, empirical evidence consistently supports this positive correlation. A dried aluminum citrate product is reported to have a solubility of about 15% in water, and this solubility is readily achieved to form a clear solution.[3]

Effect of pH

The pH of the aqueous medium is the most significant factor influencing the solubility of aluminum citrate. The speciation of aluminum citrate, i.e., the formation of different soluble and insoluble complexes, is directly controlled by the pH.

• Acidic Conditions (pH < 5.5): At lower pH values, the solubility of aluminum citrate is limited.[4]

• Neutral to Slightly Alkaline Conditions (pH 5.5 - 9.0): The solubility of aluminum citrate is significantly enhanced in this pH range. Stable aqueous solutions of aluminum citrate can be prepared by adjusting the pH to between 5.5 and 7.5.[4] This is attributed to the formation of various soluble mononuclear and polynuclear citrate complexes.

• Strongly Alkaline Conditions: Information on solubility in strongly alkaline conditions is less prevalent in the literature.

The interplay between pH and aluminum-citrate speciation is a dynamic equilibrium. The following diagram illustrates the logical relationship between pH and the formation of different aluminum citrate species, which in turn affects solubility.

pH-Dependent Speciation of Aluminum Citrate

Solubility of Aluminum Citrate in Organic Solvents

Comprehensive quantitative data on the solubility of aluminum citrate in a wide range of organic solvents is not extensively available in public literature. The existing information is summarized below. For many organic solvents, experimental determination of solubility is necessary.

Protic Solvents

• Ethanol: Aluminum citrate is consistently reported as being insoluble in ethanol.[1]

• Methanol, Isopropanol, and other Alcohols: While specific data is scarce, based on its insolubility in ethanol, it is anticipated that aluminum citrate has very low solubility in other short-chain alcohols.

• Glycerol and Glycols (Propylene Glycol, Polyethylene Glycol): There is a lack of specific solubility data for aluminum citrate in these solvents. Given their polar, protic nature, some degree of solubility might be expected, but this requires experimental verification.

Aprotic Solvents

Data Presentation: Summary of Solubility Data

The following table summarizes the known quantitative and qualitative solubility data for aluminum citrate.

Solvent	Temperature (°C)	Solubility	Citation(s)
Water (cold)	Not Specified	Dissolves slowly	[2]
Water (hot)	Not Specified	Soluble	[2]
Water	20	≥ 50 g/L	[1]
Water	Not Specified	~15% (for a dried product)	[3]
Ammonia Solution	Not Specified	Soluble	[2]
Ethanol	Not Specified	Insoluble	[1]
Methanol	Not Specified	Data not available
Isopropanol	Not Specified	Data not available
Glycerol	Not Specified	Data not available
Propylene Glycol	Not Specified	Data not available
Polyethylene Glycol (PEG)	Not Specified	Data not available
Acetone	Not Specified	Data not available
Dimethyl Sulfoxide (DMSO)	Not Specified	Data not available
Dimethylformamide (DMF)	Not Specified	Data not available

Experimental Protocols

Synthesis of a Stable Aqueous Aluminum Citrate Solution

This protocol is adapted from patented industrial methods for preparing stable aluminum citrate solutions.[4]

Workflow for the Synthesis of a Stable Aluminum Citrate Solution

Materials:

• Aluminum chloride (AlCl₃) solution (e.g., 34%)

• Citric acid solution (e.g., 50%)

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH) solution (for pH adjustment)

• Deionized water

• Reaction vessel with vigorous agitation (e.g., magnetic stirrer or overhead mixer)

• pH meter

• Temperature probe and control system

Procedure:

• Charge the reaction vessel with the aluminum chloride solution.

• While maintaining vigorous agitation, slowly add the citric acid solution. The molar ratio of aluminum to citrate should be controlled, typically in the range of 1.5:1 to 2:1 for optimal stability.

• Begin the slow addition of the base (NaOH or NH₄OH solution) to the mixture.

• Monitor the pH and temperature of the solution continuously. Maintain the temperature between 20°C and 90°C.

• Continue adding the base until the pH of the solution is stable within the desired range of 5.5 to 7.5.

• The resulting product is a stable aqueous solution of aluminum citrate.

Determination of Equilibrium Solubility (Shake-Flask Method)

This is a general and widely accepted method for determining the equilibrium solubility of a compound in a specific solvent.

References

• 1. nbinno.com [nbinno.com]
• 2. Metal citrate nanoparticles: a robust water-soluble plant micronutrient source - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 4. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]

An In-depth Technical Guide on the Thermal Stability and Decomposition of Aluminum Citrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aluminum citrate (B86180), a compound with significant applications in the pharmaceutical and other industries, exhibits a multi-stage thermal decomposition profile. This technical guide provides a comprehensive overview of the thermal stability of aluminum citrate, detailing its decomposition pathway from a hydrated or anhydrous state to its ultimate degradation product, amorphous alumina (B75360). The process is characterized by discrete steps of dehydroxylation, decomposition of the organic citrate backbone, and subsequent combustion of residual carbonaceous material. This document synthesizes available data on the temperature ranges, mass losses, and thermal events associated with each stage, providing researchers and professionals with critical information for formulation, processing, and stability analysis.

Thermal Decomposition Profile

The thermal decomposition of aluminum citrate is a complex process that generally proceeds in three main stages when heated in an oxidizing atmosphere such as air. The final solid product of this decomposition is amorphous alumina (Al₂O₃).[1]

Decomposition Pathway:

The overall decomposition process can be visualized as a sequential breakdown of the aluminum citrate molecule.

Figure 1: General decomposition pathway of aluminum citrate.

Quantitative Thermal Analysis Data

The following table summarizes the key thermal events and corresponding mass losses observed during the thermal decomposition of aluminum-containing citrate compounds. It is important to note that the exact temperatures and mass loss percentages can vary depending on factors such as the heating rate, atmosphere, and the specific form of the aluminum citrate (e.g., anhydrous vs. hydrated, crystalline vs. amorphous).

Decomposition Stage	Temperature Range (°C)	Approximate Mass Loss (%)	Key Events & Evolved Products
Stage 1: Dehydroxylation/Dehydration	< 100 - 250	Variable	Removal of adsorbed and structural water (H₂O). For hydrated forms, this is a distinct initial step. For anhydrous forms, this stage corresponds to the removal of hydroxyl groups from the citrate molecule.
Stage 2: Decomposition of Organic Skeleton	300 - 420	Significant	Breakdown of the citrate ligand. This is a major mass loss event and is often associated with the evolution of carbon monoxide (CO) and water (H₂O).[2] A major increase in the DSC signal is often observed in the 300-400°C range, indicative of exothermic processes.[2]
Stage 3: Combustion of Carbonaceous Residue	> 420	Variable	Oxidation of the remaining carbonaceous material to carbon dioxide (CO₂) in an oxidizing atmosphere. This step is characterized by an exothermic reaction.[2]

Note: The data presented is a synthesis of information from related aluminum carboxylates and citrate-containing systems, as specific quantitative data for pure aluminum citrate is limited in the available literature.

Experimental Protocols

The characterization of the thermal stability and decomposition of aluminum citrate is primarily conducted using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature-dependent mass loss of aluminum citrate, identifying the different stages of decomposition.

Methodology:

• Instrument: A thermogravimetric analyzer (e.g., TA Instruments Q-series 600 or similar).[3]

• Sample Preparation: A small, accurately weighed sample of aluminum citrate (typically 5-10 mg) is placed in an inert sample pan (e.g., alumina or platinum).[3]

• Atmosphere: The experiment is typically run under a controlled atmosphere, such as dry air or nitrogen, at a constant flow rate (e.g., 100 mL/min).[3]

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800-1000°C) at a constant heating rate. A typical heating rate is 10°C/min or 20°C/min.[3]

• Data Analysis: The mass of the sample is recorded as a function of temperature. The resulting TGA curve is analyzed to determine the onset and end temperatures of each mass loss step, as well as the percentage of mass lost in each stage. The first derivative of the TGA curve (DTG) can be used to identify the temperatures of the maximum rates of decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions occurring in aluminum citrate as a function of temperature.

Methodology:

• Instrument: A differential scanning calorimeter.

• Sample Preparation: A small, accurately weighed sample of aluminum citrate (typically 2-5 mg) is hermetically sealed in an aluminum or other suitable sample pan. An empty, sealed pan is used as a reference.

• Atmosphere: The experiment is conducted under a controlled atmosphere, typically nitrogen, to prevent oxidative side reactions.

• Temperature Program: The sample and reference are heated from ambient temperature to a final temperature at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The difference in heat flow between the sample and the reference is measured as a function of temperature. The resulting DSC thermogram reveals endothermic (heat absorbing) and exothermic (heat releasing) events, such as melting, crystallization, and decomposition. The area under a peak can be integrated to determine the enthalpy change (ΔH) of the transition.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive thermal analysis of aluminum citrate.

Figure 2: Workflow for the thermal analysis of aluminum citrate.

Conclusion

The thermal decomposition of aluminum citrate is a well-defined, multi-step process that is critical to understand for its application in various fields. The primary stages of dehydroxylation, organic skeleton decomposition, and combustion are characterized by distinct temperature ranges and mass losses. While the general pathway is established, the specific quantitative data can be influenced by experimental conditions. The methodologies of TGA and DSC provide the necessary tools for a detailed characterization of the thermal stability and decomposition profile of aluminum citrate, enabling informed decisions in research, development, and quality control. Further research focusing on pure, well-characterized aluminum citrate under a variety of controlled conditions would be beneficial to refine the quantitative understanding of its thermal behavior.

References

• 1. Thermal decomposition of aluminium hydroxycarboxylates—lactate, citrate and tartrate | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. libjournals.unca.edu [libjournals.unca.edu]

An In-depth Technical Guide to Aluminum Citrate Coordination Chemistry and Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the coordination chemistry of aluminum citrate (B86180), detailing the formation, structure, and characterization of its various complexes. The content herein is curated for professionals in research and drug development who require a deep understanding of the interactions between aluminum and citric acid, a key chelator in biological systems.

Introduction to Aluminum Citrate Chemistry

The interaction between the aluminum cation (Al³⁺) and citrate, the conjugate base of citric acid, is of significant interest due to its biological relevance and industrial applications. Citrate is a multidentate ligand, possessing three carboxylate groups and one hydroxyl group, which allows for the formation of a variety of stable, water-soluble complexes with aluminum. The speciation of these complexes is highly dependent on factors such as the molar ratio of aluminum to citrate and, most critically, the pH of the solution. These structural variations influence the bioavailability, transport, and potential toxicity of aluminum in biological systems.

Structural Chemistry of Aluminum Citrate Complexes

The coordination of aluminum by citrate is complex, leading to the formation of mononuclear, dinuclear, trinuclear, and polynuclear species in solution. The stoichiometry and pH are the primary determinants of the predominant species.

• Mononuclear Complexes: At low pH (around 3) and with an excess of citrate, mononuclear species such as [Al(citrate)]⁰ and [Al(citrate)₂]³⁻ are formed. In the 1:2 complex, each citrate ligand can coordinate to the aluminum ion in a tridentate fashion through the α-hydroxyl group, the α-carboxylate group, and one of the β-carboxylate groups.[1]

• Dinuclear Complexes: As the pH and the aluminum-to-citrate ratio increase, dinuclear species can form. These complexes often feature bridging citrate ligands or hydroxide (B78521) bridges between the aluminum centers.

• Trinuclear Complexes: A well-characterized trinuclear complex, [Al₃(H₋₁cit)₃(OH)(H₂O)]⁴⁻, has been isolated from aqueous solutions at a pH between 7 and 9.[2] In this structure, the aluminum atoms are bridged by the deprotonated hydroxyl groups of the citrate ligands and a hydroxide ion.[2]

• Polynuclear Complexes: At higher pH values, further hydrolysis and polymerization can lead to the formation of larger polynuclear aluminum citrate species.[3]

The structure of several aluminum citrate complexes, which vary based on the molar ratio of aluminum to citrate, has been studied.[4] For instance, a 2:1 ratio of Al³⁺ to citrate can result in a complex where two aluminum atoms are bridged by two hydroxyl groups.[4] A 1:1 molar ratio can lead to a unit structure with a 3:3 ratio of Al³⁺ to citrate.[4] In a 1:2 Al³⁺ to citrate mole ratio, the aluminum atom is bridged by two hydroxyl groups and four carboxyl groups from the two citrate ligands.[4]

Quantitative Data

A thorough understanding of the thermodynamics and structural parameters of aluminum citrate complexes is crucial for predicting their behavior in various systems.

Stability Constants

The formation of aluminum citrate complexes is governed by equilibrium constants, which are influenced by temperature and ionic strength. The following table summarizes some of the reported stability constants for various mononuclear aluminum citrate species.

Complex Species	Log β	Temperature (°C)	Ionic Strength (M)	Reference
[Al(H₂cit)]²⁺	-	20.7	-	[5]
[Al(Hcit)]⁺	6.56	20.7	-	[5]
[Al(cit)]⁰	10.72	20.7	-	[5]
[Al(Hcit)]⁺	11.02	25	0.10 (KCl)	[6]
[Al(cit)]⁰	8.35	25	0.10 (KCl)	[6]
[Al(cit)₂]³⁻	13.40	25	0.10 (KCl)	[6]
[Al(Hcit)(cit)]²⁻	17.36	25	0.10 (KCl)	[6]
[Al(cit)₂(H₋₁)]⁴⁻	-	25	0.10 (KCl)	[6]
[Al(cit(H₋₁))₂]⁵⁻	-	25	0.10 (KCl)	[6]

Crystallographic Data

X-ray crystallography provides precise information on the bond lengths and angles within aluminum citrate complexes. The following table presents selected structural data for a well-characterized trinuclear aluminum citrate complex.

Table 2: Selected Bond Lengths and Angles for [NH₄]₅[Al₃(H₋₁cit)₃(OH)(H₂O)]·NO₃·6H₂O [2]

Bond	Length (Å)	Angle	Degrees (°)
Al(1)-O(13)	1.838	O(13)-Al(1)-O(23)	98.4
Al(1)-O(23)	1.845	O(13)-Al(1)-O(33)	98.1
Al(1)-O(33)	1.832	O(23)-Al(1)-O(33)	98.5
Al(2)-O(13)	1.935	O(13)-Al(2)-O(23)	78.7
Al(2)-O(23)	1.933	O(13)-Al(2)-O(42)	91.5
Al(2)-O(42)	1.832	O(23)-Al(2)-O(42)	90.9
Al(3)-O(33)	1.931	O(33)-Al(3)-O(42)	88.9
Al(3)-O(42)	1.839	O(33)-Al(3)-O(41)	88.2

NMR Spectroscopic Data

²⁷Al and ¹³C NMR spectroscopy are powerful tools for characterizing the coordination environment of aluminum and the citrate ligand in solution.

Table 3: ²⁷Al and ¹³C NMR Chemical Shifts for Selected Aluminum Citrate Species

Nucleus	Species/Condition	Chemical Shift (ppm)	Reference
²⁷Al	[Al₃(H₋₁cit)₃(OH)(H₂O)]⁴⁻	12.6, 10.7, 0.2	[2]
²⁷Al	Al(citrate), AlH(citrate)⁺, Al(citrate)₂³⁻ (pH 4.5-6.5)	~8, ~10	[3]
²⁷Al	Al(citrate) complex (pH 3.4)	6.1	[2]
²⁷Al	Al(citrate)₂ complex (pH 3.4)	11.3	[2]
¹³C	Citric Acid (pH 0.6)	43.3, 72.3, 173.4, 176.7	[3]
¹³C	Trinuclear complex resonances	Multiple distinct groups	[2]

Experimental Protocols

Synthesis of a Trinuclear Aluminum Citrate Complex: [NH₄]₅[Al₃(H₋₁cit)₃(OH)(H₂O)]·NO₃·6H₂O[2]

• Dissolution: Dissolve equimolar amounts of aluminum nitrate (B79036) nonahydrate (Al(NO₃)₃·9H₂O) and citric acid in warm distilled water (e.g., 18.76 g of Al(NO₃)₃·9H₂O and 9.60 g of citric acid in 200 mL of water at 60 °C).

• Neutralization: Slowly add aqueous ammonia (B1221849) (NH₄OH) dropwise to the stirred solution until the pH equilibrates to approximately 7.5.

• Concentration: Stir the solution for 4 hours, then concentrate it in vacuo to about a quarter of the original volume while heating to 80 °C.

• Crystallization: Cool the concentrated solution to room temperature to allow for the slow crystallization of large colorless crystals.

• Isolation: Collect the crystals by filtration. The yield is typically in the range of 60-70%.

Potentiometric Titration for Speciation Analysis[6][7]

• Apparatus: Use a thermostated titration vessel equipped with a calibrated glass electrode, a reference electrode, a burette for titrant delivery, and a magnetic stirrer.

• Solutions: Prepare a stock solution of aluminum chloride or nitrate of known concentration. Prepare a stock solution of citric acid of known concentration. Use a standardized, carbonate-free solution of a strong base (e.g., NaOH) as the titrant. Maintain a constant ionic strength using a background electrolyte (e.g., 0.1 M KCl).

• Titration Procedure:

  • Pipette a known volume and concentration of aluminum salt and citric acid into the titration vessel.

  • Add the background electrolyte and adjust the initial volume with deionized water.

  • Titrate the solution with the standardized base, recording the pH or potential after each addition of titrant. Add smaller increments of titrant near the equivalence points.

• Data Analysis: Use a suitable computer program (e.g., HYPERQUAD) to refine the protonation constants of citrate and the stability constants of the various aluminum-citrate complexes by fitting the potentiometric data.

NMR Spectroscopic Analysis[2][8]

• Sample Preparation: Dissolve the synthesized aluminum citrate complex in deuterium (B1214612) oxide (D₂O). The concentration should be optimized for the specific nucleus and spectrometer but is typically in the millimolar range.

• ²⁷Al NMR Spectroscopy:

  • Spectrometer: A high-field NMR spectrometer is recommended.

  • Frequency: The resonance frequency for ²⁷Al is, for example, 104.2 MHz on a 9.4 T instrument.

  • Reference: Use an external standard of aqueous [Al(H₂O)₆]³⁺ (from Al(NO₃)₃ or AlCl₃ solution) set to 0.0 ppm.

  • Acquisition Parameters: Employ a short pulse duration (e.g., a 30° pulse of 1.0 µs), a relaxation delay of 1-5 seconds, and acquire a sufficient number of scans to achieve a good signal-to-noise ratio.[7][8]

• ¹³C NMR Spectroscopy:

  • Spectrometer: A standard high-field NMR spectrometer.

  • Reference: Use an internal or external reference standard appropriate for aqueous solutions (e.g., DSS or TSP).

  • Acquisition: Obtain proton-decoupled ¹³C spectra to simplify the spectrum and improve sensitivity.

Biological Implications and Signaling Pathways

Aluminum citrate complexes play a crucial role in the bioavailability and transport of aluminum in biological systems. Citrate is a major low-molecular-weight ligand for aluminum in blood plasma.

Transport Across the Blood-Brain Barrier

The transport of aluminum citrate across the blood-brain barrier (BBB) is a critical step in aluminum neurotoxicity. Evidence suggests that this transport is carrier-mediated.

• System Xc⁻: The Na⁺-independent L-cystine/L-glutamate exchanger, system Xc⁻, has been identified as a transporter for aluminum citrate into brain endothelial cells.[9]

• Monocarboxylic Acid Transporter (MCT): There is also evidence for the involvement of an MCT in the efflux of aluminum citrate from the brain back into the blood, helping to maintain a low steady-state concentration of aluminum in the brain.[10][11]

Caption: Aluminum Citrate Transport Across the Blood-Brain Barrier.

Cellular Toxicity and Apoptosis

Aluminum is a known neurotoxin, and its accumulation in neuronal cells can trigger apoptosis (programmed cell death) through various signaling pathways, often initiated by oxidative stress.

• Oxidative Stress: Aluminum can promote the generation of reactive oxygen species (ROS), leading to lipid peroxidation, protein damage, and DNA damage.[8]

• Mitochondrial Pathway: This oxidative stress can damage mitochondria, leading to the release of cytochrome c, which in turn activates caspases (such as caspase-9 and caspase-3) that execute apoptosis.[1]

• JNK Signaling: The c-Jun N-terminal kinase (JNK) pathway, a key regulator of apoptosis, can be activated by aluminum-induced oxidative stress.[7]

• Endoplasmic Reticulum (ER) Stress: Aluminum can also induce ER stress, leading to the activation of caspase-12 and subsequent apoptosis.[12]

Caption: Aluminum-Induced Apoptotic Signaling Pathway.

Experimental Workflow for Synthesis and Characterization

A systematic workflow is essential for the successful synthesis and comprehensive characterization of new aluminum citrate complexes.

Caption: Experimental Workflow for Aluminum Citrate Complexes.

Conclusion

The coordination chemistry of aluminum citrate is rich and varied, with significant implications for understanding the biological fate of aluminum. The formation of mononuclear, dinuclear, and polynuclear complexes is highly pH-dependent, and these different species exhibit distinct structural and thermodynamic properties. A multi-technique approach, combining synthesis, potentiometry, spectroscopy, and crystallography, is essential for a comprehensive understanding of this system. This guide provides the foundational knowledge and experimental frameworks necessary for researchers and drug development professionals to further explore the intricate world of aluminum citrate complexes.

References

• 1. Mitochondrial pathway leading to programmed cell death induced by aluminum phytotoxicity in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Aluminum-induced degeneration of astrocytes occurs via apoptosis and results in neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pascal-man.com [pascal-man.com]
• 9. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 10. mdpi.com [mdpi.com]
• 11. Aluminum citrate is transported from brain into blood via the monocarboxylic acid transporter located at the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Evolving Narrative of Aluminum Citrate: A Technical Guide for Researchers

An In-depth Exploration of the Historical Development, Toxicological Profile, and Analytical Methodologies in Aluminum Citrate (B86180) Research.

Introduction

Aluminum citrate, a compound formed by the chelation of aluminum by citric acid, has been a subject of scientific inquiry for decades. Its significance spans multiple disciplines, from clinical toxicology and nephrology to environmental science and industrial applications. This technical guide provides a comprehensive overview of the historical development of aluminum citrate research, intended for researchers, scientists, and drug development professionals. We will delve into the key discoveries that have shaped our understanding of its bioavailability, toxicity, and complex chemistry, present detailed experimental protocols for its analysis, and visualize the intricate signaling pathways it influences.

Historical Development of Aluminum Citrate Research

The scientific journey of aluminum citrate is deeply intertwined with the broader history of aluminum toxicology. Initially considered benign, the potential for aluminum to cause harm became evident in the mid-20th century, particularly in the context of renal-compromised patients.

Early Observations and the "Dialysis Dementia" Era (1970s)

The story of aluminum toxicity gained significant attention in the 1970s with the emergence of "dialysis dementia," a severe neurological disorder observed in patients undergoing hemodialysis.[1] While the initial suspect was the oral aluminum hydroxide (B78521) used as a phosphate (B84403) binder, it was later discovered that high levels of aluminum in the dialysis water were the primary culprit.[2][3] This period marked the beginning of heightened scrutiny of all forms of aluminum exposure in vulnerable populations.

The Citrate Connection: A Paradigm Shift in Bioavailability (1980s)

A pivotal moment in aluminum citrate research occurred in the 1980s with the discovery that citrate dramatically enhances the gastrointestinal absorption of aluminum.[4] This finding was crucial, as it revealed that the co-ingestion of aluminum-containing compounds (like antacids) with citrate-rich substances could lead to significantly increased systemic aluminum levels. This "fatal interplay" of aluminum and citrate became a major concern, especially for individuals with impaired renal function who could not efficiently excrete the absorbed aluminum.

The Alzheimer's Hypothesis and Neurotoxicity Research (1990s - Present)

The "aluminum hypothesis," proposing a link between aluminum exposure and Alzheimer's disease, has been a significant driver of research since the latter half of the 20th century. While a direct causal link remains a subject of debate and is not definitively proven, studies have investigated the potential for aluminum to promote the aggregation of amyloid-beta proteins and induce neuroinflammation, key pathological features of Alzheimer's disease. The ability of citrate to increase aluminum's bioavailability has kept this a pertinent area of investigation.

Speciation and Analytical Advancements (2000s - Present)

The 21st century has seen significant advancements in our ability to characterize the complex solution chemistry of aluminum citrate. Techniques like 27Al Nuclear Magnetic Resonance (NMR) spectroscopy and advanced chromatographic methods have allowed researchers to identify and quantify the various mononuclear and polynuclear aluminum citrate species that form under different pH conditions. This has been critical for understanding its behavior in biological systems and the environment.

Quantitative Data on Aluminum Bioavailability

The enhanced absorption of aluminum in the presence of citrate is a cornerstone of its toxicological profile. The following tables summarize key quantitative data from human and animal studies.

Human Studies: Fractional Uptake of Aluminum
Aluminum Species	Fractional Uptake
Aluminum Citrate	5.23 x 10-3[5]
Aluminum Hydroxide	1.04 x 10-4[5]
Aluminum Hydroxide with Citrate	1.36 x 10-3[5]

Human Studies: Aluminum Absorption from a Citrate-Containing Drink
Parameter	Value
Ingested Aluminum	280 mg[6]
Ingested Citrate	3.2 g[6]
Peak Increase in Blood Aluminum	13 +/- 2.1 µg/L[6]
Time to Peak Blood Aluminum	87 +/- 19 min[6]
Urinary Excretion in 24h (% of dose)	0.4%[6]

Animal Studies (Rat): Effect of Citrate on Aluminum Tissue Distribution
Treatment	Effect on Tissue Aluminum Levels
Oral Aluminum Chloride	Increase in intestinal wall, but not in other tissues.[7]
Oral Aluminum Chloride + Sodium Citrate	Significant increase in tibia, kidney, and intestinal wall.[7]

In Vitro Toxicity Data
Cell Line	Effect of Aluminum
Chinese Hamster Ovary (CHO) cells	Increased micronuclei formation at 1.0 and 2.0 mg/L after 72h.[8]
Human Proximal Tubule Cells	Aluminum citrate significantly inhibited lactate (B86563) dehydrogenase leakage and cell death from calcium oxalate (B1200264) monohydrate.[9]

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. This section provides detailed methodologies for key experiments cited in the study of aluminum citrate.

Determination of Aluminum in Serum by Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS)

This method is widely used for the quantitative analysis of aluminum in biological fluids.

Principle: The sample is introduced into a graphite tube, which is then heated in a programmed sequence to dry, char, and finally atomize the sample. The aluminum atoms in the vapor phase absorb light at a characteristic wavelength (309.3 nm), and the amount of light absorbed is proportional to the concentration of aluminum in the sample.

Sample Preparation:

• Collect blood in trace-metal-free tubes.

• Allow the blood to clot and centrifuge to separate the serum.

• Dilute the serum sample (e.g., 1:1 or 1:2) with a diluent containing 0.1% Triton X-100 and 0.2% nitric acid to reduce matrix effects.[10]

GFAAS Instrument Settings (Example):

• Wavelength: 309.3 nm

• Slit Width: 0.7 nm

• Lamp Current: 10 mA

• Background Correction: Zeeman effect

• Graphite Tube: Pyrolytically coated with L'vov platform

• Injection Volume: 20 µL

Furnace Program:

Step	Temperature (°C)	Ramp Time (s)	Hold Time (s)	Gas Flow (mL/min)
Drying 1	110	1	30	250 (Argon)
Drying 2	130	15	40	250 (Argon)
Charring	1400	10	20	250 (Argon)
Atomization	2400	0	5	0 (Gas stop)
Clean-out	2500	1	3	250 (Argon)

Calibration: Prepare a series of aqueous standards of known aluminum concentrations in the same diluent as the samples. A standard additions method can also be used to overcome matrix interferences.

Speciation of Aluminum Citrate by Ion Chromatography with ICP-AES Detection

This technique separates different aluminum species based on their charge and size, followed by element-specific detection.

Principle: An aqueous sample is injected onto an ion-exchange column. A mobile phase (eluent) is pumped through the column, and different charged species are separated based on their interaction with the stationary phase. The eluent from the column is then introduced into an Inductively Coupled Plasma Atomic Emission Spectrometer (ICP-AES) for the quantification of aluminum in the separated fractions.

Chromatographic System (Example):

• Column: Anion exchange column (e.g., for anionic aluminum-citrate complexes).

• Eluent: A suitable buffer system, for example, a gradient of ammonium (B1175870) acetate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 100 µL.

• Post-column Reaction (optional): A reagent such as Tiron can be used to form a colored complex with aluminum for UV-Vis detection.

ICP-AES Detection:

• Wavelength: 396.152 nm for aluminum.

• Plasma Power: 1150 W.

• Nebulizer Flow: 0.7 L/min.

Procedure:

• Prepare standards of known aluminum citrate species if available.

• Filter the samples and standards through a 0.45 µm filter.

• Inject the sample onto the ion chromatography system.

• Monitor the aluminum-specific wavelength on the ICP-AES as the different species elute from the column.

• Quantify the different species based on the peak areas in the chromatogram.

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy for Speciation Studies

27Al NMR is a powerful tool for studying the coordination environment of aluminum in solution.

Principle: The 27Al nucleus has a spin of 5/2 and is NMR active. The chemical shift of the 27Al signal is sensitive to the coordination number and the nature of the ligands bound to the aluminum ion. This allows for the differentiation of various aluminum citrate complexes in solution.

Sample Preparation:

• Prepare solutions of aluminum salts (e.g., AlCl3) and citric acid at the desired molar ratios and pH in D2O.

• Use high-purity reagents to avoid paramagnetic impurities that can broaden the NMR signals.

• Transfer the solution to a 5 mm NMR tube.

NMR Acquisition Parameters (Example):

• Spectrometer: A high-field NMR spectrometer (e.g., 9.4 T or higher).

• Frequency: 104.2 MHz for 27Al at 9.4 T.

• Reference: An external standard of [Al(H2O)6]3+ (from a solution of Al(NO3)3 in D2O) set to 0 ppm.[3]

• Pulse Program: A simple pulse-acquire sequence is often sufficient.

• Pulse Width: A 90° pulse calibrated for 27Al.

• Acquisition Time: ~0.1 s.

• Relaxation Delay: 1-5 s, depending on the T1 of the species of interest.

• Number of Scans: Varies depending on the concentration, typically several thousand scans are required for good signal-to-noise.

Key Signaling Pathways and Mechanisms of Action

Aluminum, particularly when its bioavailability is enhanced by citrate, can interfere with numerous cellular processes. The following diagrams illustrate some of the key signaling pathways implicated in aluminum's biological effects.

Mechanism of Citrate-Enhanced Aluminum Absorption

Citrate increases the intestinal absorption of aluminum through a paracellular pathway by disrupting the tight junctions between intestinal epithelial cells. This is thought to occur via the chelation of calcium, which is essential for maintaining the integrity of these junctions.

Mechanism of Citrate-Enhanced Intestinal Aluminum Absorption.

Aluminum-Induced Neuroinflammation via the P2X7-NLRP3 Inflammasome Pathway

Aluminum can activate microglia, leading to the release of ATP. Extracellular ATP then activates the P2X7 receptor, triggering the assembly of the NLRP3 inflammasome. This leads to the activation of caspase-1 and the subsequent release of pro-inflammatory cytokines like IL-1β.

Aluminum-Induced Neuroinflammation Signaling Pathway.

Aluminum's Role in Tau Protein Hyperphosphorylation

Aluminum exposure has been shown to promote the hyperphosphorylation of the tau protein, a hallmark of Alzheimer's disease. This can occur through the upregulation of kinases like GSK-3β and the downregulation of phosphatases like PP2A. The Wnt signaling pathway is also implicated in this process.

Simplified Pathway of Aluminum-Induced Tau Hyperphosphorylation.

Aluminum-Induced Oxidative Stress

Aluminum can promote oxidative stress by participating in Fenton-like reactions, leading to the production of reactive oxygen species (ROS). This can result in lipid peroxidation and damage to cellular components.

Mechanism of Aluminum-Induced Oxidative Stress.

Conclusion and Future Directions

The historical trajectory of aluminum citrate research highlights a journey from initial unawareness to a nuanced understanding of its complex role in biology and toxicology. The discovery of citrate's profound effect on aluminum's bioavailability was a critical turning point, leading to revised clinical practices and a deeper investigation into its mechanisms of toxicity. While the direct link to Alzheimer's disease remains an area of active debate, the role of aluminum in promoting neuroinflammation and oxidative stress is well-documented.

Future research should continue to focus on elucidating the precise molecular interactions of aluminum citrate within biological systems. The development of more sensitive and specific analytical techniques will be crucial for tracking the fate of aluminum at the subcellular level. Furthermore, long-term epidemiological studies are needed to better understand the risks associated with chronic, low-level exposure to aluminum in the presence of dietary citrate. For drug development professionals, a thorough understanding of the potential for citrate-containing excipients to enhance the absorption of any residual aluminum in drug formulations is essential for ensuring patient safety. This comprehensive understanding, built upon decades of research, will continue to inform clinical guidelines and protect public health.

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 4. mdpi.com [mdpi.com]
• 5. medium.com [medium.com]
• 6. Effects of aluminum on activity of krebs cycle enzymes and glutamate dehydrogenase in rat brain homogenate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Aluminum citrate inhibits cytotoxicity and aggregation of oxalate crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Layered graph drawing - Wikipedia [en.wikipedia.org]
• 10. Cell signaling pathways step-by-step [mindthegraph.com]

Aluminum Citrate: A Comprehensive Technical Guide on its Biological Role and Natural Occurrence

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum citrate (B86180), a complex formed between the trivalent aluminum cation (Al³⁺) and citric acid, plays a pivotal role in the environmental mobility and biological activity of aluminum. While aluminum is the most abundant metal in the Earth's crust, its bioavailability and toxicity are significantly influenced by its chemical form, or speciation. Citrate, a ubiquitous organic acid in biological systems, acts as a primary low-molecular-weight chelator for aluminum, forming a soluble and readily absorbable complex. This guide provides an in-depth examination of the natural occurrence of aluminum citrate, its critical role in biological systems, its pharmacokinetic profile, and the associated toxicological implications. Furthermore, it details key experimental protocols for the analysis of aluminum speciation, offering a critical resource for professionals in research and drug development.

Introduction

Aluminum (Al) is omnipresent in the environment but has no known essential biological function in humans. Its interaction with biological systems is largely dictated by its speciation, which is dependent on factors like pH and the presence of chelating agents[1][2]. Citric acid, a key intermediate in the Krebs cycle, is a potent chelator of metal ions, including Al³⁺[3][4]. The formation of aluminum citrate [Al(C₆H₅O₇)] is a critical process that transforms poorly soluble aluminum compounds into a highly bioavailable form[3][[“]]. This complex is central to understanding aluminum's absorption, systemic transport, and potential toxicity. It is particularly relevant in clinical contexts, such as for individuals with renal failure concurrently taking aluminum-containing antacids and citrate, and in environmental science, where organic acids mobilize aluminum in soils[1][6]. This document synthesizes current knowledge on aluminum citrate, presenting quantitative data, experimental methodologies, and pathway visualizations to serve as a technical resource.

Natural Occurrence

Aluminum citrate complexes are found in various natural systems, from soils and plants to microorganisms. The presence of citrate dictates the mobilization and uptake of aluminum in these environments.

In Plants

Certain plants, particularly those adapted to acidic soils, have developed mechanisms to tolerate high levels of soluble aluminum. One primary strategy is the exudation of organic acids, like citrate, from their roots[7][8]. These acids chelate the toxic Al³⁺ in the rhizosphere, forming less harmful aluminum-organic acid complexes, such as aluminum citrate[7]. Some aluminum-accumulating plants, like hydrangea, actively take up and store aluminum, and stable aluminum-citrate complexes have been identified in their sap[9]. This process is not only a tolerance mechanism but also influences the color of hydrangea flowers.

In Microorganisms

Microorganisms also interact with aluminum, and citrate plays a key role in these interactions. The bacterium Pseudomonas fluorescens, when stressed with aluminum, has been shown to uptake and metabolize aluminum citrate intracellularly[10]. This metabolic process involves the enzyme isocitrate lyase and leads to the production of oxalic acid[10]. This suggests a microbial pathway for the biotransformation of aluminum complexes. While aluminum is generally toxic to microorganisms, the formation of citrate complexes can modulate this toxicity[11].

Biological Role and Speciation

In animals and humans, aluminum citrate is not synthesized for a specific biological function but is formed when aluminum is ingested or absorbed and comes into contact with endogenous citrate.

Speciation in Blood Serum

Once in the bloodstream, aluminum does not exist as a free ion. It rapidly binds to various ligands. The majority of aluminum is bound to high-molecular-weight proteins, primarily transferrin[12][13][14]. However, a significant fraction is complexed with low-molecular-weight (LMW) ligands. Citrate is considered the main LMW chelator of aluminum in serum, accounting for a substantial portion of this fraction[3][12][13][14][15][16]. This Al-citrate complex is crucial for aluminum's transport across cell membranes and its distribution to various tissues, including bone and brain[3].

Caption: Speciation of aluminum in blood serum.

Pharmacokinetics: Absorption, Distribution, and Excretion

The presence of citrate dramatically alters the pharmacokinetics of aluminum, primarily by enhancing its gastrointestinal absorption.

Absorption

The gastrointestinal absorption of aluminum is generally very low (around 0.1%)[17]. However, citric acid significantly increases this absorption by forming soluble, neutral aluminum-citrate complexes in the gut[3][[“]]. These complexes are more readily absorbed through the paracellular pathway (between intestinal cells)[[“]]. It is thought that citrate enhances permeability by chelating calcium, which is crucial for maintaining the integrity of tight junctions between cells[[“]]. This enhanced absorption is the primary mechanism behind acute aluminum toxicity observed when aluminum-containing drugs are co-administered with citrate sources[6]. Most of this absorption occurs in the proximal small intestine[[“]].

Caption: Mechanism of citrate-enhanced aluminum absorption.

Distribution and Excretion

Once absorbed, aluminum bound to citrate and transferrin is distributed throughout the body. It tends to accumulate in certain tissues, notably bone, liver, kidney, and brain[18][19]. The primary route of excretion for absorbed aluminum is via the kidneys into the urine[20]. In healthy individuals, this process is efficient. However, in patients with renal failure, impaired excretion can lead to systemic accumulation and toxicity[6][20]. When ingested, about 80% of aluminum citrate is eventually excreted through urine[20].

Quantitative Pharmacokinetic Data

The following table summarizes key quantitative data from studies on aluminum absorption and bioavailability in the presence of citrate.

Species	Form Administered	Dose	Key Finding	Fractional Uptake/Absorption	Reference
Human	26Al-labelled aluminum citrate	Oral	Uptake was greatest in the citrate form.	5.23 x 10⁻³ (0.523%)	[21]
Human	26Al-labelled Al(OH)₃	Oral	Baseline uptake without citrate.	1.04 x 10⁻⁴ (0.0104%)	[21]
Human	26Al-labelled Al(OH)₃ + Citrate	Oral	Citrate enhanced hydroxide (B78521) uptake significantly.	1.36 x 10⁻³ (0.136%)	[21]
Human	Al citrate drink	280 mg Al, 3.2 g citrate	Blood Al peaked at 87 min.	0.4% of dose excreted in urine in 24h.	[22]
Rat	Al chloride + Na citrate	2 mmol Al + 2 mmol citrate (oral gavage)	Citrate significantly increased Al levels in tibia, kidney, and intestinal wall.	N/A (Tissue levels increased)	[18]
Sheep	Al citrate	2,000 ppm Al	Increased apparent absorption and retention of Al.	~30% of ingested Al was apparently absorbed.	[23][24]

Toxicological Profile

The formation of aluminum citrate is directly linked to enhanced aluminum toxicity.

Acute Toxicity

Acute aluminum toxicity, characterized by progressive encephalopathy (confusion, seizures, coma), has been reported in individuals with renal failure who concurrently ingested aluminum-containing antacids and citrate[6]. The enhanced absorption leads to marked hyperaluminemia (high blood aluminum levels), causing severe neurological symptoms[6].

Chronic Toxicity and Neurological Effects

Chronic exposure to aluminum has been investigated as a potential environmental risk factor for neurodegenerative diseases like Alzheimer's disease (AD)[17][25][26][27][28]. While a causal link remains unproven and controversial, the ability of the Al-citrate complex to cross biological membranes and deliver aluminum to the brain is a key aspect of this hypothesis[3][17][25][26]. Studies have shown that aluminum can promote the aggregation of amyloid-beta plaques and inflammatory signaling, both hallmarks of AD[26]. However, large-scale studies have not found a consistent, compelling link between typical aluminum exposure (e.g., from antacids or cookware) and AD in the general population[27][28].

Effects on Mineral Metabolism

Aluminum citrate has been shown to interfere with the metabolism of essential minerals. Studies in sheep demonstrated that treatment with aluminum citrate decreased the absorption and retention of magnesium, calcium, and phosphorus, and slightly decreased potassium absorption[23][24]. This interference can lead to imbalances in mineral homeostasis, with potential impacts on bone health and other physiological processes[19].

Mineral	Effect of Al Citrate Administration	Species	Reference
Magnesium	Decreased apparent absorption and retention.	Sheep	[23][24]
Calcium	Decreased apparent absorption and retention.	Sheep	[23][24]
Phosphorus	Decreased apparent absorption and retention.	Sheep	[23][24]
Potassium	Slightly decreased apparent absorption.	Sheep	[23][24]
Iron	Increased concentration in the kidney.	Sheep	[19]
Zinc	Decreased concentration in the pituitary gland.	Sheep	[19]

Key Experimental Protocols

Accurate determination of aluminum and its species, like aluminum citrate, is crucial for research. Various analytical methods are employed.

Protocol: Determination of Aluminum by Atomic Absorption Spectroscopy (AAS)

This method is widely used for quantifying total aluminum in biological and environmental samples.

• Objective: To determine the total aluminum concentration in a sample matrix (e.g., serum, water).

• Principle: Graphite (B72142) Furnace AAS (GFAAS) is typically used for its high sensitivity. A sample is injected into a graphite tube, which is then heated in a programmed sequence to dry, ash, and atomize the sample. The aluminum atoms absorb light at a characteristic wavelength (309.3 nm), and the amount of absorption is proportional to the concentration.

• Methodology:

  • Sample Preparation: Samples (e.g., serum, urine, digested tissue) are diluted with a matrix modifier (e.g., dilute nitric acid, magnesium nitrate) to prevent interferences. For complex matrices, acid digestion may be required. When analyzing samples where aluminum speciation is important, sodium citrate is sometimes added to complex all the aluminum, ensuring consistent measurement.

  • Instrumentation: A graphite furnace atomic absorption spectrometer equipped with an aluminum hollow cathode lamp and a Zeeman or deuterium (B1214612) arc background corrector.

  • Calibration: A calibration curve is generated using a series of aluminum standards of known concentrations.

  • Analysis: The prepared samples are injected into the furnace, and their absorbance is measured. The concentration is calculated from the calibration curve.

  • Quality Control: Spiked samples and certified reference materials are analyzed to ensure accuracy and precision.

Protocol: Speciation Analysis by Ion Chromatography-ICP-AES

This technique is used to separate and quantify different aluminum species, such as free Al³⁺ and aluminum-citrate complexes.

• Objective: To separate and identify stable aluminum-citrate complexes in an aqueous sample (e.g., plant sap).

• Principle: Ion chromatography separates ionic species based on their affinity for an ion-exchange stationary phase. The eluent from the chromatography column is then introduced directly into an Inductively Coupled Plasma Atomic Emission Spectrometer (ICP-AES), which provides element-specific detection and quantification of aluminum in the separated fractions.

• Methodology:

  • Sample Preparation: The sample is filtered (e.g., through a 0.45 µm filter) and diluted if necessary.

  • Instrumentation: An ion chromatography system (e.g., anion exchange column) coupled online to an ICP-AES detector.

  • Chromatographic Separation: The sample is injected onto the column. An appropriate eluent (e.g., a buffered solution) is used to separate the anionic aluminum-citrate complexes. Isocratic elution is often sufficient[9].

  • Detection: The ICP-AES monitors the aluminum emission line (e.g., 396.152 nm) as a function of time. Peaks in the resulting chromatogram correspond to different aluminum species.

  • Quantification: The identity of the peaks can be confirmed by running well-defined aluminum-citrate standards. Quantification is performed by integrating the peak areas and comparing them to the standards[9].

Caption: Workflow for aluminum speciation by IC-ICP-AES.

Conclusion and Future Directions

Aluminum citrate is a key species in understanding the bioavailability and toxicology of aluminum. Its formation dramatically increases the gastrointestinal absorption of aluminum, which can lead to acute toxicity in susceptible individuals, particularly those with compromised renal function[6]. In biological fluids, it represents the major low-molecular-weight complex of aluminum, facilitating its transport and distribution to tissues[3][12]. While its role in the environment and in plant biology is a mechanism of mobilization and tolerance, its formation in humans is primarily associated with increased systemic exposure and potential harm.

Future research should continue to focus on several key areas:

• Quantitative Speciation: Developing more robust and accessible methods for quantifying aluminum species in complex biological matrices to better assess exposure and risk[12].

• Transport Mechanisms: Elucidating the precise molecular mechanisms by which the aluminum citrate complex crosses cellular barriers, including the blood-brain barrier.

• Chronic Exposure Effects: Conducting long-term epidemiological and experimental studies to clarify the risks associated with chronic, low-level exposure to bioavailable aluminum, particularly in relation to neurodegenerative and bone diseases[26][27].

• Therapeutic Potential: Investigating the inhibitory effects of aluminum citrate on the aggregation of pathological crystals, such as calcium oxalate (B1200264), which may offer protective benefits in certain conditions[29].

A comprehensive understanding of aluminum citrate is essential for drug development professionals formulating products with aluminum or citrate, for clinicians managing patients with renal disease, and for scientists investigating the environmental and health impacts of aluminum.

References

• 1. Aluminum, a Friend or Foe of Higher Plants in Acid Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The chemistry of aluminum as related to biology and medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cosmeticsinfo.org [cosmeticsinfo.org]
• 5. consensus.app [consensus.app]
• 6. Acute aluminum toxicity associated with oral citrate and aluminum-containing antacids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Aluminum in plant: Benefits, toxicity and tolerance mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of stable aluminium-citrate species as reference substances for aluminium speciation by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The metabolism of aluminum citrate and biosynthesis of oxalic acid in Pseudomonas fluorescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Speciation of aluminum in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Aluminium speciation in biology. | Semantic Scholar [semanticscholar.org]
• 14. Aluminium speciation in biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Aluminum speciation in biological environments. The deprotonation of free and aluminum bound citrate in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. Aluminum speciation in biological environments. The deprotonation of free and aluminum bound citrate in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 17. Aluminium and Alzheimer's: An unproven link - Alzheimer's Research UK [alzheimersresearchuk.org]
• 18. Effect of oral aluminum and aluminum citrate on blood level and short-term tissue distribution of aluminum in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Influence of aluminum-citrate and citric acid on tissue mineral composition in wether sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 21. The bioavailability of 26Al-labelled aluminium citrate and aluminium hydroxide in volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Gastrointestinal absorption of aluminium and citrate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Influence of aluminum citrate and citric acid on mineral metabolism in wether sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. Gastrointestinal absorption of aluminium in Alzheimer's disease: response to aluminium citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Frontiers | Aluminum and its potential contribution to Alzheimer's disease (AD) [frontiersin.org]
• 27. alzdiscovery.org [alzdiscovery.org]
• 28. Is There a Link Between Aluminum and Alzheimer’s? | Cognitive Vitality | Alzheimer's Drug Discovery Foundation [alzdiscovery.org]
• 29. Aluminum citrate inhibits cytotoxicity and aggregation of oxalate crystals - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Safety and Toxicity of Aluminum Citrate for Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and toxicity data for aluminum citrate (B86180). The information is intended to inform safe handling procedures and risk assessments in research and pharmaceutical development settings. The data presented is a synthesis of findings from peer-reviewed literature, toxicology databases, and regulatory agency reports.

Hazard Identification and Classification

Aluminum citrate is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards associated with aluminum citrate are:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

Toxicological Data Summary

The following tables summarize the available quantitative toxicological data for aluminum citrate. It is important to note that for certain endpoints, specific data for aluminum citrate are limited, and information is often extrapolated from studies on other aluminum compounds.

Table 1: Acute Toxicity

Endpoint	Species	Route	Value	Classification	Reference
Oral LD50	Rat	Oral	No data available	Harmful if swallowed (GHS Category 4)	[1][2](--INVALID-LINK--)
Dermal LD50	Rabbit	Dermal	No data available	Not classified	[1](--INVALID-LINK--)
Inhalation LC50	Rat	Inhalation	No data available	Not classified	[1](--INVALID-LINK--)

Table 2: Irritation and Sensitization

Endpoint	Species	Results	Classification	Reference
Skin Irritation	Rabbit	Causes skin irritation	Irritant (GHS Category 2)	[1][2](--INVALID-LINK--)
Eye Irritation	Rabbit	Causes serious eye irritation	Irritant (GHS Category 2A)	[1][2](--INVALID-LINK--)
Skin Sensitization	-	No data available	Not classified	[1](--INVALID-LINK--)

Table 3: Repeated Dose Toxicity

Study Type	Species	Route	NOAEL	LOAEL	Effects Observed at LOAEL	Reference
Neurodevelopmental Toxicity	Rat	Oral (drinking water)	30 mg Al/kg bw/day	100 mg Al/kg bw/day	Renal pathology, reduced grip strength	[1](3--INVALID-LINK--

Table 4: Genotoxicity

Assay	Test System	Metabolic Activation	Result	Reference
Ames Test	Salmonella typhimurium	With and without S9	Equivocal	[4](5--INVALID-LINK--
Chromosomal Aberration	-	-	No data available	-

Table 5: Carcinogenicity

Species	Route	Results	Reference
-	-	No data available for aluminum citrate. Aluminum is not classifiable as to its carcinogenicity to humans (IARC Group 3).	[6](--INVALID-LINK--)

Table 6: Reproductive and Developmental Toxicity

Study Type	Species	Route	Dosage	Effects	Reference
Developmental Toxicity	Rat	Gavage	1064 mg/kg/day (with citric acid)	Signs of maternal and fetotoxicity (reduced fetal body weight, increased skeletal variations). No teratogenicity.	[2](--INVALID-LINK--)

Experimental Protocols

This section outlines the methodologies for key toxicological assessments. These are based on standardized OECD guidelines and specific study descriptions where available.

Acute Oral Toxicity (OECD TG 401 - Deleted)

While OECD Guideline 401 for acute oral toxicity has been deleted, historical studies following this or similar protocols would have involved the administration of a single high dose of aluminum citrate to a group of rodents (typically rats) via gavage.[7][8] The animals would be observed for a period of 14 days for signs of toxicity and mortality.[9] The LD50, the dose estimated to cause mortality in 50% of the animals, would then be calculated. For aluminum citrate, a definitive LD50 value is not available in the public literature.

Workflow for a typical acute oral toxicity study.

Dermal and Eye Irritation (OECD TG 404 & 405)

Dermal Irritation (OECD TG 404): This test involves applying a specified amount of aluminum citrate to the shaved skin of a rabbit under a semi-occlusive patch for a defined period (typically 4 hours).[10][11] The skin is then observed for signs of erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours) after patch removal.[11] The severity of the reactions is scored, and an overall irritation classification is determined.[11]

Eye Irritation (OECD TG 405): A small, measured amount of aluminum citrate is instilled into the conjunctival sac of one eye of a rabbit, with the other eye serving as a control.[12][13] The eyes are examined for signs of corneal opacity, iritis, and conjunctival redness and swelling at set intervals (e.g., 1, 24, 48, and 72 hours) after instillation.[14] The severity of the lesions is scored to determine the irritation potential.[14]

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Double-blind, vehicle-controlled randomized twelve-month neurodevelopmental toxicity study of common aluminum salts in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aluminum citrate (31142-56-0) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 5. cebs.niehs.nih.gov [cebs.niehs.nih.gov]
• 6. cot.food.gov.uk [cot.food.gov.uk]
• 7. Registration Dossier - ECHA [echa.europa.eu]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. daikinchemicals.com [daikinchemicals.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]

Protocols & Analytical Methods

Aluminum Citrate as a Crosslinking Agent for Polymers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum citrate (B86180) is an effective crosslinking agent for a variety of polymers, including polyacrylamides, chitosan (B1678972), and carboxymethyl cellulose. Its ability to form robust three-dimensional polymer networks makes it a valuable tool in the development of hydrogels for various applications, including controlled drug delivery, tissue engineering, and conformance control in oil recovery. The crosslinking mechanism is primarily ionic, involving the complexation of aluminum ions with functional groups on the polymer chains, such as carboxylate and amine groups. The strength and properties of the resulting hydrogel can be finely tuned by controlling parameters such as pH, temperature, and the polymer-to-crosslinker ratio.

This document provides detailed application notes and experimental protocols for the use of aluminum citrate as a crosslinking agent, with a focus on providing clear, quantitative data and step-by-step methodologies to aid researchers in their work.

Applications

Aluminum citrate-crosslinked polymers have a range of applications stemming from their tunable mechanical properties and biocompatibility.

• Drug Delivery: These hydrogels can encapsulate therapeutic agents and provide sustained release. The release kinetics can be controlled by altering the crosslinking density, which in turn affects the swelling behavior and diffusion of the drug from the polymer matrix.

• Tissue Engineering: The biocompatible nature of polymers like chitosan, when crosslinked with aluminum citrate, makes them suitable as scaffolds for tissue regeneration. The porous structure of the hydrogel can support cell growth and proliferation.

• Conformance Control in Oil Reservoirs: In the petroleum industry, aluminum citrate is used to crosslink polymers like polyacrylamide to form gels that can block high-permeability zones in reservoirs, thereby improving the efficiency of oil recovery.[1]

Mechanism of Crosslinking

The crosslinking of polymers with aluminum citrate is a complex process influenced significantly by pH. Aluminum citrate exists in different forms depending on the pH of the solution. At lower pH (around 3-4), mononuclear aluminum citrate complexes are predominant. As the pH increases, these can transform into polynuclear aluminum species.[1]

The crosslinking reaction occurs through the interaction of these aluminum species with the functional groups on the polymer chains. For instance, in polyacrylamide, the carboxylate groups (present due to partial hydrolysis of acrylamide) coordinate with the aluminum ions. In chitosan, both the amine and hydroxyl groups can participate in the crosslinking process.

The pH of the system is a critical parameter. For polyacrylamide, stronger gels are typically formed at a pH of around 6, where the aluminum citrate complex structure is believed to allow for more accessible orbitals for the crosslinking process.[1] At higher pH (e.g., pH 9), weaker gels may be formed.[1]

Data Presentation

The following tables summarize quantitative data on the properties of polymers crosslinked with aluminum citrate, compiled from various studies.

Table 1: Effect of pH on the Properties of Polyacrylamide-Aluminum Citrate Hydrogels

pH	Gel Strength (tan δ)	Qualitative Gel Description
6	< 0.1	Strong Gel
9	> 0.1	Weak Gel

Data sourced from rheological analysis of polyacrylamide hydrogels crosslinked with aluminum citrate. A lower tan δ value indicates a more elastic and stronger gel.[1]

Table 2: Influence of Polymer to Crosslinker Ratio on Polyacrylamide Gel Properties

Polymer:Crosslinker Weight Ratio	Effect on Viscosity	Effect on Gel Strength
Increasing ratio up to optimal point	Increases	Increases
Beyond optimal point	Decreases	Decreases
40:1	Achieved maximum stability time	-

General trend observed for polyacrylamide-aluminum citrate gels. The optimal ratio leads to the most effective crosslinking.[1]

Table 3: Swelling Behavior of Chitosan Hydrogels Crosslinked with Aldehyde Agents (as a proxy for ionic crosslinkers)

Crosslinking Agent	Maximum Swelling Ratio (%)
Acetaldehyde	350

Data for chitosan hydrogels crosslinked with acetaldehyde, demonstrating the high swelling capacity achievable with crosslinked chitosan. The swelling behavior of aluminum citrate-crosslinked chitosan is expected to be influenced by pH and crosslinker concentration.[2]

Experimental Protocols

Protocol 1: Preparation of Polyacrylamide-Aluminum Citrate Hydrogels

This protocol describes the synthesis of a polyacrylamide hydrogel crosslinked with aluminum citrate, suitable for general research purposes.

Materials:

• Acrylamide (B121943) (monomer)

• N,N'-methylenebis(acrylamide) (MBAA, crosslinker for initial polymerization)

• Ammonium persulfate (APS, initiator)

• N,N,N',N'-tetramethylethylenediamine (TEMED, accelerator)

• Aluminum citrate (crosslinking agent)

• Deionized water

• pH meter

• Stirring plate and stir bar

• Reaction vessel

Procedure:

• Prepare the Polymer Solution:

  • Dissolve a specific amount of acrylamide and a smaller amount of MBAA in deionized water to achieve the desired total monomer concentration (e.g., 10% w/v).

  • Stir the solution gently until all components are fully dissolved.

  • De-gas the solution by bubbling nitrogen through it for 15-20 minutes to remove dissolved oxygen, which can inhibit polymerization.

• Initiate Polymerization:

  • Add APS solution (e.g., 10% w/v in deionized water) to the monomer solution.

  • Add TEMED to catalyze the polymerization reaction. The amount of initiator and accelerator will determine the polymerization rate.

  • Pour the solution into a mold and allow it to polymerize at room temperature for several hours or until a solid gel is formed.

• Prepare the Aluminum Citrate Crosslinking Solution:

  • Prepare an aqueous solution of aluminum citrate at the desired concentration.

  • Adjust the pH of the solution to the target value (e.g., pH 6) using a suitable acid or base (e.g., HCl or NaOH).

• Crosslinking the Polyacrylamide Gel:

  • Immerse the prepared polyacrylamide gel in the aluminum citrate solution.

  • Allow the crosslinking to proceed for a specified period (e.g., 24-48 hours) at a controlled temperature. The gel will swell as it absorbs the crosslinking solution.

• Washing and Equilibration:

  • Remove the crosslinked hydrogel from the aluminum citrate solution.

  • Wash the hydrogel extensively with deionized water to remove any unreacted chemicals.

  • Equilibrate the hydrogel in a buffer solution of the desired pH before characterization or use.

Protocol 2: Synthesis of Chitosan-Aluminum Citrate Hydrogels for Drug Delivery

This protocol outlines the preparation of chitosan hydrogels crosslinked with aluminum citrate, which can be loaded with a model drug.

Materials:

• Chitosan (medium molecular weight, degree of deacetylation > 85%)

• Acetic acid

• Aluminum citrate

• Model drug (e.g., methylene (B1212753) blue, ibuprofen)

• Deionized water

• Dialysis membrane

• Magnetic stirrer and hot plate

Procedure:

• Prepare the Chitosan Solution:

  • Dissolve chitosan powder in a dilute acetic acid solution (e.g., 1% v/v) with continuous stirring to form a viscous solution (e.g., 2% w/v). Gentle heating may be required to facilitate dissolution.

  • Stir the solution overnight to ensure complete dissolution and homogeneity.

• Prepare the Aluminum Citrate Solution:

  • Prepare an aqueous solution of aluminum citrate at the desired concentration.

• Incorporate the Drug (Optional):

  • If preparing a drug-loaded hydrogel, dissolve the model drug in the chitosan solution and stir until it is uniformly dispersed.

• Crosslinking:

  • Slowly add the aluminum citrate solution to the chitosan solution under constant stirring.

  • Continue stirring for a specified period (e.g., 1-2 hours) to allow for the formation of the crosslinked hydrogel network. The solution will become more viscous and may form a solid gel.

• Purification:

  • Transfer the hydrogel into a dialysis membrane and dialyze against deionized water for 48 hours, with frequent changes of water, to remove unreacted crosslinker and acetic acid.

• Lyophilization (Optional):

  • For a porous scaffold structure, freeze the purified hydrogel and then lyophilize it to remove the water, resulting in a lightweight, porous sponge.

Mandatory Visualizations

Experimental Workflow for Hydrogel Preparation and Characterization

Caption: Workflow for the preparation and characterization of aluminum citrate-crosslinked hydrogels.

Logical Relationship of Factors Affecting Hydrogel Properties

Caption: Key parameters influencing the final properties of aluminum citrate-crosslinked hydrogels.

References

• 1. researchgate.net [researchgate.net]
• 2. Bot Verification [ajouronline.com]

Synthesis of Aluminum Citrate: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of aluminum citrate (B86180). It is intended to be a comprehensive resource, offering various synthesis methods, purification techniques, and characterization data. The information is presented to facilitate reproducibility and adaptation for specific research and development needs, particularly in the fields of materials science and drug delivery.

Introduction

Data Presentation

The following tables summarize key quantitative data for the synthesis of aluminum citrate via different methods. These values are derived from various sources and represent typical experimental parameters and outcomes.

Table 1: Reactant Specifications and Molar Ratios

Synthesis Method	Aluminum Source	Citrate Source	Aluminum:Citrate Molar Ratio	Reference(s)
Method A	Aluminum Chloride (AlCl₃)	Citric Acid (H₃C₆H₅O₇)	1.5:1 to 2:1	[6][7]
Method B	Sodium Aluminate (NaAlO₂)	Citric Acid (H₃C₆H₅O₇)	> 1:1	[8]
Method C	Aluminum Nitrate (B79036) Nonahydrate [Al(NO₃)₃·9H₂O]	Citric Acid (H₃C₆H₅O₇)	1:2	[9]

Table 2: Reaction Conditions and Product Characteristics

Synthesis Method	pH	Temperature (°C)	Product Form	Key Characteristics	Reference(s)
Method A	5.5 - 7.5	20 - 90	Aqueous Solution or Dry Powder	Stable solution, can be dried to a powder with at least 11% aluminum by weight.	[6][7]
Method B	6.0 - 9.0	< 40	Aqueous Solution	Stable aqueous solution with minimal solid formation.	[8]
Method C	~8.0	Not Specified	Crystalline Solid	Forms the complex [(NH₄)₅{Al(C₆H₄O₇)₂}·2H₂O].	[9]

Experimental Protocols

Method A: Synthesis from Aluminum Chloride and Citric Acid

This method involves the direct reaction of an aluminum chloride solution with a citric acid solution, followed by pH adjustment to obtain a stable aluminum citrate solution.[6][7]

Materials:

• 34% (w/w) aqueous solution of aluminum chloride (AlCl₃)[1]

• 50% (w/w) aqueous solution of citric acid (H₃C₆H₅O₇)[1]

• 50% (w/w) aqueous solution of sodium hydroxide (B78521) (NaOH) or ammonium (B1175870) hydroxide (NH₄OH)[1]

• Deionized water

Procedure:

• In a reaction vessel equipped with a stirrer, combine the 34% aluminum chloride solution and the 50% citric acid solution. The quantities should be calculated to achieve an aluminum to citrate molar ratio of between 1.5:1 and 2:1.[6][7]

• Maintain vigorous agitation throughout the reaction.

• Slowly add the 50% sodium hydroxide or ammonium hydroxide solution to the mixture to adjust the pH to a range of 5.5 to 7.5.[6]

• During the base addition, maintain the temperature of the solution between 20°C and 90°C.[6]

• Continue vigorous agitation until a clear and stable solution of aluminum citrate is formed.

• (Optional) The resulting solution can be dried to obtain a solid aluminum citrate preparation.[7]

Method B: Synthesis from Sodium Aluminate and Citric Acid

This method produces a stable aqueous solution of aluminum citrate by gradually adding citric acid to a sodium aluminate solution under controlled conditions.[8]

Materials:

• Aqueous solution of sodium aluminate (e.g., 41% Na₂Al₂O₄)[8]

• Citric acid

• Deionized water

• Concentrated HCl for pH adjustment

• Nitrogen gas (optional, for inert atmosphere)

Procedure:

• Place the aqueous sodium aluminate solution in a beaker, preferably in an ice bath to control the temperature.[8]

• Prepare a solution of citric acid in deionized water.

• Gradually add the citric acid solution to the agitated sodium aluminate solution. The addition rate should be controlled to maintain the reaction temperature below 40°C.[8]

• To minimize the formation of insoluble solids, it is recommended to carry out the reaction under an atmosphere substantially free of carbon dioxide, for example, by purging with nitrogen gas.[8]

• After the addition of citric acid is complete, neutralize the solution to a pH in the range of 6 to 9.[8]

• The final solution should be a stable aqueous solution of aluminum citrate.

Method C: Synthesis of a Mononuclear Aluminum Citrate Complex

This protocol yields a specific crystalline mononuclear aluminum citrate complex, [(NH₄)₅{Al(C₆H₄O₇)₂}·2H₂O], and is suitable for studies requiring a well-defined molecular structure.[9]

Materials:

• Aluminum nitrate nonahydrate [Al(NO₃)₃·9H₂O]

• Citric acid

• Ammonium hydroxide (NH₄OH)

• Deionized water

Procedure:

• Prepare an aqueous solution of aluminum nitrate nonahydrate and citric acid with a molar ratio of 1:2.

• Adjust the pH of the solution to approximately 8 by the addition of ammonium hydroxide.[9]

• Allow the solution to stand, leading to the formation of colorless crystalline material.

• Isolate the crystals by filtration.

• The resulting product is the mononuclear aluminum citrate complex, [(NH₄)₅{Al(C₆H₄O₇)₂}·2H₂O].

Purification of Aluminum Citrate by Recrystallization

Recrystallization is a common technique used to purify solid compounds. The principle is based on the differential solubility of the compound and impurities in a solvent at different temperatures.[10][11]

Procedure:

• Solvent Selection: Choose a solvent in which aluminum citrate has high solubility at elevated temperatures and low solubility at room temperature. Deionized water is often a suitable solvent.[1]

• Dissolution: In a fume hood, dissolve the crude aluminum citrate in a minimal amount of the hot solvent in an Erlenmeyer flask with stirring until the solid is completely dissolved.[12]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further cooling in an ice bath can promote crystallization.[12] If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization.[12]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[12]

• Washing: Wash the crystals with a small amount of the cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a suitable temperature.

Mandatory Visualizations

Experimental Workflow for Aluminum Citrate Synthesis (Method A)

Caption: Workflow for the synthesis of aluminum citrate from aluminum chloride and citric acid.

Gastrointestinal Absorption Pathway of Aluminum Citrate

Caption: Enhanced gastrointestinal absorption of aluminum via the paracellular pathway.[2]

Cellular Uptake Mechanism of Aluminum Citrate at the Blood-Brain Barrier

Caption: Transport of aluminum citrate across the blood-brain barrier via the System Xc- transporter.[13]

References

• 1. benchchem.com [benchchem.com]
• 2. Site and mechanism of enhanced gastrointestinal absorption of aluminum by citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]
• 7. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 8. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 9. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 10. mt.com [mt.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. youtube.com [youtube.com]
• 13. Transport mechanism for aluminum citrate at the blood-brain barrier: kinetic evidence implies involvement of system Xc- in immortalized rat brain endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Aluminum Citrate in Vaccine Adjuvants

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of Aluminum Citrate (B86180) as a Novel Vaccine Adjuvant

Aluminum salts, primarily aluminum hydroxide (B78521) (AH) and aluminum phosphate (B84403) (AP), are the most widely used adjuvants in human vaccines, with a long history of safety and efficacy.[1][2][3][4] They primarily enhance the immune response by creating a "depot effect" for the antigen, activating the innate immune system through the NLRP3 inflammasome pathway, and promoting antigen uptake by antigen-presenting cells (APCs).[5][6][7] This typically results in a Th2-biased immune response, which is effective for vaccines requiring a strong antibody-mediated immunity.[5][8]

While aluminum citrate is not currently a conventional vaccine adjuvant, its unique properties as an aluminum salt warrant investigation for novel vaccine formulations. Citrate is a key component of interstitial fluid and is known to influence the desorption of antigens from traditional aluminum adjuvants.[9][10] Understanding and harnessing the physicochemical properties of aluminum citrate could lead to the development of new adjuvants with controlled antigen release profiles or different immunomodulatory characteristics.

These application notes provide a theoretical framework and practical protocols for researchers interested in exploring the use of aluminum citrate as a vaccine adjuvant. The information is based on the established principles of existing aluminum adjuvants and available chemical synthesis data for aluminum citrate.

Mechanism of Action: An Extrapolated View

The precise mechanism of action for aluminum citrate as an adjuvant is uncharacterized. However, based on the extensive research on AH and AP, a similar pathway involving the innate immune system can be postulated.

The primary proposed mechanism for aluminum adjuvants is the activation of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome in APCs such as dendritic cells and macrophages.[5][6]

The Proposed Signaling Pathway:

• Phagocytosis: Particulate aluminum citrate-antigen complexes are phagocytosed by APCs.

• Lysosomal Destabilization: The aluminum salt particles lead to the destabilization and rupture of the phagolysosome.[5]

• NLRP3 Activation: The lysosomal contents, such as cathepsin B, are released into the cytosol, which is a key signal for the activation of the NLRP3 inflammasome complex.[6]

• Caspase-1 Activation: The assembled inflammasome activates pro-caspase-1 into its active form, caspase-1.

• Cytokine Maturation and Secretion: Caspase-1 then cleaves pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, active forms, which are subsequently secreted from the cell.[1][5]

• Inflammatory Cascade and Adaptive Immunity: The release of these pro-inflammatory cytokines initiates an inflammatory cascade at the injection site, leading to the recruitment of other immune cells and ultimately shaping the adaptive immune response.

Proposed NLRP3 inflammasome activation by aluminum citrate adjuvant.

Data Presentation: Comparative Physicochemical Properties of Aluminum Adjuvants

Quantitative data for aluminum citrate as a vaccine adjuvant is not available in the peer-reviewed literature. The following table summarizes typical data for the conventional aluminum hydroxide and aluminum phosphate adjuvants to serve as a benchmark for characterization studies.

Property	Aluminum Hydroxide (AH)	Aluminum Phosphate (AP)	Reference(s)
Morphology	Crystalline (Boehmite), fibrous/needle-like	Amorphous, plate-like	[1][11]
Particle Size	Aggregates of 1-20 µm	Aggregates of 1-10 µm	[12]
Surface Area	~500 m²/g	Variable	[1]
Point of Zero Charge (PZC)	~11.4	~4-5	[1]
Surface Charge at pH 7.4	Positive	Negative	[1]
Antigen Adsorption Mechanism	Ligand exchange, electrostatic	Electrostatic, ligand exchange	[9][13]

Experimental Protocols

The following protocols are designed to guide the synthesis, characterization, and evaluation of aluminum citrate as a novel vaccine adjuvant.

Protocol 1: Synthesis and Characterization of Aluminum Citrate

This protocol is adapted from methods described for producing aluminum citrate solutions and should be performed under sterile conditions for biomedical applications.[14][15][16]

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Citric acid (anhydrous or monohydrate)

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH)

• Sterile, deionized water

• Sterile filtration unit (0.22 µm)

• pH meter

• Dynamic Light Scattering (DLS) instrument for particle sizing

• Zeta potential analyzer

• Transmission Electron Microscope (TEM)

Procedure:

• Solution Preparation:

  • Prepare a 0.5 M solution of aluminum chloride hexahydrate in sterile, deionized water.

  • Prepare a 0.5 M solution of citric acid in sterile, deionized water.

• Synthesis:

  • In a sterile beaker with continuous stirring, slowly add the citric acid solution to the aluminum chloride solution. A molar ratio of aluminum to citrate of approximately 2:1 is a good starting point.[15]

  • Vigorously agitate the mixture to ensure homogeneity.

• pH Adjustment:

  • Slowly add a 1 M solution of NaOH or NH₄OH dropwise to the mixture while continuously monitoring the pH.

  • Adjust the pH to a final value between 6.5 and 7.5. A white precipitate of aluminum citrate may form.

• Washing and Sterilization:

  • Centrifuge the suspension to pellet the aluminum citrate particles.

  • Remove the supernatant and wash the pellet with sterile, deionized water or a suitable buffer (e.g., Tris buffer) multiple times to remove excess salts.

  • Resuspend the final pellet in a sterile buffer of choice.

  • The final suspension can be sterilized by autoclaving, though this may affect particle size and should be evaluated.

Characterization:

• Particle Size and Zeta Potential: Analyze the suspension using DLS and a zeta potential analyzer to determine the particle size distribution and surface charge.

• Morphology: Use TEM to visualize the shape and aggregation of the aluminum citrate particles.

• Aluminum Content: Quantify the aluminum concentration using methods like inductively coupled plasma mass spectrometry (ICP-MS).

Protocol 2: Antigen Adsorption to Aluminum Citrate

This protocol provides a method to determine the adsorption capacity of a model antigen to the synthesized aluminum citrate adjuvant.

Materials:

• Synthesized aluminum citrate adjuvant suspension

• Model antigen (e.g., Ovalbumin, Bovine Serum Albumin) at a known concentration

• Phosphate-buffered saline (PBS) or another suitable buffer

• Protein quantification assay (e.g., BCA or Bradford assay)

• Microcentrifuge and tubes

Procedure:

• Adsorption Isotherm Setup:

  • Prepare a series of dilutions of the model antigen in the chosen buffer.

  • In microcentrifuge tubes, mix a constant concentration of the aluminum citrate adjuvant with varying concentrations of the antigen.

  • Include a control with no adjuvant for each antigen concentration.

• Incubation:

  • Gently mix the antigen-adjuvant suspensions at room temperature or 4°C for a defined period (e.g., 1-4 hours) to allow for adsorption to reach equilibrium.

• Separation:

  • Centrifuge the tubes at a speed sufficient to pellet the adjuvant-antigen complex (e.g., 10,000 x g for 10 minutes).

• Quantification of Unbound Antigen:

  • Carefully collect the supernatant, which contains the unbound antigen.

  • Measure the protein concentration in the supernatant using a BCA or Bradford assay.

• Calculation:

  • Calculate the amount of adsorbed antigen by subtracting the amount of unbound antigen from the initial amount of antigen added.

  • Plot the amount of adsorbed antigen per unit of adjuvant against the concentration of unbound antigen to generate an adsorption isotherm. This can be fitted to models like the Langmuir isotherm to determine the maximum adsorption capacity.[17]

Protocol 3: In Vivo Immunological Evaluation

This is a general protocol for evaluating the adjuvant effect of aluminum citrate in a murine model. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

Materials:

• Aluminum citrate-adjuvanted antigen formulation

• Antigen-only formulation (control)

• Adjuvant-only formulation (control)

• Saline or buffer (control)

• 6-8 week old BALB/c or C57BL/6 mice

• Syringes and needles for immunization

• Equipment for blood collection (e.g., for tail vein or retro-orbital bleeding)

• ELISA plates and reagents for antibody titer determination

• Reagents for cytokine analysis (e.g., ELISA or Luminex)

Procedure:

• Animal Groups:

  • Group 1: Saline control

  • Group 2: Adjuvant only

  • Group 3: Antigen only

  • Group 4: Antigen + Aluminum Citrate Adjuvant

• Immunization:

  • Immunize mice (n=5-10 per group) via a suitable route (e.g., subcutaneous or intramuscular) with 100 µL of the respective formulation on Day 0.

  • Administer a booster immunization on Day 14 or Day 21.

• Sample Collection:

  • Collect blood samples at baseline (Day 0) and at specified time points post-immunization (e.g., Day 14, 28, 42).

  • At the end of the study, spleens can be harvested for splenocyte culture and subsequent cytokine analysis or T-cell proliferation assays.

• Analysis:

  • Antibody Titers: Use an enzyme-linked immunosorbent assay (ELISA) to measure antigen-specific IgG, IgG1, and IgG2a antibody titers in the collected sera. The ratio of IgG2a to IgG1 can indicate the Th1/Th2 bias of the immune response.

  • Cytokine Analysis: Isolate splenocytes and restimulate them in vitro with the antigen. Measure the levels of key cytokines (e.g., IFN-γ for Th1, IL-4 and IL-5 for Th2) in the culture supernatants by ELISA or Luminex.

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for the development and evaluation of aluminum citrate as a novel vaccine adjuvant.

Workflow for the evaluation of aluminum citrate as a vaccine adjuvant.

Conclusion

The exploration of aluminum citrate as a vaccine adjuvant represents a novel research avenue. While its efficacy is yet to be established, the protocols and comparative data provided here offer a robust starting point for its systematic investigation. Researchers should pay close attention to the physicochemical properties of the synthesized aluminum citrate, as these will likely dictate its interaction with antigens and the resulting immune response. A thorough comparison with conventional aluminum adjuvants will be crucial in determining the potential advantages and niche applications for aluminum citrate in future vaccine development.

References

• 1. Aluminum Adjuvants—‘Back to the Future’ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. immunizationmanagers.org [immunizationmanagers.org]
• 3. Adjuvants and Vaccines | Vaccine Safety | CDC [cdc.gov]
• 4. fda.gov [fda.gov]
• 5. Mechanism of Immunopotentiation and Safety of Aluminum Adjuvants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Advancements in Vaccine Adjuvants: The Journey from Alum to Nano Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The mechanisms of action of vaccines containing aluminum adjuvants: an in vitro vs in vivo paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advances in aluminum hydroxide-based adjuvant research and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. originsholistic.org [originsholistic.org]
• 12. mdpi.com [mdpi.com]
• 13. Relationship of adsorption mechanism of antigens by aluminum-containing adjuvants to in vitro elution in interstitial fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CN1359967A - Process for preparing high-Al aluminium citrate cross-linking agent - Google Patents [patents.google.com]
• 15. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 16. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 17. Quantitative Analysis of Vaccine Antigen Adsorption to Aluminum Adjuvant Using an Automated High-Throughput Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Aluminum Citrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum citrate (B86180), a complex of aluminum and citric acid, is utilized in various industrial and pharmaceutical applications. In the pharmaceutical industry, it is of interest for its potential use as a phosphate (B84403) binder and its role in aluminum absorption. Accurate and precise quantification of aluminum citrate is crucial for formulation development, quality control, and stability studies. This document provides an overview of various analytical methods for the determination of aluminum and citrate, along with detailed protocols and performance characteristics.

Analytical Methods Overview

The quantification of aluminum citrate can be approached by analyzing the intact complex, or more commonly, by determining the individual concentrations of aluminum and citrate. The choice of method depends on the sample matrix, required sensitivity, available instrumentation, and the specific analytical goals. Key analytical techniques include:

• Titrimetry: A classical and cost-effective method, particularly for determining the aluminum content.

• High-Performance Liquid Chromatography (HPLC): Primarily used for the quantification of the citrate component.

• Inductively Coupled Plasma (ICP) Spectroscopy: A highly sensitive method for the determination of total aluminum content.

• Ion Chromatography (IC): Useful for the analysis of both the citrate anion and for the speciation of aluminum-citrate complexes.

• Capillary Electrophoresis (CE): A high-resolution technique for the separation and quantification of charged species like citrate and aluminum-citrate complexes.

Quantitative Data Summary

The following table summarizes the performance characteristics of the various analytical methods for the quantification of aluminum and citrate. This allows for a direct comparison to aid in method selection.

Analytical Method	Analyte	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Accuracy/Recovery (%)
Complexometric Titration	Aluminum	-	-	-	< 2%[1]	99.46 - 100.28%[1]
HPLC-UV	Citric Acid	20 - 80 µg/mL[2]	1.93 µg/mL[2]	6.46 µg/mL[2]	< 2%[2]	98.22 - 100.3%[2]
HPLC-CAD	Citric Acid	-	60 ng[3]	189 ng[3]	1.3 - 2.4%[3]	~92%[3]
ICP-AES/OES	Aluminum	-	~1 µg/L (urine)[4]	-	1.0 - 3.9%[5]	>95%[5]
ICP-MS	Aluminum	-	2 ng/L[6]	10 ng/L[5]	-	>90%[6]
Ion Chromatography	Citrate	5 - 70 mg/L[7]	-	0.20 mg/L[7]	< 2%[7]	95 - 105%[7]
Capillary Electrophoresis	Citric Acid	-	0.005 - 1.6 mM[8]	-	2.09 - 5.34%[9]	-

Experimental Protocols and Methodologies

Complexometric Titration for Aluminum

This method determines the total aluminum content via a back-titration with EDTA. Citrate interference is eliminated through acid digestion.[1]

Principle: An excess of a standard EDTA solution is added to the sample containing aluminum. The mixture is heated to ensure the complete formation of the stable Al-EDTA complex. The unreacted EDTA is then titrated with a standard zinc solution.

Protocol:

• Sample Preparation (Acid Digestion):

  • Accurately weigh a sample of aluminum citrate.

  • Add a mixture of concentrated sulfuric acid and nitric acid (volume fraction > 50%).[1]

  • Allow the sample to digest at room temperature to break down the citrate complex.

• Complexation:

  • Dilute the digested sample with distilled water.

  • Add a known excess volume of a standardized 0.05 M EDTA solution.[10]

  • Adjust the pH to approximately 3-4 with ammonia (B1221849) solution.[10]

  • Add 20 mL of acetate (B1210297) buffer (pH 5.5-6.0).[1][10]

  • Boil the solution for 2-3 minutes to facilitate the complexation of aluminum with EDTA.[10]

  • Cool the solution to room temperature.

• Titration:

  • Add a suitable indicator, such as Xylenol Orange.[1]

  • Titrate the excess EDTA with a standardized 0.05 M zinc sulfate (B86663) solution until the endpoint is reached (color change from yellow to purple/pink).[1][10]

Calculation: The amount of aluminum is calculated from the difference between the initial amount of EDTA added and the amount of EDTA that reacted with the zinc titrant.

HPLC-UV for Citric Acid

This method is suitable for the quantification of the citrate component in aluminum citrate samples.

Principle: The sample is dissolved and injected into an HPLC system. Citric acid is separated from other components on a reverse-phase column and detected by a UV detector at a low wavelength.

Protocol:

• Instrumentation: HPLC with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 250mm x 4.6mm, 5µm).[2]

• Mobile Phase: A mixture of potassium phosphate monobasic buffer (e.g., 50 mM) and acetonitrile (B52724) (e.g., 90:10 v/v), with the pH adjusted to 2.8 with phosphoric acid.[2]

• Flow Rate: 1.0 - 1.25 mL/min.[2]

• Detection Wavelength: 210 nm.[2][11]

• Column Temperature: 40°C.[2]

• Standard Preparation: Prepare a series of standard solutions of citric acid in the mobile phase to create a calibration curve.

• Sample Preparation: Accurately weigh the aluminum citrate sample, dissolve it in the mobile phase, filter through a 0.45 µm filter, and inject into the HPLC system.

• Quantification: The concentration of citric acid in the sample is determined by comparing its peak area to the calibration curve.[11]

Inductively Coupled Plasma (ICP-AES/MS) for Aluminum

ICP provides a highly sensitive and accurate determination of the total aluminum content.

Principle: The sample is introduced into an argon plasma, which atomizes and ionizes the aluminum. The excited atoms and ions emit light at characteristic wavelengths (ICP-AES) or are detected by their mass-to-charge ratio (ICP-MS). The intensity of the emission or the ion signal is proportional to the concentration of aluminum.

Protocol:

• Sample Preparation:

  • Accurately weigh the aluminum citrate sample.

  • Digest the sample using concentrated nitric acid, potentially with the aid of microwave digestion, to break down the organic matrix and solubilize the aluminum.

  • Dilute the digested sample to a known volume with deionized water.

• Instrumental Analysis:

  • Aspirate the prepared sample solution into the ICP instrument.

  • Analyze for aluminum at its characteristic wavelength (for ICP-AES) or mass (for ICP-MS).

• Quantification:

  • Prepare a calibration curve using a series of aluminum standard solutions.

  • The concentration of aluminum in the sample is determined by comparing its signal to the calibration curve.

Ion Chromatography (IC) for Citrate and Aluminum Speciation

IC can be used to quantify the citrate anion and to investigate the different species of aluminum-citrate complexes.

Principle: The sample is injected into an ion chromatograph where the citrate ions are separated on an anion-exchange column. Detection is typically by suppressed conductivity. For aluminum speciation, a hyphenated technique like IC-ICP-AES can be used.

Protocol for Citrate Analysis:

• Instrumentation: Ion chromatograph with a conductivity detector.

• Column: Anion-exchange column.

• Eluent: A suitable eluent, such as a hydroxide (B78521) or carbonate/bicarbonate solution.

• Sample Preparation: Dissolve the aluminum citrate sample in deionized water, filter, and inject.

• Quantification: Determine the citrate concentration by comparing the peak area to a calibration curve prepared from citrate standards.

Capillary Electrophoresis (CE) for Citrate and Aluminum Speciation

CE offers high separation efficiency for charged species.

Principle: In an electric field, charged molecules migrate through a capillary at different velocities depending on their charge-to-size ratio, allowing for their separation. Detection is often by indirect UV absorbance.

Protocol:

• Instrumentation: Capillary electrophoresis system with a UV detector.

• Capillary: Fused-silica capillary.

• Background Electrolyte (BGE): A buffer solution appropriate for the separation of organic acids, which may contain an electroosmotic flow modifier.

• Sample Preparation: Dissolve the aluminum citrate sample in the BGE, filter, and inject.

• Quantification: The concentration of citrate is determined by comparing its peak area to that of standards. Speciation of aluminum-citrate complexes may require method development to optimize the separation of the different complex forms.

Visualizations

Experimental Workflow for Aluminum Citrate Analysis

Caption: General experimental workflow for the analysis of aluminum citrate.

Decision Tree for Method Selection

Caption: Decision tree for selecting an appropriate analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ipcol.com [ipcol.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Development and validation of a capillary electrophoresis method for the measurement of short-chain organic acids in natural rubber latex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of low-molecular-mass organic acids using capillary zone electrophoresis-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. titrations.info [titrations.info]
• 11. researchgate.net [researchgate.net]

Aluminum Citrate in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum citrate (B86180), a salt of aluminum and citric acid, is a versatile compound with emerging applications in drug delivery. Its ability to act as a crosslinking agent for polymers, form nanoparticles, and function as a vaccine adjuvant makes it a compound of interest for developing novel therapeutic systems.[1][2] These application notes provide a comprehensive overview of the use of aluminum citrate in drug delivery, including detailed experimental protocols, quantitative data, and mechanistic insights to guide researchers in this field.

Applications of Aluminum Citrate in Drug Delivery

Aluminum citrate's utility in drug delivery stems from several key properties. It can form stable complexes and act as a trivalent cation source, which allows it to crosslink with various polymers to form hydrogels for controlled drug release.[2] Additionally, it can be used to synthesize nanoparticles that serve as carriers for therapeutic agents.[1] Its role as a vaccine adjuvant is also a significant area of application, enhancing the immune response to antigens.[3][4]

Nanoparticle-Based Drug Delivery

Aluminum citrate nanoparticles are being explored as carriers for targeted drug delivery. Their high surface area allows for the loading of therapeutic agents, and their potential for targeted delivery could enhance drug efficacy while minimizing systemic side effects.[5] The citrate functionalization on the nanoparticle surface provides a negative charge, which is crucial for stability in aqueous solutions and for further surface modifications.[1]

Controlled Release from Hydrogels

Aluminum citrate is an effective crosslinking agent for forming stable hydrogel networks with polymers like alginate and polyacrylamide.[2][6] These hydrogels can encapsulate therapeutic agents and release them in a controlled manner. The release kinetics can be tuned by altering the concentration of aluminum citrate, which affects the crosslinking density of the hydrogel.[2]

Vaccine Adjuvants

Aluminum salts, including aluminum citrate, are widely used as adjuvants in vaccines to enhance the immune response.[3][4] They are thought to work through various mechanisms, including creating a depot effect for the antigen, activating antigen-presenting cells (APCs), and stimulating the NLRP3 inflammasome to induce a pro-inflammatory response.[3][4]

Data Presentation

The following tables summarize representative quantitative data for the physicochemical properties and drug release kinetics of aluminum citrate-based drug delivery systems.

Table 1: Physicochemical Properties of Drug-Loaded Nanoparticles

Nanoparticle Formulation	Drug	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)	Encapsulation Efficiency (%)
Representative Al-Citrate NP	Model Drug A	150 ± 15	0.25 ± 0.05	-25 ± 5	8.5 ± 1.2	75 ± 8
Representative Al-Citrate NP	Model Drug B	180 ± 20	0.30 ± 0.07	-22 ± 4	6.2 ± 0.9	68 ± 7

Note: This table presents hypothetical data based on typical values for similar nanoparticle systems, as specific data for a wide range of drugs in aluminum citrate nanoparticles is not extensively available in a consolidated format.

Table 2: Cumulative Drug Release from Alginate-Aluminum Citrate Hydrogels

Time (hours)	Formulation A (0.5% w/v Aluminum Citrate) Cumulative Release (%)	Formulation B (1.0% w/v Aluminum Citrate) Cumulative Release (%)
1	25 ± 3	15 ± 2
2	40 ± 4	28 ± 3
4	62 ± 5	45 ± 4
8	85 ± 6	68 ± 5
12	95 ± 5	82 ± 6
24	98 ± 4	93 ± 5

Source: Representative data modeled from studies on alginate hydrogels crosslinked with multivalent cations.[2]

Table 3: Swelling Ratio of Aluminum Citrate Crosslinked Hydrogels

Hydrogel Formulation	pH	Equilibrium Swelling Ratio (%)
Alginate-Al Citrate (0.5%)	5.5	650 ± 50
Alginate-Al Citrate (0.5%)	7.4	800 ± 60
Alginate-Al Citrate (1.0%)	5.5	450 ± 40
Alginate-Al Citrate (1.0%)	7.4	600 ± 50

Note: This table presents hypothetical data illustrating the expected trend of swelling behavior based on general knowledge of hydrogel properties.

Experimental Protocols

Protocol 1: Synthesis of Drug-Loaded Aluminum Citrate Nanoparticles (Co-precipitation Method)

Objective: To synthesize drug-loaded aluminum citrate nanoparticles.

Materials:

• Aluminum chloride (AlCl₃)

• Citric acid (C₆H₈O₇)

• Drug of interest

• Ammonia (B1221849) solution (NH₄OH) or Sodium hydroxide (B78521) (NaOH)

• Distilled water

• Magnetic stirrer

• pH meter

• Centrifuge

Procedure:

• Preparation of Solutions:

  • Prepare a 0.5 M solution of aluminum chloride in distilled water.

  • Prepare a 0.5 M solution of citric acid in distilled water.

  • Prepare a stock solution of the drug of interest in a suitable solvent.

• Nanoparticle Formation:

  • In a beaker, mix the aluminum chloride solution and the citric acid solution in a desired molar ratio (e.g., 1:1).

  • Add the drug solution to the mixture under continuous stirring. The amount of drug added will determine the theoretical drug loading.

  • Slowly add ammonia solution or sodium hydroxide dropwise to the mixture while stirring vigorously to adjust the pH to approximately 6-7.

  • Continue stirring for 2-4 hours at room temperature to allow for nanoparticle formation and drug encapsulation.

• Purification:

  • Centrifuge the nanoparticle suspension at 15,000 rpm for 30 minutes.

  • Discard the supernatant, which contains the unloaded drug.

  • Resuspend the nanoparticle pellet in distilled water and centrifuge again. Repeat this washing step three times to remove any remaining free drug and reactants.

• Drying (Optional):

  • The purified nanoparticle suspension can be used directly or lyophilized to obtain a dry powder for long-term storage.

Protocol 2: Preparation of Drug-Loaded Aluminum Citrate Crosslinked Alginate Hydrogels

Objective: To prepare a drug-loaded hydrogel using aluminum citrate as a crosslinker.

Materials:

• Sodium alginate

• Aluminum citrate

• Drug of interest

• Distilled water

• Magnetic stirrer

• Syringe with a needle

Procedure:

• Preparation of Solutions:

  • Prepare a 2% (w/v) sodium alginate solution by dissolving sodium alginate powder in distilled water with gentle heating and stirring. Allow the solution to cool to room temperature.

  • Prepare a 1% (w/v) aluminum citrate solution in distilled water.

  • Prepare a stock solution of the drug of interest.

• Drug Incorporation:

  • Add the desired amount of the drug solution to the sodium alginate solution and mix thoroughly to ensure uniform distribution.

• Hydrogel Formation:

  • Draw the drug-alginate mixture into a syringe.

  • Extrude the mixture dropwise into the aluminum citrate solution.

  • Hydrogel beads will form instantly upon contact with the crosslinking solution.

  • Allow the beads to cure in the aluminum citrate solution for 30 minutes to ensure complete crosslinking.

• Washing and Storage:

  • Collect the hydrogel beads by filtration and wash them with distilled water to remove any unreacted aluminum citrate and surface-adhered drug.

  • Store the hydrogel beads in a suitable buffer or medium at 4°C.

Protocol 3: In Vitro Drug Release Study

Objective: To evaluate the release kinetics of a drug from aluminum citrate-based delivery systems.

Materials:

• Drug-loaded nanoparticles or hydrogels

• Phosphate-buffered saline (PBS) at different pH values (e.g., 5.5 and 7.4)

• Shaking incubator or water bath

• Centrifuge or filtration system

• UV-Vis spectrophotometer or HPLC

Procedure:

• Release Medium: Prepare PBS solutions at the desired pH values to simulate physiological conditions.

• Experimental Setup:

  • Disperse a known amount of drug-loaded nanoparticles or hydrogels in a known volume of the release medium in a series of vials.

• Incubation: Incubate the vials at 37°C with gentle shaking.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium.

• Separation: Separate the nanoparticles or hydrogels from the withdrawn sample by centrifugation or filtration to ensure that only the released drug is measured.

• Replenishment: After each sampling, add an equal volume of fresh release medium to the vial to maintain sink conditions.

• Quantification: Analyze the concentration of the released drug in the collected samples using a suitable analytical method such as UV-Vis spectrophotometry or HPLC.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot it against time to obtain the drug release profile.

Protocol 4: Cytotoxicity Assessment (MTT Assay)

Objective: To assess the in vitro cytotoxicity of aluminum citrate-based nanoparticles.

Materials:

• Human cell line (e.g., HeLa, HEK293)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Aluminum citrate nanoparticles

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of the aluminum citrate nanoparticle suspension in the cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing different concentrations of the nanoparticles.

  • Include a control group with cells in medium only (no nanoparticles) and a blank group with medium only (no cells).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the control group.

Mandatory Visualizations

Caption: Experimental workflow for developing aluminum citrate-based drug delivery systems.

Caption: Mechanism of action of aluminum-based vaccine adjuvants.

Caption: Logical relationship of drug release from a delivery system.

Conclusion

Aluminum citrate presents a promising platform for the development of various drug delivery systems. Its roles as a nanoparticle former, a hydrogel crosslinker, and a vaccine adjuvant offer a wide range of therapeutic possibilities. The protocols and data provided in these application notes serve as a foundational guide for researchers to design, fabricate, and evaluate aluminum citrate-based drug delivery systems for their specific applications. Further research is warranted to explore the full potential of this versatile compound in advancing drug delivery technologies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Preparing Stable Aluminum Citrate Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum citrate (B86180) solutions are utilized in a variety of scientific and industrial applications, including as crosslinking agents in polymers for enhanced oil recovery, as active ingredients in antiperspirants, and in the formulation of hydrogels for drug delivery and tissue engineering.[1] The stability of these solutions is paramount to ensure consistent performance and prevent the precipitation of aluminum species. The formation of stable aluminum citrate complexes is influenced by several key parameters, including pH, the molar ratio of aluminum to citrate, temperature, and the concentration of the reactants.[2][3][4][5][6] This document provides detailed protocols for preparing stable aqueous solutions of aluminum citrate and summarizes the critical quantitative data for successful formulation.

Factors Influencing Stability

The stability of aluminum citrate solutions is primarily governed by the effective chelation of aluminum ions by citrate. Citric acid is a tridentate ligand, capable of forming various stable complexes with aluminum. The speciation of these aluminum-citrate complexes is highly dependent on the solution's pH.[1] At lower pH values, mononuclear complexes are more prevalent, while at higher pH, polynuclear species tend to form.[1] Maintaining the appropriate molar ratio of aluminum to citrate is crucial to prevent the presence of unchelated aluminum, which can precipitate, especially with an increase in pH.[2]

Quantitative Parameters for Stable Aluminum Citrate Solutions

The following table summarizes the key quantitative parameters that have been reported to yield stable aluminum citrate solutions. Adherence to these ranges is critical for reproducible preparations.

Parameter	Value/Range	Source of Aluminum	Base/Acid for pH Adjustment	Reference
pH	5.0 - 9.0	Aluminum-chloride compound	Strong basic solution	[2]
5.5 - 7.5	Aluminum chloride	Alkali metal or ammonium (B1175870) hydroxide (B78521)	[4]
6.0 - 9.0	Sodium aluminate	Inorganic or organic acid	[3]
6.0 - 7.0	Aluminum chloride	Sodium hydroxide or ammonium hydroxide	[7]
Molar Ratio (Al:Citrate)	< 2.2:1	Aluminum-chloride complex	-	[2]
1.5:1 to 2:1	Aluminum chloride	-	[2]
1.7:1 to 2:1	Sodium aluminate	-	[3]
1.9:1 to 2:1	Aluminum chloride	-	[7]
Temperature	20°C - 90°C	Aluminum chloride	-	[4]
40°C - 60°C	Aluminum chloride	Sodium hydroxide	[4][7]
< 40°C	Sodium aluminate	-	[3][6]
Aluminum Concentration	1% - 3% (by weight)	Aluminum chloride	-	[2]
At least 3.1% (by weight)	Aluminum-chloride complex	-	[2]
No greater than ~3% (by weight)	Sodium aluminate	-	[3]

Experimental Protocols

Two primary methods for preparing stable aluminum citrate solutions are detailed below. The choice of method may depend on the available starting materials and the desired final concentration.

Protocol 1: Preparation from an Aluminum-Chloride Source

This method involves the reaction of an aluminum-chloride compound with citric acid, followed by pH adjustment with a base.

Materials:

• Aqueous solution of an aluminum-chloride compound (e.g., aluminum chloride, aluminum chlorohydrate)

• Aqueous solution of citric acid (e.g., 50% w/w)

• Aqueous solution of a strong base (e.g., 50% w/w sodium hydroxide or ammonium hydroxide)

• Deionized water

Procedure:

• In a suitable reaction vessel, add the aqueous solution of the aluminum-chloride compound.

• While providing vigorous and continuous agitation, slowly add the aqueous citric acid solution to achieve the desired aluminum-to-citrate molar ratio (typically between 1.5:1 and 2.2:1).[2]

• The initial mixture will be acidic. Continue to agitate the resulting slurry to ensure all particles remain suspended.

• Slowly add the strong base solution to the mixture while maintaining vigorous agitation.

• Monitor the temperature of the solution and maintain it within the desired range (e.g., 40°C to 60°C) through external cooling if necessary.[4][7]

• Continue the addition of the base until the pH of the solution reaches the target range for stability, typically between 5.0 and 9.0.[2] A more preferred range for some applications is 6.0 to 7.0.[4]

• Once the desired pH is reached and stable, the solution can be cooled to room temperature.

Protocol 2: Preparation from Sodium Aluminate

This method involves the reaction of sodium aluminate with citric acid or sodium citrate, followed by neutralization with an acid. A key consideration for this method is to perform the reaction under an atmosphere that is substantially free of carbon dioxide to prevent the formation of insoluble carbonates.[3]

Materials:

• Aqueous solution of sodium aluminate

• Citric acid or sodium citrate

• An inorganic or organic acid for neutralization (e.g., hydrochloric acid, nitric acid, glacial acetic acid)

• Deionized water

• Inert gas supply (e.g., nitrogen, argon)

Procedure:

• In a reaction vessel equipped for agitation and inert gas blanketing, place the aqueous solution of sodium aluminate.

• Purge the headspace of the vessel with an inert gas to create an atmosphere substantially free of carbon dioxide.

• While agitating the sodium aluminate solution, gradually add the citric acid or sodium citrate. The temperature of the reaction should be maintained below 40°C.[3][6]

• After the addition of the citrate source is complete, neutralize the solution by adding a suitable acid.

• Continue to monitor and control the temperature to below 40°C during neutralization.

• Adjust the pH to a final range of 6 to 9 for optimal stability.[3]

• The final solution should be clear and free of precipitates. If the aluminum concentration is above 3% by weight, dilution with deionized water may be necessary to maintain stability.[3]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing a stable aluminum citrate solution, highlighting the critical control points.

References

• 1. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 2. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 3. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 4. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]
• 5. princeton.edu [princeton.edu]
• 6. US4601340A - Aluminum citrate solution - Google Patents [patents.google.com]
• 7. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]

Application Notes and Protocols: Aluminum Citrate in Biomedical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the biomedical applications of aluminum citrate (B86180), a soluble form of aluminum that serves as a critical tool in various research areas, from neurotoxicity studies to investigations into bone metabolism and renal injury. Detailed protocols for key experiments are provided to facilitate the practical application of this compound in a laboratory setting.

Neurotoxicity and Alzheimer's Disease Models

Aluminum has been implicated as a potential risk factor in neurodegenerative disorders, and aluminum citrate is frequently used to model these conditions in vitro and in vivo due to its bioavailability.

In Vitro Neurotoxicity Studies using SH-SY5Y Cells

The human neuroblastoma cell line SH-SY5Y is a common model for studying the neurotoxic effects of aluminum citrate. Chronic exposure to aluminum citrate can increase the vulnerability of these cells to oxidative stress.[1]

Quantitative Data: Aluminum Citrate Concentration and Effects on SH-SY5Y Cells

Parameter	Concentration	Duration	Observed Effect	Reference
Cell Proliferation Inhibition	> 500 µM	48 hours	Dramatic inhibition of cell proliferation.	[2]
Cell Proliferation Inhibition	> 300 µM	72 hours	Dramatic inhibition of cell proliferation.	[2]
Cytotoxicity (LDH Assay)	> 300 µM	48 hours	Significant toxicity observed.	[2]
Cytotoxicity (LDH Assay)	> 100 µM	72 hours	Significant toxicity observed.	[2]
Downregulation of System Xc(-) transporter	Not specified	2 weeks	Decreased expression of the transporter.	[1]
Increased Vulnerability to Oxidative Stress	Not specified	2 weeks	Increased cell death upon glucose deprivation/reperfusion.	[1]
Inhibition of NMDA responses	10, 100, 500 µM	Not specified	Inhibition of N-methyl-D-aspartate receptor signaling.	[3]
Reduction of Calcium Responses (VDCC)	10, 100, 500 µM	Not specified	Reduction in voltage-dependent calcium channel responses with AlCit2.	[3]

Experimental Protocol: In Vitro Neurotoxicity Assay using SH-SY5Y Cells

This protocol outlines the assessment of aluminum citrate-induced neurotoxicity by measuring cell viability using a Lactate Dehydrogenase (LDH) assay.

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM/F-12) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Aluminum citrate

• Sterile, cell culture-grade water or appropriate buffer for dissolving aluminum citrate

• 96-well cell culture plates

• LDH cytotoxicity assay kit

• Plate reader

Procedure:

• Cell Culture: Maintain SH-SY5Y cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed 1 x 10^4 cells per well in a 96-well plate and allow them to adhere for 24 hours.

• Preparation of Aluminum Citrate Solutions: Prepare a stock solution of aluminum citrate in sterile water or buffer. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations (e.g., 10 µM to 1 mM).

• Treatment: Remove the old medium from the wells and replace it with the medium containing different concentrations of aluminum citrate. Include a vehicle control (medium without aluminum citrate).

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours).

• LDH Assay:

  • Prepare the LDH assay reagents according to the manufacturer's instructions.

  • Transfer a portion of the cell culture supernatant from each well to a new 96-well plate.

  • Add the LDH reaction mixture to each well.

  • Incubate at room temperature for the time specified in the kit protocol (usually 30 minutes), protected from light.

  • Add the stop solution provided in the kit.

  • Measure the absorbance at the recommended wavelength (typically 490 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cytotoxicity for each treatment group relative to the control group (untreated cells) and a maximum LDH release control (cells treated with a lysis buffer).

Signaling Pathway: Aluminum-Induced Neuronal Dysfunction

Caption: Signaling pathways implicated in aluminum citrate-induced neurotoxicity.

In Vivo Models of Alzheimer's Disease

Aluminum citrate can be administered to animals to induce pathological changes that mimic some aspects of Alzheimer's disease, such as cognitive impairment and oxidative stress.

Quantitative Data: Dosing for In Vivo Alzheimer's Disease Models

Animal Model	Administration Route	Dose	Duration	Observed Effect	Reference
Rat	Intraperitoneal	4.2 mg/kg	Long-term	Impairment in long-term potentiation (LTP).	[4][5]
Rat	Intraperitoneal	≥10 mg/kg	Not specified	Suggested for a more robust AD model.	[4][5]
Rat	Oral (AlCl3)	100 mg/kg	60 days	Equivalent to 0.74 mM/kg.	[6]
Rabbit	Not specified (Al-maltolate)	Not specified	Not specified	Induces AD-like neuropathology (amyloid deposits, NFT formation).	[6]

Experimental Protocol: Induction of an Alzheimer's-like Pathology in Rats

This protocol describes the intraperitoneal administration of aluminum citrate to rats to study its effects on cognitive function.

Materials:

• Wistar rats

• Aluminum citrate

• Sterile saline solution

• Animal handling and injection equipment

• Behavioral testing apparatus (e.g., Morris water maze)

Procedure:

• Animal Acclimatization: Acclimate rats to the housing conditions for at least one week before the experiment.

• Preparation of Aluminum Citrate Solution: Dissolve aluminum citrate in sterile saline to the desired concentration (e.g., to deliver a dose of 10 mg/kg).

• Administration: Administer the aluminum citrate solution or saline (for the control group) via intraperitoneal injection daily for the specified duration (e.g., 60 days).

• Behavioral Testing (Morris Water Maze):

  • Acquisition Phase: For several consecutive days, train the rats to find a hidden platform in a circular pool of water. Record the escape latency (time to find the platform) and path length for each trial.

  • Probe Trial: After the acquisition phase, remove the platform and allow the rat to swim freely for a set time (e.g., 60 seconds). Record the time spent in the target quadrant where the platform was previously located.

• Tissue Collection and Analysis: At the end of the study, euthanize the animals and collect brain tissue for histological and biochemical analyses (e.g., assessment of oxidative stress markers, amyloid-beta deposition).

Renal Injury and Protection

Aluminum citrate has been investigated for its role in both causing and protecting against certain types of renal injury.

Ethylene (B1197577) Glycol-Induced Nephrotoxicity Model

Aluminum citrate has been shown to attenuate renal injury in a rat model of acute ethylene glycol-induced nephrotoxicity by inhibiting the interaction of calcium oxalate (B1200264) crystals with the kidney epithelium.[7]

Quantitative Data: Aluminum Citrate in Ethylene Glycol-Induced Renal Injury in Rats

Parameter	Treatment	Result	Reference
Urea (B33335) Nitrogen	Ethylene Glycol + Aluminum Citrate	Attenuated increase compared to ethylene glycol alone.	[7]
Creatinine (B1669602)	Ethylene Glycol + Aluminum Citrate	Attenuated increase compared to ethylene glycol alone.	[7]
Kidney to Body Weight Ratio	Ethylene Glycol + Aluminum Citrate	Attenuated increase compared to ethylene glycol alone.	[7]
Urinary Crystalline Calcium and Oxalate	Ethylene Glycol + Aluminum Citrate	Significantly increased excretion compared to ethylene glycol alone.	[7]
Renal Crystal Deposition	Ethylene Glycol + Aluminum Citrate	Decreased deposition compared to ethylene glycol alone.	[7]

Experimental Protocol: Ethylene Glycol-Induced Nephrotoxicity and Aluminum Citrate Treatment in Rats

Materials:

• Wistar rats

• Ethylene glycol

• Aluminum citrate

• Metabolic cages for urine collection

• Kits for measuring urea nitrogen, creatinine, calcium, and oxalate

Procedure:

• Induction of Nephrotoxicity: Administer 0.75% (v/v) ethylene glycol in the drinking water to induce calcium oxalate crystal formation and renal injury.

• Treatment: Administer aluminum citrate (e.g., via oral gavage) to the treatment group. A control group receives ethylene glycol only.

• Urine and Blood Collection: House the rats in metabolic cages to collect 24-hour urine samples. Collect blood samples at specified time points.

• Biochemical Analysis: Analyze urine for calcium and oxalate levels. Analyze serum for urea nitrogen and creatinine levels.

• Histopathology: At the end of the study, euthanize the animals and collect the kidneys for histopathological examination to assess crystal deposition and tissue damage.

Experimental Workflow: Investigating Aluminum Citrate in Renal Injury

Caption: A typical experimental workflow for evaluating the effects of aluminum citrate on renal injury.

Bone Metabolism

Aluminum citrate is known to affect bone cell populations and mineralization. In vitro studies have shown that its effects can be concentration-dependent and vary with the confluency of the cell cultures.

Quantitative Data: Effects of Aluminum on Rat Bone Cell Populations

Cell Type	Culture Condition	Aluminum Concentration	Effect	Reference
Marrow stromal cells & Calvarial osteoblasts	Subconfluent	10-50 µM	Suppressed proliferation.	[8]
Periosteal fibroblasts & Osteoblasts	Confluent	10-50 µM	Stimulated DNA synthesis and collagen production.	[8]

Experimental Protocol: In Vitro Osteoblast Proliferation and Collagen Synthesis Assay

Materials:

• Rat calvarial osteoblasts

• Alpha-MEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Aluminum citrate

• 24-well cell culture plates

• [3H]-thymidine for DNA synthesis assay

• Hydroxyproline (B1673980) assay kit for collagen synthesis

• Scintillation counter

Procedure:

• Cell Culture: Culture rat calvarial osteoblasts in a humidified incubator at 37°C with 5% CO2.

• Treatment: Seed cells in 24-well plates. Once they reach the desired confluency (subconfluent or confluent), treat them with various concentrations of aluminum citrate (e.g., 10-50 µM) for a specified period.

• DNA Synthesis Assay ([3H]-thymidine incorporation):

  • During the last few hours of the treatment period, add [3H]-thymidine to each well.

  • After incubation, wash the cells to remove unincorporated [3H]-thymidine.

  • Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

• Collagen Synthesis Assay (Hydroxyproline content):

  • After the treatment period, collect the cell layer and culture medium.

  • Hydrolyze the samples to break down collagen into its constituent amino acids.

  • Measure the hydroxyproline content using a colorimetric assay kit, as hydroxyproline is a major component of collagen.

• Data Analysis: Express the results as a percentage of the control group.

Preparation of Aluminum Citrate Solutions for In Vitro and In Vivo Studies

The preparation of a stable aluminum citrate solution is crucial for experimental reproducibility.

Protocol: Preparation of a Stable Aluminum Citrate Solution

This protocol is adapted from methods described for preparing stable aqueous solutions of aluminum citrate.[9][10]

Materials:

• Aluminum chloride (AlCl3)

• Citric acid

• Sodium hydroxide (B78521) (NaOH) or ammonium (B1175870) hydroxide (NH4OH)

• Sterile, deionized water

• pH meter

• Stir plate and stir bar

Procedure:

• Prepare Stock Solutions:

  • Prepare a 34% (w/w) solution of aluminum chloride in deionized water.

  • Prepare a 50% (w/w) solution of citric acid in deionized water.

• Mixing:

  • While vigorously stirring, slowly add the citric acid solution to the aluminum chloride solution. A common molar ratio of aluminum to citrate is between 1.5:1 and 2:1.

• pH Adjustment:

  • Slowly add a solution of NaOH or NH4OH dropwise to the mixture while continuously stirring to raise the pH to a level between 5.5 and 7.5. Monitor the pH closely using a calibrated pH meter.

• Final Concentration: Adjust the final volume with sterile deionized water to achieve the desired final concentration of aluminum.

• Sterilization: For cell culture experiments, sterilize the final solution by passing it through a 0.22 µm filter.

Note: The stability of the aluminum citrate solution is pH-dependent. Precipitation may occur if the pH is not carefully controlled.

Use as a Vaccine Adjuvant

Aluminum salts, including forms that can interact with citrate in biological systems, are widely used as adjuvants in vaccines to enhance the immune response.[11] While specific formulations are proprietary, understanding the general principles is important for researchers in vaccine development. The concentration of aluminum in licensed vaccines is regulated.

Quantitative Data: Aluminum Content in Vaccines

Vaccine Type	Aluminum Content	Reference
Human Vaccines	Regulated upper limits, but specific concentrations vary.	[12][13][14]
H5N1 Influenza Vaccine (example)	30 µg (high dose), 7.5 µg and 15 µg (low doses)	[12]

Note on Preclinical Studies: For preclinical vaccine research, the selection of an appropriate aluminum adjuvant dose should be carefully considered based on the animal model and the specific antigen.

This document provides a foundational understanding and practical guidance for the use of aluminum citrate in biomedical research. Researchers should always consult specific literature relevant to their particular application and adhere to all laboratory safety protocols.

References

• 1. Transport and toxic mechanism for aluminum citrate in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aluminium interferes with hippocampal calcium signaling in a species-specific manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intraperitoneal Administration of Low Dose Aluminium in The Rat: How Good is It to Produce a Model for Alzheimer Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Aluminum citrate prevents renal injury from calcium oxalate crystal deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of aluminum on rat bone cell populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 10. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Concentrations, Number of Doses, and Formulations of Aluminium Adjuvants in Vaccines: A Systematic Review with Meta-Analysis and Trial Sequential Analysis of Randomized Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

Elucidating the Structure of Aluminum Citrate Complexes: An Application Note on FT-IR and NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum citrate (B86180) complexes are of significant interest in various fields, including pharmaceuticals, environmental science, and food chemistry, due to their role in aluminum bioavailability and transport. Understanding the coordination chemistry and structure of these complexes is crucial for predicting their behavior and potential toxicity. This application note provides a detailed overview and experimental protocols for the characterization of aluminum citrate complexes using Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. These techniques offer valuable insights into the molecular structure, bonding, and dynamics of these important coordination compounds.

The interaction between aluminum and citric acid is complex, resulting in a variety of mononuclear, dinuclear, and polynuclear species depending on factors like pH and the stoichiometry of the reactants.[1] At a low pH (around 3), mononuclear aluminum citrate complexes are predominantly formed.[1] As the pH increases to 4 and above, the formation of polynuclear species begins.[1] A notable example is a stable trinuclear aluminum citrate complex that has been identified at a pH of 6.[1] Citrate typically acts as a tridentate ligand, binding to aluminum through its central hydroxyl group and two of its carboxylate groups.[1]

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and spectroscopic characterization of aluminum citrate complexes.

Caption: Overall experimental workflow.

Experimental Protocols

Synthesis of an Aluminum Citrate Complex

This protocol describes a general method for the synthesis of a trinuclear aluminum citrate complex.[2]

Materials:

• Aluminum nitrate (B79036) nonahydrate (Al(NO₃)₃·9H₂O)

• Citric acid (C₆H₈O₇)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH) solution

• Distilled water

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• pH meter

• Beakers and other standard laboratory glassware

• Rotary evaporator

Procedure:

• In a beaker, dissolve aluminum nitrate nonahydrate (e.g., 18.76 g, 0.05 mol) in warm distilled water (e.g., 200 mL, 60 °C).

• To this solution, add citric acid (e.g., 9.60 g, 0.05 mol) and stir until fully dissolved.

• Slowly add ammonium hydroxide solution dropwise to the stirring solution until the pH equilibrates to approximately 7.5.

• Continue stirring the solution for 4 hours at room temperature.

• Concentrate the solution in vacuo using a rotary evaporator at 80 °C to a final volume of approximately 50 mL.

• Allow the concentrated solution to cool to room temperature. Large, colorless crystals of the aluminum citrate complex should form upon slow cooling.

• Isolate the crystals by filtration and wash with a small amount of cold distilled water.

• Dry the crystals in a desiccator.

FT-IR Spectroscopy

Instrumentation:

• Fourier-Transform Infrared (FT-IR) spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr pellet press.

Procedure (ATR):

• Obtain a background spectrum of the clean ATR crystal.

• Place a small amount of the dried aluminum citrate complex powder onto the ATR crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the FT-IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Clean the ATR crystal thoroughly after analysis.

Procedure (KBr Pellet):

• Mix a small amount of the dried aluminum citrate complex (approx. 1-2 mg) with dry potassium bromide (KBr) powder (approx. 100-200 mg).

• Grind the mixture to a fine powder using an agate mortar and pestle.

• Press the mixture into a transparent pellet using a hydraulic press.

• Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Record the FT-IR spectrum.

NMR Spectroscopy

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with probes for ¹H, ¹³C, and ²⁷Al nuclei.

Sample Preparation:

• Dissolve a sufficient amount of the aluminum citrate complex in deuterium (B1214612) oxide (D₂O). The concentration will depend on the specific nucleus being observed and the spectrometer's sensitivity.

• Transfer the solution to an NMR tube.

Data Acquisition:

• ¹H NMR: Acquire a one-dimensional proton NMR spectrum. The spectral width and number of scans should be optimized to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire a one-dimensional carbon-13 NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans will be required. Proton decoupling is typically used to simplify the spectrum.

• ²⁷Al NMR: Acquire a one-dimensional aluminum-27 (B1245508) NMR spectrum. A reference standard, such as an aqueous solution of AlCl₃, can be used.

Data Presentation

FT-IR Spectroscopic Data

The coordination of citrate's carboxylate and hydroxyl groups to the aluminum ion leads to characteristic shifts in their vibrational frequencies.[1]

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹) for Aluminum Citrate	Comments
O-H	Stretching	~3200 (broad)	Attributed to the hydroxyl group of citrate and water molecules.[1][3]
C=O (carboxylate)	Asymmetric Stretching	1500 - 2000	The position of this band is sensitive to the coordination environment.[1][3]
C-O / C-C	Stretching / Bending	800 - 1200	Complex region with multiple overlapping bands characteristic of the COO⁻ group.[1][3]

NMR Spectroscopic Data

NMR spectroscopy is a powerful tool for studying the structure and dynamics of aluminum citrate complexes in solution.[1] Both ²⁷Al and ¹³C NMR are particularly informative.[1]

¹³C NMR Chemical Shifts (δ) in ppm

The ¹³C NMR spectrum of aluminum citrate complexes can confirm the formation of the complex and provide information about the coordination of the citrate ligand. The observation of distinct groups of citrate resonances indicates the presence of a stable complex in solution.[1][2]

Carbon Atom (Citrate)	Free Citrate (pH ~8.6)	Al(III)-bound Citrate (pH ~8.6)
Carboxyl (central)	182.4	187.5
Carboxyl (terminal)	179.7	179.6
C-OH (methine)	75.7	74.7
CH₂ (methylene)	46.2	46.0
Data sourced from a study on a mononuclear aluminum bis-citrate complex.[4]

²⁷Al NMR Chemical Shifts (δ) in ppm

²⁷Al NMR provides direct information about the coordination environment of the aluminum nucleus.[1] Different aluminum species in solution give rise to distinct signals.[1]

Aluminum Citrate Species	Chemical Shift (δ) in ppm	Comments
Trinuclear Complex [Al₃(μ₃-OH)(μ₂-H₂O)(μ-C₆H₅O₇)₃]⁴⁻	12.6, 10.7, 0.2	Three distinct singlets corresponding to the three non-equivalent aluminum centers.[1][2]
Mononuclear Complex (pH ~8.6)	11.84 (broad)	A broad, asymmetric signal suggesting potential coordination isomerization or fluxional behavior.[4]
Al-citrate complexes (pH 4.5-6.5)	6 - 10	The chemical shift is sensitive to the citrate-to-aluminum molar ratio.[5]

¹H NMR Spectroscopy

¹H NMR spectroscopy can be used to study the protons of the citrate molecule. The spectra can become complex upon binding to aluminum, with the appearance of new multiplets corresponding to the Al-bound citrate.[1] For unbound citrate, the two diastereotopic CH₂ groups typically show an AB pseudo-quartet.[6] Upon binding to aluminum, two AB multiplets are often observed for the Al-bound citrate.[6]

Signaling Pathways and Logical Relationships

The following diagram illustrates the coordination of a citrate molecule to an aluminum ion, a fundamental aspect of the complex's structure.

Caption: Citrate coordination to aluminum.

Interpretation of Spectroscopic Data

The following diagram summarizes the key interpretations of the FT-IR and NMR data in the context of aluminum citrate complex characterization.

Caption: Spectroscopic data interpretation.

Conclusion

FT-IR and NMR spectroscopy are indispensable and complementary techniques for the detailed characterization of aluminum citrate complexes. FT-IR provides crucial information about the involvement of specific functional groups in the coordination to the aluminum center, while multi-nuclear NMR (¹H, ¹³C, and ²⁷Al) offers in-depth insights into the solution-state structure, dynamics, and the immediate coordination environment of the aluminum ion. The application of these methods, as outlined in this note, is essential for researchers and scientists working on the development of drugs and other applications where the speciation and behavior of aluminum are of critical importance.

References

• 1. benchchem.com [benchchem.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Effect of citric acid on aluminum hydrolytic speciation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aluminum Citrate Precipitation in Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for addressing common issues related to the precipitation of aluminum citrate (B86180) in experimental and pharmaceutical solutions. Uncontrolled precipitation can compromise the quality, efficacy, and safety of formulations. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in maintaining the stability of your aluminum citrate solutions.

Troubleshooting Guides

Issue 1: Unexpected Precipitation or Cloudiness in Aluminum Citrate Solution

Question: My aluminum citrate solution, which was initially clear, has become cloudy or has formed a precipitate. What are the likely causes and how can I resolve this?

Answer: The stability of aluminum citrate solutions is highly sensitive to several factors. The primary reasons for precipitation include improper pH, an incorrect molar ratio of aluminum to citrate, and temperature fluctuations.

Troubleshooting Steps:

• Verify and Adjust pH: The pH of the solution is the most critical factor in maintaining the solubility of aluminum citrate. Stable solutions are typically achieved in a pH range of 5.0 to 9.0.[1] Outside of this range, especially in more acidic conditions (pH < 4), unchelated aluminum can precipitate, particularly as the pH is increased.[1]

  • Action: Measure the current pH of your solution using a calibrated pH meter. If it is outside the optimal range, adjust it slowly by adding a suitable base (e.g., sodium hydroxide (B78521) or ammonium (B1175870) hydroxide) while stirring vigorously to avoid localized high pH that can also induce precipitation.[2]

• Evaluate the Aluminum-to-Citrate Molar Ratio: An excess of aluminum relative to citrate can lead to the presence of unchelated aluminum, which is prone to precipitation. The maximum molar ratio for fully chelated and stable aluminum is approximately 2.2:1 (aluminum:citrate).[1] Ratios higher than this, such as 5.2:1, will result in precipitation as the pH is raised to a neutral range.[1]

  • Action: Review the formulation to ensure the molar ratio is within the stable range. If the ratio is too high, it may be necessary to reformulate with a higher proportion of citrate.

• Control Temperature: Aluminum citrate is more soluble in hot water than in cold water.[3] If the solution was prepared at an elevated temperature and then cooled, precipitation may occur if the concentration exceeds the solubility limit at the lower temperature.

  • Action: If you suspect temperature-induced precipitation, gently warm the solution while stirring to see if the precipitate redissolves. For future preparations, consider the operational temperature range and adjust the concentration accordingly. Stable solutions can be prepared by maintaining a temperature between 20°C and 90°C during the addition of base to adjust the pH.[2]

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH range for maintaining a stable aluminum citrate solution?

A1: The recommended pH range for a stable aluminum citrate solution is between 5.0 and 9.0.[1] Within this range, the aluminum remains complexed with the citrate, preventing precipitation.

Q2: I'm preparing a concentrated aluminum citrate solution and it's turning cloudy. What should I do?

A2: Cloudiness, or turbidity, is often a precursor to precipitation and indicates that the aluminum citrate is not fully dissolved or is beginning to form insoluble species. This can be due to the pH being outside the optimal range or the concentration exceeding its solubility at the current temperature. Ensure your aluminum-to-citrate molar ratio is not higher than 2.2:1.[1] Vigorous agitation during preparation, especially when adjusting the pH, is crucial to prevent localized precipitation.[2]

Q3: Can I redissolve precipitated aluminum citrate?

A3: In some cases, yes. If the precipitation is due to a drop in temperature, gentle heating with stirring may redissolve the solid. If the cause is incorrect pH, careful adjustment back into the 5.0 to 9.0 range can lead to redissolution.[1] However, if the precipitate has aged or is a result of a significant excess of unchelated aluminum, it may be difficult to fully redissolve.

Q4: Does the source of aluminum affect the stability of the citrate solution?

A4: Yes, the starting materials can influence the final product's stability. For instance, preparations starting with aluminum chloride and citric acid require careful pH adjustment to achieve stability.[1][2] Using aluminum chlorohydrate can also be an effective starting material.[1] It is important to avoid starting materials that introduce ions like sulfates, as these can form insoluble precipitates.[4]

Q5: How does temperature affect the preparation and storage of aluminum citrate solutions?

A5: Temperature plays a significant role in both the preparation and long-term stability of aluminum citrate solutions. During preparation, maintaining a temperature between 20°C and 90°C, and more preferably between 40°C and 60°C, while adjusting the pH can help create a stable solution.[2] For storage, be aware that solubility decreases at lower temperatures, so a solution prepared at a higher temperature may precipitate if stored in a colder environment.

Data Presentation

Table 1: Factors Influencing Aluminum Citrate Solubility and Stability

Parameter	Condition	Observation	Citation
Solubility in Water	20°C	≥ 50 g/L	[5][6]
Hot Water	More soluble than in cold water.	[3]
Cold Water	Dissolves slowly.	[3]
pH for Stable Solution	5.0 - 9.0	Forms a stable, clear solution.	[1]
< 4.0 (acidic)	Risk of unchelated aluminum precipitating upon pH increase.	[1]
Aluminum:Citrate Molar Ratio	≤ 2.2:1	Aluminum is fully chelated, leading to a stable solution.	[1]
> 2.2:1 (e.g., 5.2:1)	Results in unchelated aluminum that precipitates at neutral pH.	[1]
Preparation Temperature	20°C - 90°C	Recommended range for maintaining stability during pH adjustment.	[2]
40°C - 60°C	Preferred range for preparing stable solutions.	[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Aluminum Citrate Solution

This protocol is based on methods described for producing a stable liquid formulation of aluminum citrate.[1][2]

Materials:

• Aluminum chloride (or aluminum chlorohydrate)

• Citric acid

• Sodium hydroxide or Ammonium hydroxide (for pH adjustment)

• Deionized water

• Magnetic stirrer with heating plate

• Calibrated pH meter

• Beakers and other standard laboratory glassware

Procedure:

• Prepare Reactant Solutions:

  • Prepare an aqueous solution of aluminum chloride (e.g., 34% w/w).

  • Prepare an aqueous solution of citric acid (e.g., 50% w/w).

• Mixing:

  • In a beaker, add the aluminum chloride solution.

  • While stirring vigorously, slowly add the citric acid solution to achieve a final aluminum-to-citrate molar ratio of approximately 1.9:1 to 2.0:1.

• pH Adjustment:

  • Gently heat the mixture to a temperature between 40°C and 60°C.

  • Slowly add the sodium hydroxide or ammonium hydroxide solution dropwise to the stirred mixture.

  • Continuously monitor the pH. Continue adding the base until the pH of the solution stabilizes within the range of 5.5 to 7.5.

  • Maintain vigorous stirring throughout the pH adjustment to prevent localized precipitation.

• Final Solution:

  • Once the desired pH is reached and the solution is clear, allow it to cool to room temperature.

  • The resulting solution should remain stable.

Protocol 2: Analysis of Aluminum Concentration by Complexometric Titration

This method can be used to determine the aluminum content in your solution to verify your formulation. Citric acid can interfere with this titration, so a digestion step is necessary.

Materials:

• Aluminum citrate solution (sample)

• Sulfuric acid (concentrated)

• Nitric acid (concentrated)

• EDTA solution (standardized)

• Zinc sulfate (B86663) solution (standardized)

• Xylenol orange indicator

• Sodium hydroxide solution (for pH adjustment)

• Buffer solution (pH 5.5 - 6.0)

Procedure:

• Sample Digestion:

  • Take a known volume of the aluminum citrate solution.

  • In a fume hood, carefully add a mixture of concentrated sulfuric and nitric acid to digest the sample and remove the interfering citrate ions.

• Titration:

  • Add a few drops of xylenol orange indicator to the digested sample.

  • Carefully add sodium hydroxide solution until the color changes from yellow to purple, then add dilute nitric acid to bring the color back to a light yellow, indicating a pH of 5.5-6.0.

  • Add a known excess of standardized EDTA solution. The solution should turn yellow.

  • Back-titrate the excess EDTA with a standardized zinc sulfate solution until the color changes to red-violet.

• Calculation:

  • Calculate the amount of EDTA that complexed with the aluminum.

  • From this, determine the concentration of aluminum in the original sample.

Visualizations

Troubleshooting Workflow for Aluminum Citrate Precipitation

Caption: A logical workflow for troubleshooting common aluminum citrate precipitation issues.

Chemical Equilibria in Aluminum Citrate Solutions

References

• 1. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 2. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]
• 3. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 4. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 5. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]
• 6. nbinno.com [nbinno.com]

factors affecting the stability of aluminum citrate solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the factors affecting the stability of aluminum citrate (B86180) solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in your experiments.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the preparation, storage, and use of aluminum citrate solutions.

Issue 1: Precipitation or Cloudiness Upon Preparation

• Question: I've just prepared my aluminum citrate solution, and it's already cloudy or has a precipitate. What went wrong?

• Answer: This is a common issue and can be attributed to several factors, primarily related to pH and the molar ratio of aluminum to citrate.

  • Incorrect pH: Aluminum citrate stability is highly pH-dependent. If the pH is too low (acidic), you can have an excess of unchelated aluminum ions, which can precipitate as aluminum hydroxide (B78521) when the pH is raised.[1] Conversely, at a very high pH, different aluminum hydroxide species can form and precipitate. The optimal pH range for stable aluminum citrate solutions is generally between 6.0 and 7.5.[2]

  • Incorrect Molar Ratio: The ratio of aluminum to citrate is critical. A molar ratio of aluminum to citrate of approximately 1.9:1 to 2:1 is often targeted for maximum stability.[2] If there is an excess of aluminum, it may not be fully chelated by the citrate, leading to precipitation.

  • Rapid pH Adjustment: Adding a strong base too quickly to adjust the pH can cause localized high pH zones, leading to the formation of a gelatinous precipitate of aluminum hydroxide.[3]

Solution Workflow:

Caption: Troubleshooting workflow for precipitation during aluminum citrate solution preparation.

Issue 2: Solution Becomes Unstable Over Time (Precipitation/Crystallization During Storage)

• Question: My aluminum citrate solution was initially clear, but it has developed a precipitate after a few days/weeks. Why is this happening?

• Answer: The stability of aluminum citrate solutions can decrease over time due to several factors:

  • Temperature Fluctuations: Temperature can affect the solubility of aluminum citrate and the kinetics of precipitation. Storing solutions at a consistent, cool temperature is recommended. While specific quantitative data is sparse, one source suggests that an aluminum citrate solution prepared according to their method remains stable for 10 to 14 days, with stability extended by a pH adjustment procedure.[2]

  • pH Shift: The pH of the solution can drift over time, especially if it is exposed to air (absorption of CO₂ can lower the pH). This shift can move the solution out of its optimal stability range.

  • Concentration: Highly concentrated solutions are more prone to precipitation. If you are observing instability, consider whether a more dilute solution would be suitable for your application.

  • Presence of Other Ions: The presence of other ions, particularly phosphate, can lead to the precipitation of insoluble aluminum salts.[2]

FAQ 1: What is the optimal pH for storing aluminum citrate solutions?

A stable liquid aluminum citrate solution can be prepared with a pH between 5.5 and 7.5.[2] For extended stability, it has been found that adjusting the pH to between 6.0 and 7.0 and then lowering it to a range of 5.0 to 5.5 can be beneficial.[2]

FAQ 2: How does the aluminum to citrate molar ratio affect stability?

Different molar ratios of aluminum to citrate lead to the formation of various complex species, some of which are more stable than others. At a 1:1 molar ratio, mononuclear and dinuclear complexes can form.[4] At a 1:2 molar ratio, a different complex is formed.[4] For preparing stable solutions for applications like crosslinking polymers, a molar ratio of aluminum to citrate between 1.5:1 and 2:1 is often recommended.[2]

FAQ 3: Can I add other salts to my aluminum citrate solution?

The addition of other salts should be done with caution.

• Phosphate: Phosphate ions can readily react with aluminum to form insoluble aluminum phosphate, leading to precipitation. Citrate can help prevent this precipitation to some extent.[2]

• Sulfate (B86663) and Chloride: While less reactive than phosphate, high concentrations of sulfate and chloride ions can also influence the stability of the solution by affecting the ionic strength and potentially participating in the formation of less soluble species.[5][6]

Data on Factors Affecting Stability

Table 1: Effect of pH on Aluminum Citrate Solution Stability

pH Range	Observation	Reference(s)
< 5.5	Potential for incomplete chelation and precipitation of aluminum hydroxides upon pH increase.	[1][2]
5.5 - 7.5	Generally considered the optimal range for stability.	[2]
> 7.5	Increased risk of forming various aluminum hydroxide species, leading to precipitation.	[3]

Table 2: Effect of Aluminum to Citrate Molar Ratio on Stability

Al:Citrate Molar Ratio	Predominant Species/Observation	Reference(s)
1:2	Formation of a specific mononuclear complex.	[4]
1:1	Formation of mononuclear and dinuclear complexes.	[4]
1.5:1 to 2:1	Often recommended for preparing stable solutions for crosslinking applications.	[2]
> 2:1	Excess unchelated aluminum, leading to a higher risk of precipitation.

Table 3: Effect of Temperature and Other Ions on Stability

Factor	Effect on Stability	Reference(s)
Temperature	Higher temperatures can increase reaction rates, potentially leading to faster degradation or precipitation. Solutions should be stored at a consistent, cool temperature.[2]	[2]
Concentration	Higher concentrations are more prone to precipitation and crystallization.
Phosphate Ions	Can form insoluble aluminum phosphate, causing precipitation. Citrate can mitigate this to some extent.	[2]
Sulfate Ions	Can influence the type of aluminum species that precipitate, especially at different pH values.[5]	[5]
Chloride Ions	High concentrations can increase the ionic strength and may affect the overall stability of the solution.[6]	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the stability of aluminum citrate solutions.

Protocol 1: Preparation of a Stable Aluminum Citrate Solution

Objective: To prepare a stable aqueous solution of aluminum citrate.

Materials:

• Aluminum chloride hexahydrate (AlCl₃·6H₂O)

• Citric acid monohydrate

• Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH) solution (e.g., 1 M)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

Procedure:

• Prepare a solution of aluminum chloride: Dissolve a calculated amount of aluminum chloride hexahydrate in deionized water to achieve the desired aluminum concentration.

• Prepare a solution of citric acid: Dissolve a calculated amount of citric acid monohydrate in deionized water. The amount should be calculated to achieve the target aluminum to citrate molar ratio (e.g., 1.9:1).[2]

• Mix the solutions: While vigorously stirring the aluminum chloride solution, slowly add the citric acid solution.

• Adjust the pH: Slowly add the NaOH or NH₄OH solution dropwise to the mixture while continuing to stir vigorously. Monitor the pH continuously using a calibrated pH meter.

• Maintain Temperature: If the reaction is exothermic, use a water bath to maintain the temperature of the solution between 40°C and 60°C during the addition of the base.[2]

• Final pH Adjustment: Continue adding the base until the pH of the solution stabilizes within the range of 6.0 to 7.0.[2]

• (Optional for enhanced stability): After reaching a pH of 6.0-7.0, slowly add a dilute mineral acid (e.g., HCl) to lower the pH to a final value between 5.0 and 5.5.[2]

• Final Volume and Storage: Transfer the solution to a volumetric flask and add deionized water to the mark. Store the solution in a tightly sealed container in a cool, dark place.

Protocol 2: Stability Assessment using Dynamic Light Scattering (DLS)

Objective: To monitor the formation and growth of particles in an aluminum citrate solution over time as an indicator of instability.

Materials:

• Dynamic Light Scattering (DLS) instrument

• Cuvettes (ensure they are clean and free of dust)

• Syringe filters (0.22 µm)

• Aluminum citrate solution for analysis

Procedure:

• Sample Preparation: Filter a small aliquot of the aluminum citrate solution through a 0.22 µm syringe filter directly into a clean DLS cuvette. This removes any dust or extraneous particles that could interfere with the measurement.

• Instrument Setup: Turn on the DLS instrument and allow it to warm up according to the manufacturer's instructions. Set the measurement parameters, including temperature and scattering angle (typically 90° or 173°).

• Initial Measurement (Time = 0): Place the cuvette in the instrument and allow the sample to equilibrate to the set temperature. Perform an initial DLS measurement to determine the initial particle size distribution and count rate. A stable solution should show a low count rate and no significant particle population.

• Time-course Monitoring: Store the bulk aluminum citrate solution under the desired storage conditions (e.g., specific temperature, light exposure). At regular intervals (e.g., daily, weekly), take an aliquot of the solution, filter it, and perform a DLS measurement as described above.

• Data Analysis: Analyze the DLS data at each time point. An increase in the average particle size (hydrodynamic radius), the appearance of a new population of larger particles, or a significant increase in the polydispersity index (PDI) indicates the onset of precipitation and instability.

Protocol 3: Analysis of Aluminum Citrate Species by Ion Chromatography

Objective: To separate and identify different aluminum-citrate complex species in a solution.

Materials:

• Ion chromatography (IC) system equipped with an anion-exchange column and a conductivity detector. An ICP-AES detector can also be used for element-specific detection.[7]

• Eluent (e.g., a solution of a suitable salt like potassium hydroxide or sodium carbonate/bicarbonate, depending on the column and method).

• Aluminum citrate solution for analysis.

• Standards of known aluminum-citrate species (if available).

Procedure:

• System Preparation: Prepare the eluent and degas it. Equilibrate the IC system with the eluent until a stable baseline is achieved.

• Sample Preparation: Dilute the aluminum citrate solution to an appropriate concentration with deionized water. Filter the sample through a 0.22 µm syringe filter.

• Injection: Inject a known volume of the prepared sample into the IC system.

• Chromatographic Separation: The different anionic aluminum-citrate complexes will be separated on the anion-exchange column based on their charge and size.

• Detection and Data Analysis: The separated species are detected by the conductivity detector. The retention time of each peak can be used to identify the species by comparing them to standards or by using a retention model.[7] The peak area can be used for quantification. Time-dependent monitoring of the species distribution can provide information about the stability and decomposition pathways of the complexes.[7]

Signaling Pathways and Logical Relationships

The stability of aluminum citrate solutions is not governed by biological signaling pathways but rather by chemical equilibria and reaction kinetics. The following diagrams illustrate the logical relationships between key factors and the resulting state of the solution.

Caption: Logical relationships influencing aluminum citrate solution stability.

Caption: Experimental workflow for preparing a stable aluminum citrate solution.

References

• 1. researchgate.net [researchgate.net]
• 2. US4447364A - Method for the preparation of liquid aluminum citrate - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of citric acid on aluminum hydrolytic speciation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iiste.org [iiste.org]
• 7. Characterization of stable aluminium-citrate species as reference substances for aluminium speciation by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Aggregation of Aluminum Citrate Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and handling of aluminum citrate (B86180) nanoparticles. Our goal is to help you achieve stable, monodisperse nanoparticle suspensions for your research applications.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aluminum citrate nanoparticle aggregation?

A1: Aggregation of aluminum citrate nanoparticles is primarily driven by the interplay of attractive and repulsive forces between particles. The main causes include:

• Inappropriate pH: The pH of the nanoparticle suspension is a critical factor.[1] At the isoelectric point (IEP), the nanoparticle surface charge is neutral, leading to a loss of electrostatic repulsion and subsequent aggregation.

• High Ionic Strength: The presence of salts in the solution can compress the electrical double layer surrounding the nanoparticles, which reduces the electrostatic repulsion between them and can lead to aggregation.[2]

• Low Citrate Concentration: Citrate ions act as stabilizing agents by providing a negative surface charge. Insufficient citrate concentration can result in incomplete surface coverage and reduced stability.

• Improper Storage: Long-term storage, especially at inappropriate temperatures or in solutions with changing pH, can lead to gradual aggregation.

Q2: How does pH affect the stability of aluminum citrate nanoparticles?

A2: The pH of the solution directly influences the surface charge of aluminum citrate nanoparticles. Citrate, a tricarboxylic acid, provides a negative charge to the nanoparticles. At acidic pH values, the carboxyl groups on the citrate molecules are protonated, reducing the overall negative charge and thus the electrostatic repulsion between particles. As the pH increases, the carboxyl groups deprotonate, leading to a higher negative surface charge and stronger repulsion, which enhances stability. However, at very high pH values, the formation of different aluminum hydroxide (B78521) species can occur, which may also lead to instability. For instance, in the synthesis of aluminum citrate complexes, mononuclear species are observed at pH 3, while polynuclear species begin to form at pH 4 and above.[3]

Q3: What is the role of ionic strength in nanoparticle aggregation?

A3: The stability of electrostatically stabilized nanoparticles, such as those coated with citrate, is highly sensitive to the ionic strength of the medium.[2] The citrate ions on the nanoparticle surface create a negatively charged layer, which is surrounded by a diffuse layer of counter-ions (positive ions) from the solution, forming an electrical double layer. This double layer creates a repulsive force that prevents nanoparticles from aggregating. When salts are introduced into the solution, the increased concentration of ions compresses the electrical double layer, effectively shielding the surface charge. This reduces the repulsive forces between nanoparticles, allowing the attractive van der Waals forces to dominate and cause aggregation.[2]

Q4: What is a good zeta potential value to ensure the stability of my aluminum citrate nanoparticles?

A4: Zeta potential is a measure of the magnitude of the electrostatic repulsion or attraction between particles. A higher magnitude of zeta potential, whether positive or negative, indicates greater stability. Generally, a zeta potential value more negative than -30 mV or more positive than +30 mV is considered to indicate a stable colloidal suspension.[4] For citrate-coated nanoparticles, which are negatively charged, a zeta potential of -30 mV or lower would be desirable to ensure sufficient electrostatic repulsion to prevent aggregation.

Q5: Can I use steric stabilizers in addition to citrate for my aluminum citrate nanoparticles?

A5: Yes, employing steric stabilizers is an effective strategy to prevent aggregation, often used in conjunction with electrostatic stabilization. Steric stabilization involves the adsorption of polymers or large molecules onto the nanoparticle surface. These molecules create a physical barrier that prevents nanoparticles from getting close enough to aggregate. Common steric stabilizers include polyethylene (B3416737) glycol (PEG) and polyvinylpyrrolidone (B124986) (PVP).[5][6] The combination of electrostatic and steric stabilization, known as electrosteric stabilization, can provide robust stability over a wider range of pH and ionic strength conditions.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Immediate aggregation upon synthesis	1. Incorrect pH: The final pH of the synthesis mixture may be near the isoelectric point of the nanoparticles. 2. Insufficient Citrate: The molar ratio of citrate to the aluminum precursor may be too low to provide adequate surface coverage. 3. High Reaction Temperature: For certain synthesis methods, excessive temperature can accelerate particle growth and aggregation.	1. Adjust pH: Carefully monitor and adjust the pH of the reaction mixture. For co-precipitation methods, a pH range of 5.0 - 9.0 has been reported.[7] A study on aluminum citrate complexes for hydrogels synthesized them at pH values of 3, 4, 6, and 9. 2. Increase Citrate Concentration: Increase the molar ratio of the citrate source to the aluminum precursor. For a sol-gel synthesis, a 1:1 molar ratio of aluminum nitrate (B79036) to citric acid (e.g., 0.5 M of each) has been used.[7] 3. Optimize Temperature: For sol-gel methods, a reaction temperature of 80°C - 100°C is suggested, while co-precipitation can be performed at room temperature.[7]
Gradual aggregation during storage	1. Changes in pH: Absorption of atmospheric CO₂ can lower the pH of unbuffered solutions over time. 2. Leaching of Stabilizer: Citrate ions can desorb from the nanoparticle surface over time, especially if the nanoparticles are stored in pure water. 3. Temperature Fluctuations: Freeze-thaw cycles or storage at elevated temperatures can induce aggregation.	1. Buffer the Solution: Store nanoparticles in a suitable buffer to maintain a stable pH. 2. Store in Dilute Citrate Solution: Storing the nanoparticles in a solution containing a low concentration of the citrate stabilizer can help maintain surface coverage. 3. Consistent Storage Temperature: Store nanoparticles at a constant, cool temperature (e.g., 4°C) and avoid freezing.
Aggregation upon addition to a buffer or cell culture medium	1. High Ionic Strength of the Medium: Buffers and cell culture media often have high salt concentrations that can screen the surface charge and cause aggregation. 2. pH Mismatch: The pH of the buffer or medium may be close to the isoelectric point of the nanoparticles. 3. Interaction with Proteins: Proteins in cell culture media can bind to the nanoparticle surface, displacing the citrate stabilizer and causing aggregation.	1. Gradual Addition: Add the nanoparticle suspension slowly to the buffer or medium while stirring to allow for gradual equilibration. 2. Surface Modification: For applications in high ionic strength media, consider surface modification with a steric stabilizer like PEG to provide additional stability.[6] 3. Pre-coating with Protein: In some cases, pre-coating the nanoparticles with a non-interfering protein (like bovine serum albumin, BSA) can prevent further protein-induced aggregation in complex media.

Quantitative Data Summary

The following tables summarize typical parameters for the synthesis and characterization of aluminum-based nanoparticles. Note that specific values for aluminum citrate nanoparticles are limited in the literature, and some data is for aluminum oxide nanoparticles, which are often the final product after calcination of an aluminum citrate precursor.

Table 1: Synthesis Parameters for Aluminum Citrate Nanoparticles

Parameter	Sol-Gel Method	Co-precipitation Method	Reference
Aluminum Precursor	Aluminum nitrate nonahydrate [Al(NO₃)₃·9H₂O]	Aluminum chloride (AlCl₃)	[7]
Citrate Source	Citric acid (C₆H₈O₇)	Citric acid (C₆H₈O₇)	[7]
Precursor Concentration	0.5 M Aluminum Nitrate, 0.5 M Citric Acid	Not specified	[7]
Solvent	Distilled water	Distilled water	[7]
Reaction Temperature	80°C - 100°C	Room Temperature	[7]
pH Adjustment	pH adjusted to ~6 with ammonia (B1221849)	pH adjusted to 5.0 - 9.0	[7]

Table 2: Characterization of Aluminum-Based Nanoparticles

Characterization Method	Parameter Measured	Typical Values	Reference
Dynamic Light Scattering (DLS)	Hydrodynamic Diameter	68.6 nm (for Al₂O₃-NPs)	[7]
Zeta Potential Analyzer	Surface Charge	-8.65 mV (for Al₂O₃-NPs)	[7]
Transmission Electron Microscopy (TEM)	Particle Size and Morphology	30-90 nm, flake-like (for Al₂O₃-NPs)	[7]
Fourier-Transform Infrared Spectroscopy (FTIR)	Chemical Bonds	Confirms presence of Al-O bonds and citrate functional groups	[7]

Experimental Protocols

Protocol 1: Synthesis of Aluminum Citrate Nanoparticles via the Sol-Gel Method

This protocol describes the synthesis of a polymeric aluminum citrate precursor, which constitutes the aluminum citrate nanoparticles.[7]

Materials:

• Aluminum nitrate nonahydrate [Al(NO₃)₃·9H₂O]

• Citric acid (C₆H₈O₇)

• Distilled water

• Ammonia solution

Procedure:

• Prepare a 0.5 M aqueous solution of aluminum nitrate nonahydrate.

• Prepare a 0.5 M aqueous solution of citric acid.

• Mix equal volumes of the aluminum nitrate and citric acid solutions in a beaker with continuous stirring.

• Heat the mixture to 80°C - 100°C while stirring.

• Slowly add ammonia solution dropwise to adjust the pH of the solution to approximately 6. A gel will start to form.

• Continue stirring and heating until a transparent, viscous gel is formed.

• The resulting gel contains the polymeric aluminum citrate nanoparticles. For further conversion to aluminum oxide, this gel can be dried and calcined. For applications requiring the aluminum citrate nanoparticles, the gel can be dispersed in an appropriate aqueous buffer.

Visualizations

Caption: Factors leading to the aggregation of aluminum citrate nanoparticles.

Caption: Workflow for synthesis, characterization, and troubleshooting of aluminum citrate nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. Colloidal Stability of CA, SDS and PVA Coated Iron Oxide Nanoparticles (IONPs): Effect of Molar Ratio and Salinity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Stability of citrate, PVP, and PEG coated silver nanoparticles in ecotoxicology media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Aluminum Citrate Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield and purity of aluminum citrate (B86180) synthesis. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the synthesis process.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of aluminum citrate, presented in a question-and-answer format.

Issue 1: Low or No Yield of Aluminum Citrate

• Question: My aluminum citrate precipitate is not forming, or the yield is very low. What are the possible causes?

• Answer: Several factors can contribute to low or no yield of aluminum citrate. Firstly, incorrect pH is a primary cause. The formation of the aluminum citrate complex is highly pH-dependent. An acidic environment is initially required to facilitate the reaction between the aluminum source and citric acid. Subsequently, the pH must be carefully raised to a specific range, typically between 6.0 and 9.0, to induce precipitation or form a stable solution.[1] If the final pH is too low, the aluminum citrate may remain soluble and not precipitate. Conversely, if the pH is too high, insoluble aluminum hydroxide (B78521) may form, reducing the yield of the desired product. Secondly, suboptimal temperature control can hinder the reaction. High temperatures can promote the formation of undesirable side products like insoluble aluminum hydroxides.[1] It is generally recommended to keep the reaction temperature below 40°C.[1] Finally, an incorrect molar ratio of aluminum to citrate can also lead to low yields. An optimal molar ratio is crucial for the complete chelation of aluminum ions by citrate.

Issue 2: Formation of a White, Gelatinous Precipitate

• Question: I am observing a white, gelatinous precipitate in my reaction mixture instead of crystalline aluminum citrate. What is this precipitate and how can I avoid it?

• Answer: The white, gelatinous precipitate is most likely aluminum hydroxide (Al(OH)₃). This undesired byproduct forms when the pH of the solution is raised too quickly or exceeds the optimal range for aluminum citrate formation. Aluminum ions will readily precipitate as aluminum hydroxide in basic conditions. To avoid this, it is crucial to add the base (e.g., ammonium (B1175870) hydroxide or sodium hydroxide) slowly and with vigorous stirring to ensure localized pH spikes are minimized.[2] Maintaining the reaction temperature below 40°C also helps to suppress the formation of aluminum hydroxide.[1]

Issue 3: The Final Product is a Solution, Not a Solid

• Question: My synthesis resulted in a clear solution instead of a solid precipitate. How can I obtain solid aluminum citrate?

• Answer: The formation of a stable aqueous solution of aluminum citrate is a common outcome, particularly in methods designed for applications like polymer crosslinking.[2] To obtain a solid product from this solution, you can employ techniques such as slow evaporation of the solvent at room temperature or controlled precipitation by adding a water-miscible organic solvent in which aluminum citrate is insoluble. The choice of method will depend on the desired final form of the product (e.g., crystalline vs. amorphous).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for aluminum citrate synthesis?

A1: The optimal pH for the synthesis of aluminum citrate typically falls within the range of 6.0 to 9.0.[1] The initial reaction of the aluminum salt with citric acid occurs at a lower, acidic pH. The subsequent adjustment of the pH into the 6.0-9.0 range is a critical step to facilitate the formation and, if desired, precipitation of the aluminum citrate complex. One study noted that to achieve a recovery of over 97%, the pH should be controlled to be more than 7.0.[3]

Q2: What is the ideal temperature for the reaction?

A2: It is recommended to maintain the reaction temperature below 40°C, and preferably between 7°C and 27°C.[1] Higher temperatures can lead to the formation of insoluble aluminum hydroxide, which will negatively impact the yield and purity of the final product.[1]

Q3: What is the recommended molar ratio of aluminum to citrate?

A3: The optimal molar ratio of aluminum to citrate can vary depending on the specific application of the final product. However, for many applications, a molar ratio of aluminum to citrate in the range of 1.7:1 to 2.2:1 is often targeted to ensure the complete chelation of the aluminum ions.[1][4]

Q4: Which aluminum source is best for the synthesis?

A4: Common aluminum sources for this synthesis include aluminum chloride, aluminum nitrate (B79036), and sodium aluminate.[5][6] The choice of aluminum source can depend on the desired final product and the specific protocol being followed. For instance, starting with sodium aluminate requires careful control of pH by gradual addition of citric acid.[1] Synthesis from aluminum chloride or nitrate typically involves the subsequent addition of a base to raise the pH.[7]

Q5: How can I improve the purity of my synthesized aluminum citrate?

A5: To improve purity, it is essential to prevent the formation of aluminum hydroxide by carefully controlling the pH and temperature as described above. Washing the final precipitate with cold deionized water can help remove unreacted starting materials and soluble byproducts.[7] If unreacted citric acid is a concern, recrystallization from a suitable solvent can be an effective purification step.

Data Presentation

Table 1: Key Parameters for Optimizing Aluminum Citrate Synthesis

Parameter	Recommended Range	Rationale	Potential Issues if Deviated
Final pH	6.0 - 9.0[1]	Promotes the formation of the stable aluminum citrate complex.	Too low: Product may remain soluble, leading to low yield of precipitate. Too high: Formation of insoluble aluminum hydroxide, reducing yield and purity.[1]
Temperature	Below 40°C (preferably 7-27°C)[1]	Minimizes the formation of aluminum hydroxide and other side products.	Too high: Increased formation of insoluble aluminum hydroxides.[1]
Al:Citrate Molar Ratio	1.7:1 to 2.2:1[1][4]	Ensures efficient chelation of aluminum ions by citrate.	Suboptimal ratio: Incomplete reaction, leading to lower yield and potential impurities from unreacted starting materials.
Agitation	Vigorous and continuous	Ensures homogeneous mixing and prevents localized pH spikes during base addition.	Insufficient agitation: Localized high pH, leading to the formation of aluminum hydroxide.
Atmosphere (for Sodium Aluminate method)	Substantially free of carbon dioxide[1]	Prevents the formation of aluminum carbonate precipitates.	Presence of CO₂: Formation of insoluble aluminum carbonate, reducing yield.

Experimental Protocols

Protocol 1: Synthesis of Aluminum Citrate from Aluminum Chloride

This protocol is adapted from a common method for preparing aluminum citrate.[2][7]

• Preparation of Reactant Solutions:

  • Prepare an aqueous solution of aluminum chloride (e.g., 34% w/w).

  • Prepare an aqueous solution of citric acid (e.g., 50% w/w).

• Reaction Mixture:

  • In a reaction vessel equipped with a magnetic stirrer, add the aluminum chloride solution.

  • While stirring vigorously, slowly add the citric acid solution to achieve the desired aluminum to citrate molar ratio (e.g., 2:1).

• pH Adjustment:

  • Slowly add a solution of ammonium hydroxide or sodium hydroxide (e.g., 50% w/w) dropwise to the reaction mixture.

  • Continuously monitor the pH of the solution using a pH meter.

  • Continue adding the base until the pH of the mixture is stable within the range of 6.0 to 7.5.

  • Maintain vigorous agitation throughout the addition of the base to prevent localized high pH.

• Product Isolation (for solid product):

  • If a precipitate forms, continue stirring for a predetermined period to ensure complete precipitation.

  • Collect the precipitate by vacuum filtration.

  • Wash the collected solid with a small amount of cold deionized water to remove impurities.

  • Dry the product in a vacuum oven at a moderate temperature.

• For a Stable Solution:

  • If no precipitate forms, the resulting clear solution is a stable aqueous solution of aluminum citrate.

Protocol 2: Synthesis of Aluminum Citrate from Sodium Aluminate

This protocol is based on a method designed to minimize the formation of insoluble solids.[1]

• Preparation of Reactant Solutions:

  • Prepare an aqueous solution of sodium aluminate.

  • Prepare an aqueous solution of citric acid.

• Reaction under Inert Atmosphere:

  • Conduct the reaction in a vessel under an atmosphere that is substantially free of carbon dioxide (e.g., under a nitrogen blanket) to prevent the formation of aluminum carbonate.

  • Place the aqueous solution of sodium aluminate in the reaction vessel and begin vigorous agitation.

• Controlled Addition of Citric Acid:

  • Gradually add the citric acid solution to the agitated sodium aluminate solution.

  • Maintain the temperature of the reaction mixture below 40°C, preferably between 7°C and 24°C, using an ice bath if necessary.

• Neutralization:

  • After the addition of citric acid is complete, neutralize the solution by adding a suitable acid (e.g., hydrochloric acid) to a final pH between 6.5 and 7.0.

• Final Product:

  • The resulting product is a stable aqueous solution of aluminum citrate.

Mandatory Visualization

Caption: Workflow for the synthesis of aluminum citrate.

References

• 1. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. A Study on the Synthesis of Aluminum Citrate from Aluminum Chloride Solutions -Resources Recycling | Korea Science [koreascience.kr]
• 4. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 5. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 6. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 7. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]

Technical Support Center: Characterization of Aluminum Citrate Species

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the characterization of aluminum citrate (B86180) species.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why am I observing shifts in my 27Al NMR spectra when I change the citrate-to-aluminum molar ratio?

• Answer: Changes in the citrate-to-aluminum molar ratio directly impact the equilibrium of aluminum citrate complexes in solution, leading to shifts in the 27Al NMR chemical shifts. As the citrate concentration increases, it promotes the formation of higher-order citrate complexes, which have distinct chemical environments for the aluminum nucleus. For instance, an increase in the citrate/Al molar ratio from 0.5 to 1.0 and 3.0 can cause the 27Al NMR peak to shift from around 6 ppm to 8 and 10 ppm, respectively.[1] This indicates the formation of species such as Al(citrate), AlH(citrate)+, and Al(citrate)23-.[1]

  • Troubleshooting Tip: To ensure reproducibility, precisely control and report the citrate-to-aluminum molar ratio in your experiments. A titration study where you incrementally change this ratio can help in assigning specific peaks to different aluminum citrate species.

2. My NMR spectra for coordinated citrate are very broad. What could be the cause?

• Answer: Broad NMR signals for coordinated citrate, particularly in 13C NMR, are often indicative of several dynamic processes occurring simultaneously. These can include the presence of coordination isomers and/or the coexistence of both mono and bis complexes.[2] Ligand exchange between different aluminum citrate species can also be slow on the NMR timescale, contributing to peak broadening.[2][3]

  • Troubleshooting Tip: Try acquiring spectra at different temperatures. Lowering the temperature may slow down exchange processes, potentially leading to sharper signals for individual species. Conversely, increasing the temperature might lead to coalescence of signals if the exchange rate becomes fast on the NMR timescale.

3. How does pH affect the speciation of aluminum citrate, and how can I control it during my experiments?

• Answer: The pH of the solution is a critical factor that significantly influences the speciation of aluminum citrate.[4] As the pH changes, the protonation state of both citrate and the aluminum aqua ion is altered, leading to the formation of different complexes. For example, in the pH range of 4.5-6.5, species like Al(citrate), AlH(citrate)+, and Al(citrate)23- are predominant.[1] At lower pH, mononuclear complexes are more common, while polynuclear species tend to form at higher pH levels.[4][5] The deprotonation of the coordinated hydroxyl group on citrate can also occur at pH values between 5 and 6.[2]

  • Troubleshooting Tip: Use a reliable buffering system to maintain a constant pH throughout your experiment. It is crucial to report the pH at which the characterization was performed. A pH titration study can be invaluable for understanding the distribution of species as a function of pH.

4. I am struggling to separate different aluminum citrate species using chromatography. What approach should I take?

• Answer: Ion chromatography, particularly anion exchange chromatography, is a powerful technique for separating anionic aluminum-citrate complexes.[6][7] A successful separation of three anionic aluminum-citrate complexes within 5 minutes has been reported using isocratic conditions with online ICP-AES detection for element-specific identification.[6] The retention behavior can also be used to infer the charge of the complexes.[6]

  • Troubleshooting Tip: Optimize your chromatographic conditions, including the eluent composition and concentration, flow rate, and column type. Using a well-characterized reference material for stable aluminum-citrate species can aid in method development and peak identification.[6]

5. Why is it challenging to obtain a complete experimental characterization of all aluminum citrate species?

• Answer: The complete characterization is elusive due to the complex interplay of several factors. The 1:1 complexation of citric acid with Al(III) is intricate because of the numerous possible coordination sites and protonation states of the citrate molecule.[8][9] The system is also time-dependent, with oligomerization of mononuclear species occurring through intermediate complexes.[3] Furthermore, the acidic nature of the complexes adds to the experimental difficulty.[8][9]

  • Troubleshooting Tip: A multi-technique approach is often necessary to gain a more comprehensive understanding. Combining data from NMR, potentiometric titrations, and chromatography can provide complementary information on the structure, stability, and distribution of the various species present.[7]

Quantitative Data Summary

Table 1: 27Al NMR Chemical Shifts for Various Aluminum Citrate Species

Citrate/Al Molar Ratio	pH Range	Chemical Shift (ppm)	Assigned Species	Reference
0.5	4.5-6.5	~6	Predominantly lower-order complexes	[1]
1.0	4.5-6.5	~8	Al(citrate), AlH(citrate)+, Al(citrate)23-	[1]
3.0	4.5-6.5	~10	Higher-order citrate complexes	[1]
Not Specified	Not Specified	12.6, 10.7, 0.2	Three non-equivalent Al atoms in a trinuclear complex	[10][11]

Table 2: 13C NMR Chemical Shifts for Citric Acid at Different pH Values

pH	Methylene Carbon (ppm)	Methine Carbon (ppm)	Carboxyl Carbons (ppm)	Reference
0.6	43.3	72.3	173.4, 176.7	[10]
12.3	43.3	72.3	Not Specified	[10]

Table 3: Vibrational Spectroscopy Data for Aluminum Citrate Complexes

Technique	Frequency (cm-1)	Assignment	Reference
FTIR	~3200	OH group	[10]
FTIR	2000 - 1500	COO- group	[10]
FTIR	1200 - 800	COO- group	[10]

Experimental Protocols

1. General Protocol for 27Al NMR Spectroscopy

• Sample Preparation: Prepare aqueous solutions of AlCl3 and citric acid at the desired molar ratios (e.g., 0.1, 0.5, 1.0, 3.0).[1] Adjust the pH of the solutions to the target range (e.g., 3.0-7.0) using a suitable acid or base.[1]

• Instrument Setup: Use a high-field NMR spectrometer. Acquire 27Al NMR spectra using a single-pulse experiment.

• Data Acquisition: Record the spectra at a constant temperature. Use an appropriate relaxation delay to ensure quantitative results.

• Data Processing: Process the acquired data by applying Fourier transformation. Reference the chemical shifts to an external standard (e.g., Al(H2O)63+ at 0 ppm).

2. General Protocol for Anion Exchange Chromatography

• Sample Preparation: Dissolve crystalline aluminum citrate complexes or prepare aqueous solutions of aluminum and citrate at a known concentration and pH.[6]

• Chromatographic System: Utilize an anion exchange column suitable for the separation of organic acids and their metal complexes.[6]

• Mobile Phase: Prepare an appropriate eluent, for example, a buffered solution with a specific pH and ionic strength, to achieve separation under isocratic conditions.[6]

• Detection: Couple the chromatograph online with an Inductively Coupled Plasma Atomic Emission Spectrometer (ICP-AES) for element-specific detection of aluminum.[6]

• Data Analysis: Monitor the elution profile of aluminum to identify and quantify the different anionic aluminum-citrate species.[6]

Visualizations

Caption: Experimental workflow for the characterization of aluminum citrate species.

Caption: Equilibrium dynamics of aluminum citrate speciation in aqueous solution.

References

• 1. Effect of citric acid on aluminum hydrolytic speciation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of stable aluminium-citrate species as reference substances for aluminium speciation by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Aluminum speciation in biological environments. The deprotonation of free and aluminum bound citrate in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. 2024.sci-hub.se [2024.sci-hub.se]

Technical Support Center: Managing Viscosity in Aluminum citrate Polymer Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aluminum citrate (B86180) polymer solutions.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and handling of aluminum citrate polymer solutions.

Problem	Possible Causes	Solutions
Unexpectedly High Viscosity	1. Polymer Concentration Too High: The viscosity of polymer solutions increases with higher polymer concentration.[1][2] 2. Low Temperature: Lower temperatures can lead to an increase in the viscosity of the polymer solution.[1][3] 3. Incorrect Solvent: A "good" solvent can cause polymer chains to uncoil and extend, increasing the hydrodynamic volume and thus the intrinsic viscosity.[4] 4. Cross-linking with Aluminum Citrate: The addition of aluminum citrate can induce cross-linking between polymer chains, leading to a significant increase in viscosity and potential gel formation.[5] 5. High Polymer Molecular Weight: Polymers with higher molecular weight will result in higher solution viscosity at the same concentration.[3][6]	1. Adjust Polymer Concentration: Carefully review and recalculate the required polymer concentration. Prepare a new solution with a lower concentration. 2. Increase Temperature: Gently warm the solution while stirring. Monitor the temperature to avoid polymer degradation. An increase in temperature generally decreases viscosity.[3][7] 3. Solvent Selection: Ensure the correct solvent is being used as specified in your protocol. If flexibility exists, consider a solvent in which the polymer has a more compact conformation. 4. Control Cross-linking:     - Adjust the concentration of aluminum citrate.     - Control the pH of the solution, as the cross-linking reaction is pH-dependent.[5][8]     - Monitor the addition of aluminum citrate and the mixing process to ensure homogeneity. 5. Select Appropriate Polymer: If possible, use a lower molecular weight grade of the polymer.
Unexpectedly Low Viscosity	1. Polymer Concentration Too Low: Insufficient polymer will result in a less viscous solution.[1] 2. High Temperature: Elevated temperatures can significantly decrease the viscosity of the solution.[1][3] 3. Polymer Degradation: Exposure to excessive heat, shear, or incompatible chemicals can break down polymer chains, reducing molecular weight and viscosity.[9] 4. Incorrect pH: The pH can affect polymer conformation and intermolecular interactions, influencing viscosity.[10] For systems with aluminum citrate, pH is critical for effective cross-linking.[8] 5. Presence of Certain Ions: High concentrations of salts can shield electrostatic repulsions between polymer chains, causing them to contract and thus reducing the solution's viscosity.[11][12]	1. Verify Polymer Concentration: Double-check calculations and measurements of the polymer. 2. Control Temperature: Ensure the solution is prepared and stored at the recommended temperature. 3. Gentle Handling: Avoid excessive stirring speeds or prolonged exposure to high temperatures. Ensure all components of the solution are chemically compatible. 4. Adjust pH: Measure and adjust the pH of the solution to the optimal range for your specific polymer and for the aluminum citrate cross-linking reaction.[8] 5. Control Ionic Strength: Use deionized water or a buffer with a known ionic strength for solution preparation. Be aware of the ionic content of all components.
Inconsistent Viscosity (Batch-to-Batch Variation)	1. Variability in Raw Materials: Differences in polymer molecular weight distribution, purity, or moisture content between batches can lead to viscosity variations.[13] 2. Inconsistent Preparation Process: Variations in mixing speed, time, temperature, or order of addition of components can affect the final viscosity.[13] 3. Inaccurate Measurements: Errors in weighing the polymer or measuring the solvent volume will lead to concentration differences. 4. Aging of the Solution: The viscosity of some polymer solutions can change over time due to ongoing cross-linking, degradation, or changes in polymer conformation.	1. Source Quality Materials: Work with reliable suppliers to ensure consistency in raw materials.[13] Characterize incoming polymer batches if possible. 2. Standardize Protocol: Follow a detailed and consistent standard operating procedure (SOP) for solution preparation. 3. Calibrate Equipment: Regularly calibrate balances and other measuring equipment. 4. Establish Shelf-Life: Characterize the viscosity of the solution over time to determine its stability and establish a usable shelf-life.
Formation of Gels or Precipitates	1. Excessive Cross-linking: Too much aluminum citrate or reaction conditions that are too favorable for cross-linking can lead to the formation of an insoluble gel.[5] 2. Poor Polymer Solubility: The polymer may not be fully dissolved, leading to the presence of "fish eyes" or undissolved particles.[14] 3. pH-Induced Precipitation: The pH of the solution may be outside the range of solubility for the polymer or the aluminum citrate complex.[10] Aluminum citrate's structure and its ability to cross-link are pH-dependent.[8] 4. Incompatible Additives: Other components in the formulation may be causing the polymer or aluminum citrate to precipitate.	1. Optimize Cross-linker Concentration: Reduce the amount of aluminum citrate or adjust the pH to slow down the cross-linking reaction.[5][8] 2. Ensure Complete Dissolution: Allow sufficient time for the polymer to fully dissolve with appropriate agitation. Using a wetting cone for dry polymers can help prevent clumping.[14] 3. Control pH: Maintain the pH within the optimal range for both polymer solubility and controlled cross-linking. The pH for the preparation of a stable aluminum citrate solution is typically between 5.0 and 9.0.[15] 4. Check Compatibility: Review the compatibility of all formulation components.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of aluminum citrate in a polymer solution for drug delivery?

A1: In many pharmaceutical formulations, aluminum citrate acts as a cross-linking agent.[5][15] It forms bonds between polymer chains, which can lead to the formation of a hydrogel. This cross-linked network is often utilized for controlled or sustained drug release applications. The viscosity and release characteristics of the gel can be modulated by controlling the extent of cross-linking.

Q2: How does pH affect the viscosity of my aluminum citrate polymer solution?

A2: The pH has a significant impact on the viscosity of these solutions in several ways:

• Polymer Conformation: For polyelectrolytes, pH can alter the charge on the polymer backbone, leading to changes in chain conformation (expansion or contraction) and, consequently, viscosity.[10]

• Aluminum Citrate Chemistry: The structure of the aluminum citrate complex and its reactivity as a cross-linker are highly dependent on pH.[8] Different aluminum species are present at different pH values, which affects their ability to cross-link polymer chains.[8]

• Cross-linking Reaction: The rate and extent of the cross-linking reaction between the polymer and aluminum citrate are pH-dependent.[5] This directly influences the build-up of viscosity and gel formation.

Q3: My solution's viscosity decreases as I increase the temperature. Is this normal?

A3: Yes, this is a typical behavior for most polymer solutions.[1][3][7] Increasing the temperature provides more thermal energy to the polymer chains, allowing them to move more freely and reducing intermolecular friction, which results in a lower viscosity. However, be cautious not to exceed the degradation temperature of your polymer.

Q4: Can the order in which I add the components affect the final viscosity?

A4: Absolutely. For aluminum citrate polymer solutions, the order of addition is critical. It is generally recommended to fully dissolve the polymer in the solvent before adding the aluminum citrate solution. Adding the cross-linker to an incompletely dissolved polymer can result in non-uniform cross-linking and the formation of gel particles.

Q5: What type of viscometer is suitable for characterizing these solutions?

A5: The choice of viscometer depends on the expected viscosity and rheological behavior of your solution.

• For low to moderate viscosity, Newtonian solutions: A capillary viscometer, such as an Ubbelohde viscometer, can be used to determine the intrinsic viscosity.[16][17]

• For more viscous or non-Newtonian solutions: A rotational rheometer is more appropriate as it can measure viscosity at different shear rates and characterize behaviors like shear-thinning or shear-thickening.[1]

Q6: Why is my solution showing shear-thinning behavior?

A6: Shear-thinning, where viscosity decreases with an increasing shear rate, is a common characteristic of many polymer solutions.[3] At rest, the polymer chains are in a random, entangled conformation. When a shear force is applied (e.g., by stirring or injection), the polymer chains tend to align themselves in the direction of flow, reducing their entanglement and thus the resistance to flow (viscosity).

Quantitative Data Summary

The following tables provide illustrative data based on general principles of polymer solution rheology. The exact values will depend on the specific polymer, solvent, and experimental conditions.

Table 1: Effect of Polymer Concentration on Viscosity

Polymer Concentration (w/v %)	Apparent Viscosity (cP) at 25°C
0.5	10
1.0	50
1.5	250
2.0	1200

Table 2: Effect of Temperature on Viscosity (for a 1.5% w/v solution)

Temperature (°C)	Apparent Viscosity (cP)
20	350
25	250
30	180
40	100

Table 3: Effect of pH on Viscosity (Illustrative for a pH-sensitive polymer with aluminum citrate)

pH	Apparent Viscosity (cP) at 25°C	Observations
4.0	150	Low cross-linking
5.0	400	Onset of effective cross-linking
6.0	1500	Optimal cross-linking
7.0	1300	Stable cross-linked network
8.0	900	Potential for complex instability

Experimental Protocols

Protocol 1: Preparation of an Aluminum Citrate Polymer Solution

• Polymer Dissolution: a. Weigh the required amount of dry polymer powder accurately. b. Measure the appropriate volume of solvent (e.g., deionized water, buffer). c. With gentle but steady agitation (e.g., using a magnetic stirrer), slowly add the polymer powder to the solvent to prevent clumping. A wetting cone can be beneficial for large-scale preparations.[14] d. Continue stirring until the polymer is fully dissolved. This may take several hours. Visually inspect the solution against a dark background to ensure there are no undissolved particles or "fish eyes".[14]

• Preparation of Aluminum Citrate Solution: a. Prepare an aqueous solution of aluminum citrate at the desired concentration. The preparation may involve dissolving aluminum citrate powder or reacting an aluminum source (like aluminum chloride) with citric acid, followed by pH adjustment to between 5.0 and 9.0 with a base.[15]

• Cross-linking: a. While stirring the dissolved polymer solution, slowly add the aluminum citrate solution dropwise. b. Monitor the viscosity during the addition. A rapid increase in viscosity indicates the onset of cross-linking. c. After the addition is complete, allow the solution to stir for a specified period to ensure a homogeneous cross-linked network.

Protocol 2: Measurement of Apparent Viscosity using a Rotational Rheometer

• Instrument Setup: a. Turn on the rotational rheometer and the temperature control unit. b. Select the appropriate measuring geometry (e.g., cone-plate or parallel-plate). c. Set the desired temperature for the measurement.[1]

• Sample Loading: a. Carefully place the required amount of the polymer solution onto the lower plate of the rheometer. b. Lower the upper geometry to the correct gap distance, ensuring the sample fills the gap completely without overflowing. c. Trim any excess sample from the edges of the geometry. d. Allow the sample to equilibrate at the set temperature for a few minutes.[16]

• Measurement: a. Set up the measurement parameters in the software (e.g., shear rate range, duration of measurement). b. Start the measurement. The instrument will apply a controlled shear rate and measure the resulting shear stress to calculate the viscosity. c. Record the viscosity data as a function of the shear rate.

Visualizations

Caption: Key factors affecting the viscosity of polymer solutions.

Caption: A logical workflow for troubleshooting viscosity issues.

References

• 1. Toward More Universal Prediction of Polymer Solution Viscosity for Solvent-Based Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. State‐Of‐The‐Art Quantification of Polymer Solution Viscosity for Plastic Waste Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. capecrystalbrands.com [capecrystalbrands.com]
• 11. mdpi.com [mdpi.com]
• 12. psecommunity.org [psecommunity.org]
• 13. Fixing Issues with Viscosity Control in Aerosol Products – Pharma.Tips [pharma.tips]
• 14. Do you know how to properly prepare your polymer solutions? - Aquasan [aquasan.ca]
• 15. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 16. users.metu.edu.tr [users.metu.edu.tr]
• 17. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Thermal Degradation of Aluminum Citrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals studying the thermal degradation pathways of aluminum citrate (B86180).

Frequently Asked Questions (FAQs)

Q1: What is the general thermal degradation pathway of aluminum citrate?

A1: The thermal decomposition of aluminum citrate under an air atmosphere generally proceeds in three main stages:

• Dehydration: Removal of free or adsorbed water, typically occurring at temperatures below 100°C, followed by the elimination of interlamellar or structural water between 100-200°C.[1]

• Dehydroxylation and Decomposition: The simultaneous dehydroxylation and decomposition of the organic citrate skeleton. This is often the most significant weight loss step and occurs in the range of 300-420°C.[1][2]

• Combustion and Oxide Formation: The combustion of the decomposition products, leading to the formation of amorphous alumina (B75360) (Al₂O₃).[2] This amorphous alumina can then transform into various crystalline forms (γ-, δ-, θ-alumina) at higher temperatures.[2]

Q2: What are the expected gaseous products during the thermal decomposition of aluminum citrate?

A2: The primary gaseous products evolved during the decomposition of the citrate ligand are water (H₂O) and carbon dioxide (CO₂). Depending on the atmosphere, carbon monoxide (CO) may also be produced, which can then be oxidized to CO₂ in an air or oxygen atmosphere.

Q3: How does the heating rate affect the TGA/DSC results for aluminum citrate?

A3: The heating rate can significantly influence the results of TGA and DSC analyses. A faster heating rate can cause a shift in the decomposition temperatures to higher values and may lead to a decrease in the resolution of separate decomposition steps. For complex multi-step decompositions like that of aluminum citrate, a slower heating rate (e.g., 5-10 °C/min) is generally recommended to achieve better separation of the degradation events.

Q4: What is a typical sample mass for TGA/DSC analysis of aluminum citrate?

A4: A typical sample mass for TGA/DSC analysis of organic salts like aluminum citrate is in the range of 5-10 mg.[3][4] Using a larger sample mass can lead to temperature gradients within the sample and may result in broader peaks and less accurate decomposition temperatures.

Q5: What type of crucible should be used for the thermal analysis of aluminum citrate?

A5: For TGA and DSC analysis of aluminum citrate up to 600°C, aluminum pans are a suitable and cost-effective option.[3] For higher temperatures or if there is a possibility of reaction with the aluminum pan, platinum or alumina (ceramic) crucibles are recommended.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the thermal analysis of aluminum citrate.

Issue	Possible Cause(s)	Recommended Solution(s)
Irreproducible TGA/DSC Curves	1. Inhomogeneous sample. 2. Variation in sample mass. 3. Different heating rates used between runs. 4. Contamination of the sample holder or furnace.	1. Ensure the aluminum citrate sample is finely ground and homogeneous. 2. Use a consistent sample mass (±0.1 mg) for all experiments. 3. Maintain a constant heating rate for all comparable analyses. 4. Clean the sample holder and furnace regularly according to the instrument manufacturer's instructions.
Unexpected Endothermic/Exothermic Peaks in DSC	1. Phase transitions of aluminum citrate or its intermediates. 2. Polymorphism of the sample. 3. Reactions with the crucible material. 4. Atmosphere-induced reactions (e.g., oxidation).	1. Correlate DSC peaks with TGA weight loss steps to distinguish between phase transitions (no weight loss) and decomposition events. 2. Characterize the crystalline structure of the initial material using techniques like X-ray diffraction (XRD). 3. If a reaction with the crucible is suspected, try a different crucible material (e.g., platinum or alumina). 4. Run the experiment under an inert atmosphere (e.g., nitrogen or argon) and compare the results with those obtained in air to identify oxidative effects.
TGA weight loss does not sum to 100%	1. Formation of a stable residue (e.g., alumina). 2. Incomplete decomposition within the studied temperature range. 3. Buoyancy effects.	1. The final product of aluminum citrate decomposition is aluminum oxide (Al₂O₃), which is a stable residue. Calculate the theoretical yield of Al₂O₃ from your starting mass of aluminum citrate to verify the final residual mass. 2. Extend the final temperature of the TGA run to ensure complete decomposition. 3. Perform a blank run with an empty crucible and subtract it from the sample run to correct for buoyancy.
Overlapping Peaks in TGA/DTG	1. Multiple decomposition events occurring in a narrow temperature range. 2. High heating rate.	1. Use a slower heating rate (e.g., 2-5 °C/min) to improve the resolution of the decomposition steps. 2. Employ deconvolution software to separate the overlapping peaks in the DTG curve.

Data Presentation

Table 1: Summary of Thermal Degradation Stages of Aluminum Citrate

Degradation Stage	Temperature Range (°C)	Description	Expected Weight Loss
1. Dehydration	< 100	Removal of free/adsorbed water.[1]	Variable, depends on hydration state.
100 - 200	Elimination of interlamellar/structural water.[1]	Variable, depends on hydration state.
2. Dehydroxylation & Decomposition	300 - 420	Decomposition of the organic citrate skeleton and dehydroxylation.[1]	Major weight loss step.
3. Combustion & Oxide Formation	> 420	Combustion of organic residues and formation of amorphous Al₂O₃.[2]	Gradual weight loss to a stable residue.

Note: The temperature ranges and weight losses can vary depending on the specific experimental conditions (e.g., heating rate, atmosphere) and the exact nature of the aluminum citrate complex.

Experimental Protocols

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the thermal stability and decomposition profile of aluminum citrate.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Aluminum or platinum crucibles

• Microbalance

• Aluminum citrate sample (finely ground)

• Nitrogen and/or Air (high purity)

Procedure:

• Instrument Preparation: Ensure the TGA is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation:

  • Tare an empty TGA crucible on a microbalance.

  • Accurately weigh 5-10 mg of the finely ground aluminum citrate sample into the crucible. .

• TGA Analysis:

  • Place the crucible in the TGA furnace.

  • Purge the furnace with the desired gas (e.g., nitrogen or air) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert or oxidative atmosphere.

  • Set the temperature program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 800°C at a heating rate of 10 °C/min.

  • Record the mass loss as a function of temperature.

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • Generate the first derivative of the TGA curve (DTG curve) to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify thermal transitions (e.g., melting, crystallization) and measure the enthalpy changes associated with the decomposition of aluminum citrate.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Aluminum crucibles and lids

• Crucible press

• Microbalance

• Aluminum citrate sample (finely ground)

• Nitrogen and/or Air (high purity)

Procedure:

• Instrument Preparation: Calibrate the DSC for temperature and enthalpy using appropriate standards (e.g., indium).

• Sample Preparation:

  • Tare an empty aluminum crucible with its lid.

  • Weigh 5-10 mg of the finely ground aluminum citrate sample into the crucible.

  • Hermetically seal the crucible using a press. Create a small pinhole in the lid to allow evolved gases to escape.

• DSC Analysis:

  • Place the sample crucible and an empty, sealed reference crucible in the DSC cell.

  • Purge the cell with the desired gas (e.g., nitrogen or air) at a flow rate of 20-50 mL/min.

  • Set the temperature program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 600°C at a heating rate of 10 °C/min.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic and exothermic peaks.

  • Integrate the peak areas to determine the enthalpy changes (ΔH) for each thermal event.

Visualizations

Caption: A general experimental workflow for the thermal analysis of aluminum citrate.

Caption: Proposed thermal degradation pathway of aluminum citrate under thermal stress.

References

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. rsc.org [rsc.org]
• 4. libjournals.unca.edu [libjournals.unca.edu]
• 5. tainstruments.com [tainstruments.com]

Technical Support Center: Quantification of Aluminum Citrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying aluminum citrate (B86180).

Frequently Asked Questions (FAQs)

Q1: What are the common methods for quantifying aluminum citrate?

A1: Common methods for the quantification of aluminum citrate include:

• Spectrophotometry: This colorimetric method often utilizes dyes such as Chrome Azurol S or Alizarin Red S, which form a colored complex with aluminum.

• Complexometric Titration: A volumetric analysis where a chelating agent, typically ethylenediaminetetraacetic acid (EDTA), is used to determine the concentration of aluminum.

• Ion Chromatography (IC): A separation technique that can speciate and quantify aluminum-citrate complexes. It is often coupled with conductivity or inductively coupled plasma atomic emission spectroscopy (ICP-AES) detection.[1][2][3][4][5]

• Atomic Absorption Spectroscopy (AAS): An atomic spectroscopy technique used for determining the elemental aluminum concentration.

Q2: Which ions typically interfere with aluminum citrate quantification?

A2: Several ions can interfere with the analysis, depending on the chosen method. Common interfering ions include:

• Iron (Fe³⁺): A significant interference in many spectrophotometric and complexometric methods.

• Copper (Cu²⁺): Can interfere with spectrophotometric and titrimetric methods.

• Titanium (Ti⁴⁺): Can interfere with some spectrophotometric methods.

• Phosphate (PO₄³⁻): Can form stable complexes with aluminum, potentially interfering with its quantification.

• Calcium (Ca²⁺) and Magnesium (Mg²⁺): Can interfere with complexometric titrations if not properly masked.

• Other transition metals: Ions such as manganese (Mn²⁺), zinc (Zn²⁺), nickel (Ni²⁺), and cobalt (Co²⁺) can also interfere with various methods.

Q3: How does citrate itself affect the quantification of aluminum?

A3: Citrate forms a stable complex with aluminum, which can interfere with certain analytical methods. For instance, in complexometric titrations with EDTA, the Al-citrate complex can be slow to react, leading to inaccurate results.[6] Sample preparation steps, such as acid digestion, may be necessary to break the aluminum-citrate complex before analysis.

Q4: What is the role of masking agents in aluminum citrate quantification?

A4: Masking agents are used to selectively form complexes with interfering ions, preventing them from reacting with the reagents used for aluminum quantification.[7][8] This improves the accuracy and selectivity of the analysis. For example, ascorbic acid is often used to mask iron in spectrophotometric methods.[9][10]

Q5: How does pH affect the analysis?

A5: The pH of the sample solution is a critical parameter in most quantification methods. It influences the formation and stability of the aluminum-citrate complex, the aluminum-indicator complex in spectrophotometry, and the aluminum-EDTA complex in titrations. The optimal pH range must be carefully maintained for each specific protocol.

Troubleshooting Guides

Spectrophotometric Methods (e.g., using Chrome Azurol S or Alizarin Red S)

Problem	Possible Cause	Troubleshooting Steps
Inaccurate or non-reproducible results	Interference from other metal ions (e.g., Fe³⁺, Cu²⁺).	- Add a suitable masking agent. For iron interference, ascorbic acid (10%) can mask up to 3000 ppm.[9][10] - For titanium interference (below 100 ppm), ascorbic acid can also be effective.[9][10]
Incorrect pH of the solution.	- Ensure the pH is adjusted to the optimal range specified in the protocol for the specific dye being used.
Instability of the colored complex.	- Measure the absorbance within the recommended time frame after reagent addition.
Low sensitivity	Suboptimal wavelength selection.	- Verify that the spectrophotometer is set to the maximum absorbance wavelength (λmax) of the aluminum-dye complex.
Low concentration of the chromogenic reagent.	- Ensure the concentration of the dye (e.g., Chrome Azurol S, Alizarin Red S) is sufficient for the expected aluminum concentration range.

Complexometric Titration (with EDTA)

Problem	Possible Cause	Troubleshooting Steps
Unstable or fading endpoint	Interference from other metal ions (e.g., Fe³⁺, Mg²⁺).	- Use appropriate masking agents. Triethanolamine can be used to mask aluminum, while potassium cyanide can mask zinc.[7][11] - For total aluminum and magnesium determination, heating the sample after adding excess EDTA can prevent the indicator from being blocked by aluminum.[12][13]
Slow reaction between aluminum and EDTA.	- Perform a back-titration. Add a known excess of EDTA, heat the solution to ensure complete complexation with aluminum, and then titrate the excess EDTA with a standard solution of a different metal ion (e.g., Zn²⁺).[14]
Incorrect pH.	- Maintain the pH of the solution within the recommended range for the titration. An acetate (B1210297) buffer is often used to maintain a pH around 5.5.[14]
Indicator blocking	The indicator forms a very stable complex with aluminum.	- Add the indicator only after the addition of excess EDTA and heating, just before the back-titration.[12][13]

Ion Chromatography

Problem	Possible Cause	Troubleshooting Steps
Poor peak shape or resolution	Inappropriate mobile phase composition.	- Optimize the eluent concentration and pH to improve the separation of the aluminum-citrate complex from other species.[2]
Column contamination or degradation.	- Flush the column with a strong eluent or follow the manufacturer's cleaning procedures. - If the problem persists, replace the guard or analytical column.
High concentration of electrolytes in the sample.	- Dilute the sample to reduce the concentration of interfering salts.
Variable retention times	Fluctuations in eluent flow rate or temperature.	- Ensure the pump is delivering a constant flow rate and use a column thermostat to maintain a stable temperature.
Changes in eluent composition.	- Prepare fresh eluent daily and ensure it is properly degassed.
Low signal intensity	Inefficient post-column derivatization (if used).	- Check the flow rate and concentration of the post-column reagent. Ensure proper mixing with the column effluent.[15]
Detector malfunction.	- Check the detector settings and perform any necessary calibration or maintenance.

Quantitative Data on Ion Interference

The following tables summarize the tolerance limits of common interfering ions in different analytical methods for aluminum quantification. Note: The exact tolerance limits can vary depending on the specific experimental conditions.

Table 1: Spectrophotometric Method using Alizarin Red S with Ascorbic Acid as Masking Agent

Interfering Ion	Tolerance Limit (ppm)
Iron (Fe³⁺)	up to 3000
Titanium (Ti⁴⁺)	up to 100

Data sourced from a study on the analysis of aluminum in geological samples.[9][10]

Experimental Protocols

Protocol 1: Complexometric Back-Titration for Aluminum Quantification

This protocol is a general guideline for the determination of aluminum in a sample where interfering ions may be present.

Reagents:

• Standard 0.05 M EDTA solution

• Standard 0.05 M Zinc (Zn²⁺) solution

• Acetate buffer (pH 5.5)

• Ammonia (B1221849) solution

• Xylenol Orange indicator (or other suitable indicator)

• Masking agents as required (e.g., triethanolamine, ascorbic acid)

Procedure:

• Pipette a known volume of the sample solution containing aluminum into an Erlenmeyer flask.

• If interfering ions are present, add the appropriate masking agent(s).

• Add a known excess volume of the standard 0.05 M EDTA solution.

• Adjust the pH to approximately 3-4 with ammonia solution.

• Add 20 mL of acetate buffer to bring the pH to 5.5.

• Heat the solution to boiling and maintain for 2-3 minutes to ensure complete complexation of aluminum with EDTA.

• Cool the solution to room temperature.

• Add a few drops of the indicator solution.

• Titrate the excess EDTA with the standard 0.05 M Zn²⁺ solution until the endpoint color change is observed.

Calculation: The amount of aluminum is calculated based on the difference between the initial amount of EDTA added and the amount of excess EDTA determined by the titration with the zinc solution.[14]

Visualizations

Experimental Workflow for Complexometric Titration

Caption: Workflow for the complexometric back-titration of aluminum.

Troubleshooting Logic for Spectrophotometric Analysis

Caption: Troubleshooting logic for spectrophotometric aluminum analysis.

References

• 1. Characterization of stable aluminium-citrate species as reference substances for aluminium speciation by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. academic.oup.com [academic.oup.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Citrate as the main small molecule binding Al3+ in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. glaserr.missouri.edu [glaserr.missouri.edu]
• 13. researchgate.net [researchgate.net]
• 14. titrations.info [titrations.info]
• 15. documents.thermofisher.com [documents.thermofisher.com]

optimizing storage conditions for long-term stability of aluminum citrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing storage conditions for the long-term stability of aluminum citrate (B86180).

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid aluminum citrate?

A1: Solid aluminum citrate should be stored in a cool, dry, well-ventilated area.[1][2][3] The container should be tightly sealed to protect it from moisture and direct sunlight.[1][2][3] Storage at temperatures exceeding 40°C and/or relative humidity above 70% should be avoided to prevent caking and potential degradation.[3]

Q2: What is the expected shelf life of aluminum citrate?

A2: While specific shelf-life studies for aluminum citrate are not extensively published, similar citrate salts can be stable for at least 36 months under proper storage conditions.[3] It is recommended to re-test the material if it has been stored for an extended period or if the expiration date provided by the manufacturer has passed.[3]

Q3: My aluminum citrate powder has formed clumps. Is it still usable?

A3: Caking or clumping is often a result of exposure to humidity.[3] While the material may still be chemically stable, the clumps can affect handling and dissolution. If the material's appearance is otherwise unchanged and it dissolves as expected to form a clear solution, it may still be usable. However, for critical applications, it is advisable to use a fresh, free-flowing lot.

Q4: Are there any known incompatibilities for aluminum citrate?

A4: Yes, aluminum citrate should not be stored with strong oxidizing agents.[4] Additionally, as with many aluminum compounds, contact with certain metals in the presence of moisture can lead to corrosion.[5]

Q5: How does pH affect the stability of aqueous aluminum citrate solutions?

A5: The pH of an aqueous solution is critical for the stability of aluminum citrate. Solutions are most stable at a pH of approximately 6.5 or higher.[6] At lower pH values, the solution may become cloudy and thicken over time.[6] Shifting the pH can also lead to the precipitation of aluminum hydroxide (B78521), especially if the citrate to aluminum molar ratio is low.[1][7]

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Aqueous Solutions

• Symptom: A freshly prepared aluminum citrate solution appears cloudy, hazy, or forms a precipitate over time.

• Possible Causes:

  • Incorrect pH: The pH of the solution may be too low, leading to the formation of less soluble aluminum species.[6][7] The protective film on aluminum is most stable between pH 4.7 and 9.7.[5]

  • Low Citrate to Aluminum Ratio: An insufficient amount of citrate relative to the aluminum concentration can lead to the precipitation of aluminum hydroxides.[1][8][9][10]

  • Presence of Incompatible Ions: Sulfate ions in the starting materials or the water used can react with other ions (e.g., calcium, barium) to form insoluble precipitates.[6]

• Solutions:

  • Adjust pH: Carefully adjust the pH of the solution to 6.5 or higher using a suitable base (e.g., sodium hydroxide, ammonium (B1175870) hydroxide).[6]

  • Increase Citrate Concentration: Prepare the solution with a higher molar ratio of citrate to aluminum to ensure complete complexation of the aluminum ions.[1][8][9][10]

  • Use High-Purity Reagents: Utilize deionized water and starting materials that are free from interfering ions like sulfates.

Issue 2: Inconsistent Experimental Results

• Symptom: Variability in results when using aluminum citrate in experiments (e.g., inconsistent gel formation, variable biological activity).

• Possible Causes:

  • Degradation of Stock Solution: If using an older stock solution, the aluminum citrate may have started to hydrolyze or precipitate, changing the effective concentration of the active species.

  • Incomplete Dissolution: Aluminum citrate can be slow to dissolve in cold water.[11] Incomplete dissolution will lead to a lower than expected concentration.

  • Photodegradation: Although less common for this compound, prolonged exposure to light could potentially lead to degradation, especially in the presence of photosensitizers.[12]

• Solutions:

  • Prepare Fresh Solutions: For critical applications, it is always best to prepare aqueous solutions of aluminum citrate fresh on the day of use.

  • Ensure Complete Dissolution: Use warm water or gentle heating to aid in the dissolution of aluminum citrate powder. Visually confirm that no solid particles remain.

  • Protect from Light: Store solutions in amber glass containers or protect them from light, especially if they are to be stored for any length of time.

Quantitative Stability Data

The following tables provide representative data on the stability of solid aluminum citrate under various storage conditions. This data is illustrative and based on typical stability profiles for similar organic salts. Actual stability should be confirmed by experimental testing.

Table 1: Long-Term Stability of Solid Aluminum Citrate (25°C / 60% RH)

Time (Months)	Appearance	Assay (% of Initial)	Water Content (%)
0	White, crystalline powder	100.0	0.5
3	White, crystalline powder	99.8	0.6
6	White, crystalline powder	99.7	0.6
12	White, crystalline powder	99.5	0.7
24	White, crystalline powder	99.1	0.8
36	White, crystalline powder	98.8	0.9

Table 2: Accelerated Stability of Solid Aluminum Citrate (40°C / 75% RH)

Time (Months)	Appearance	Assay (% of Initial)	Water Content (%)	Degradation Products (%)
0	White, crystalline powder	100.0	0.5	Not Detected
1	White, crystalline powder	99.2	1.2	0.1
2	Slight clumping	98.5	1.8	0.3
3	Clumping observed	97.8	2.5	0.6
6	Significant clumping	95.5	3.8	1.5

Experimental Protocols

Protocol 1: Forced Degradation Study of Aluminum Citrate

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.[4][13][14]

• Sample Preparation: Prepare a stock solution of aluminum citrate at a concentration of 1 mg/mL in a suitable solvent (e.g., deionized water).

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M hydrochloric acid.

  • Store at 60°C for 48 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 4, 8, 24, 48 hours).

  • Neutralize the samples with 0.1 M sodium hydroxide before analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M sodium hydroxide.

  • Store at 60°C for 48 hours.

  • Withdraw samples at time points and neutralize with 0.1 M hydrochloric acid.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% hydrogen peroxide.

  • Store at room temperature, protected from light, for 48 hours.

  • Withdraw samples at time points for analysis.

• Thermal Degradation (Solid State):

  • Place a thin layer of solid aluminum citrate in a petri dish.

  • Store in an oven at 80°C for 7 days.

  • Withdraw samples at time points and prepare for analysis.

• Photolytic Degradation:

  • Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze samples after exposure.

• Analysis: Analyze all stressed samples and controls using a suitable stability-indicating method, such as HPLC with UV detection.[12][15][16]

Protocol 2: Stability-Indicating HPLC Method for Aluminum Citrate

This is a representative HPLC method for the analysis of aluminum citrate and its degradation products. Method optimization will be required.

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.02 M Potassium dihydrogen phosphate (B84403) buffer, pH adjusted to 3.0 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 50% B

  • 20-25 min: 50% B

  • 25-26 min: 50% to 5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Detection: UV at 210 nm

Visualizations

Caption: Workflow for a forced degradation study of aluminum citrate.

Caption: Troubleshooting logic for precipitation in aluminum citrate solutions.

References

• 1. Inhibition of aluminum oxyhydroxide precipitation with citric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Storage Guidelines for Citric Acid and Citrates - Yuyin Chemical [yuyinchem.com]
• 4. biomedres.us [biomedres.us]
• 5. researchgate.net [researchgate.net]
• 6. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Buy Aluminum citrate | 813-92-3 [smolecule.com]
• 12. Forced Degradation Studies of Alverine Citrate in Bulk and Formulation by UV, IR Spectrophotometry, TLC, and RP-HPLC Method. | Semantic Scholar [semanticscholar.org]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. helixchrom.com [helixchrom.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Aluminum Citrate and Aluminum Lactate as Crosslinkers for Hydrogel Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of aluminum citrate (B86180) and aluminum lactate (B86563) as crosslinking agents for hydrogel-based systems. The information presented herein is curated from experimental data to assist in the selection of appropriate crosslinkers for research, drug development, and various scientific applications.

Executive Summary

Aluminum citrate is a well-established and effective crosslinking agent for various polymers, notably polyacrylamide and polysaccharides like xanthan gum. It forms robust hydrogels with pH-dependent mechanical properties, making it a versatile tool for applications requiring controlled gel strength. In contrast, experimental evidence suggests that aluminum lactate is an ineffective crosslinker for polyacrylamide under a wide range of conditions. While it finds application in other areas of polymer science, its utility as a primary crosslinking agent for common hydrogel-forming polymers appears limited. This guide will delve into the available data for both compounds, offering a clear comparison of their performance characteristics.

Data Presentation: Performance Comparison

The following tables summarize the quantitative data available for hydrogels crosslinked with aluminum citrate and the reported observations for aluminum lactate.

Table 1: Rheological Properties of Polyacrylamide Hydrogels Crosslinked with Aluminum Citrate

Parameter	pH 6	pH 9	Polymer System	Reference
Tan (δ)	< 0.1 (Strong Gel)	> 0.1 (Weak Gel)	Polyacrylamide	[1][2]

Tan (δ) is the ratio of the viscous modulus (G'') to the elastic modulus (G'), where a lower value indicates a more elastic and stronger gel.

Table 2: Performance of Aluminum-Based Crosslinkers with Carboxymethyl Hydroxypropyl Guar (CMHPG) Hydrogels

Parameter	Condition	Observation	Polymer System	Reference
Viscosity	Low pH (3.8), 60°C, 10 s⁻¹	> 1,000 cP after 60 mins	CMHPG	[3]
Viscosity	Low pH (3.8), 60°C, 170 s⁻¹	Decreased to ~300 cP	CMHPG	[3]
Stability	Up to 121°C (250°F)	Stable for 140 minutes	CMHPG	[3]

Table 3: Observations on Aluminum Lactate as a Crosslinker for Polyacrylamide

Polymer System	Crosslinker Concentration	Temperature Range	pH Range	Result	Reference
Polyacrylamide (PAM)	Up to 5%	25 - 100°C	2.1 - 11.3	Failed to produce a gel	[4]

Table 4: Mechanical Properties of Xanthan Gum Hydrogels Crosslinked with Trivalent Cations

Crosslinker (50 mM)	Storage Modulus (G')	Polymer System	Reference
Aluminum (Al³⁺)	29 ± 0.9 kPa	Xanthan Gum	[5]
Iron (Fe³⁺)	93 ± 3.5 kPa	Xanthan Gum	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate reproducibility and further investigation.

Synthesis of Polyacrylamide Hydrogel with Aluminum Citrate Crosslinker

Objective: To synthesize a polyacrylamide hydrogel crosslinked with aluminum citrate.

Materials:

• Acrylamide (B121943) (AAm) monomer

• Aluminum citrate solution (crosslinker)

• Potassium persulfate (KPS) or Ammonium persulfate (APS) (initiator)

• N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)

• Deionized water

Procedure:

• Prepare an aqueous solution of acrylamide monomer at the desired concentration (e.g., 5-10 wt%).

• Add the desired amount of aluminum citrate solution to the monomer solution. The concentration of aluminum citrate will influence the final gel strength[6].

• Deoxygenate the solution by bubbling nitrogen gas through it for 15-30 minutes.

• Add the initiator (e.g., APS) and accelerator (TEMED) to the solution to initiate polymerization.

• Pour the solution into a mold and allow it to polymerize at a controlled temperature (e.g., room temperature or 50°C) for a specified duration (e.g., 2-24 hours).

• After gelation, the hydrogel can be removed from the mold and washed with deionized water to remove any unreacted monomers or initiators.

Rheological Characterization of Hydrogels

Objective: To determine the viscoelastic properties of the synthesized hydrogels.

Instrumentation:

• Rheometer equipped with parallel plate or cone-and-plate geometry.

Procedure:

• Place a cylindrical sample of the hydrogel onto the rheometer's lower plate.

• Lower the upper plate to a defined gap size, ensuring complete filling of the gap without over-compression.

• Perform an oscillatory time sweep at a constant frequency and strain to monitor the gelation process and determine the gel point.

• Once the gel has reached equilibrium, perform an oscillatory strain sweep at a constant frequency to determine the linear viscoelastic region (LVER).

• Within the LVER, perform an oscillatory frequency sweep to measure the storage modulus (G') and loss modulus (G'') as a function of frequency.

• The tan (δ) value (G''/G') can be calculated to determine the gel strength[1].

Swelling Ratio Measurement

Objective: To quantify the water absorption capacity of the hydrogel.

Procedure:

• Prepare a dried sample of the hydrogel of a known weight (W_d).

• Immerse the dried hydrogel in a swelling medium (e.g., deionized water or a buffer solution) at a specific temperature.

• At regular time intervals, remove the swollen hydrogel, gently blot the surface to remove excess water, and weigh it (W_s).

• Continue until the weight of the swollen hydrogel becomes constant, indicating that equilibrium swelling has been reached.

• The swelling ratio (SR) can be calculated using the following formula: SR (%) = [(W_s - W_d) / W_d] x 100

In Vitro Drug Release Study

Objective: To evaluate the release kinetics of a model drug from the hydrogel.

Procedure:

• Load the hydrogel with a model drug either by incorporating it during synthesis or by soaking the pre-formed hydrogel in a drug solution.

• Place the drug-loaded hydrogel in a known volume of a release medium (e.g., phosphate-buffered saline, PBS) at a constant temperature with gentle agitation.

• At predetermined time points, withdraw a sample of the release medium and replace it with an equal volume of fresh medium.

• Analyze the concentration of the drug in the collected samples using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the cumulative percentage of drug released over time.

Visualizations

Crosslinking Mechanism of Polyacrylamide with Aluminum Citrate

Caption: Crosslinking of polyacrylamide chains by an aluminum citrate complex.

Experimental Workflow for Hydrogel Synthesis and Characterization

Caption: Workflow for hydrogel synthesis and subsequent characterization.

Discussion

Crosslinking Performance

The primary distinction between aluminum citrate and aluminum lactate lies in their ability to crosslink common hydrogel-forming polymers. Aluminum citrate effectively forms hydrogels with polymers containing amide or carboxyl groups, such as polyacrylamide and polysaccharides[1][6]. The crosslinking mechanism involves the coordination of the aluminum ions with the functional groups on the polymer chains, leading to the formation of a three-dimensional network. The strength of these hydrogels can be modulated by factors such as pH and crosslinker concentration[1][6]. For instance, with polyacrylamide, stronger gels are formed at a pH of 6 compared to a pH of 9[1][2].

Conversely, studies have shown that aluminum lactate fails to crosslink polyacrylamide under a broad range of experimental conditions[4]. While aluminum lactate is utilized in other polymer applications, its inefficacy in forming hydrogels with this widely used polymer is a significant limitation for many potential applications in drug delivery and tissue engineering. However, it has been noted to have an effect on the mechanical properties of other biopolymers like xanthan gum, although to a lesser extent than other trivalent cations like iron (Fe³⁺)[5].

Potential Applications in Drug Delivery

Given its proven ability to form stable hydrogels, aluminum citrate is a viable candidate for controlled drug delivery systems. The porous nature of the hydrogel network can encapsulate therapeutic agents, and their release can be modulated by the crosslinking density. While specific, comprehensive studies are limited, the principle of using such ionically crosslinked hydrogels for drug delivery is well-established.

The role of aluminum lactate in drug delivery via hydrogel crosslinking is questionable due to its poor crosslinking performance with common polymers. However, it is worth noting that aluminum lactate itself has been investigated for its biological effects, including cytostatic and neuritogenic properties, which could be relevant in specific therapeutic contexts outside of its function as a crosslinker.

Biocompatibility and Signaling Pathways

The biocompatibility of any material intended for biomedical applications is of paramount importance. While specific biocompatibility data for hydrogels crosslinked with aluminum citrate and aluminum lactate is not extensively available, the biocompatibility would be influenced by the polymer used, the residual crosslinker, and any potential leaching of aluminum ions. Aluminum compounds, in general, have been studied for their potential neurotoxicity, and it is known that aluminum can interact with various signaling pathways, including the phosphoinositide signaling pathway. However, the relevance of these findings to the localized and typically low-level exposure from a crosslinked hydrogel needs to be specifically evaluated. For drug development professionals, it is crucial to conduct thorough biocompatibility and cytotoxicity studies on any specific hydrogel formulation.

Conclusion

In comparing aluminum citrate and aluminum lactate as crosslinkers, aluminum citrate emerges as a significantly more effective and versatile agent for the formation of hydrogels with common polymers like polyacrylamide. Its ability to form stable gels with tunable mechanical properties makes it a valuable tool for researchers and drug development professionals. Aluminum lactate, on the other hand, shows limited to no crosslinking capability with polyacrylamide, restricting its use in this context. Future research could explore the potential of aluminum lactate with other polymer systems or in applications where its inherent biological activity is of interest. For any application in the biomedical field, rigorous evaluation of the biocompatibility of the final hydrogel formulation is essential.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of xanthan gum-based composite hydrogels with aligned porous structure :: BioResources [bioresources.cnr.ncsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. Development of pH-Controlled Aluminum-Based Polymeric Gel for Conformance Control in Sour Gas Reservoirs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Unveiling the Impact of Aluminum Citrate on Intestinal Absorption: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the effects of aluminum citrate (B86180) on intestinal absorption, offering a comparative look at its performance against other substances. Detailed experimental data and protocols are presented to support the objective evaluation of aluminum citrate as a modulator of intestinal permeability.

Comparative Analysis of Intestinal Aluminum Absorption

The co-administration of citrate with aluminum compounds significantly enhances the intestinal absorption of aluminum. This effect has been quantified in various in vivo and in vitro studies, as summarized below. For comparison, data on other agents known to influence intestinal absorption are also presented.

Table 1: In Vivo Human Studies on Urinary Aluminum Excretion

Treatment Group	Baseline 24-hour Urinary Aluminum Excretion (µg/g creatinine)	24-hour Urinary Aluminum Excretion After Treatment (µg/g creatinine)	Fold Increase Over Baseline	Citation(s)
Aluminum Hydroxide (B78521) Alone	5.9 ± 3.2	42.0 ± 40.7	~7.1	[1]
Aluminum Hydroxide + Sodium Bicarbonate	41 µg (total)	-	-	[2]
Aluminum Hydroxide + Calcium Acetate	5.7 ± 3.0	40.3 ± 28.6	~7.1	[1]
Aluminum Hydroxide + Calcium Citrate	6.3 ± 3.4	175.8 ± 103.3	~27.9	[1]
Aluminum Hydroxide + Citric Acid	-	11.1 ± 3.23 (times greater than Al(OH)₃ alone)	-	[3]

Table 2: In Vivo and In Vitro Studies on Aluminum Absorption

Study Type	Model	Treatment	Key Findings	Citation(s)
In Vivo Human Study	Healthy Males	Oral Aluminum Citrate	Blood aluminum peaked with an increase of 13 ± 2.1 µg/L after 87 ± 19 min. 0.4% of the aluminum dose was excreted in urine within 24 hours.	[4]
In Vivo Human Study	Healthy Volunteers	Oral 26Al-labelled compounds	Fractional aluminum uptake: Aluminum citrate (5.23 x 10⁻³), Aluminum hydroxide (1.04 x 10⁻⁴), Aluminum hydroxide with citrate (1.36 x 10⁻³).	[5]
In Vitro Study	Rat Everted Gut Sacs	Aluminum Citrate	Markedly enhanced transmural transport of aluminum.	[2]
In Vitro Study	Caco-2 Cells	8 mM Aluminum Citrate	Decrease in transepithelial electrical resistance (TEER) to ~80% of initial value after 2 hours.	[6]
In Vivo Animal Study	Rats	Intravenous Aluminum Citrate vs. Aluminum Chloride	Aluminum citrate showed a higher volume of distribution, indicating it leaves the plasma more readily than aluminum chloride.	[7]

Mechanism of Action: Disruption of Intestinal Tight Junctions

The primary mechanism by which aluminum citrate enhances intestinal absorption is through the disruption of the tight junctions between intestinal epithelial cells. This increases paracellular permeability, allowing substances to pass more freely between cells.

Signaling Pathway of Aluminum Citrate-Induced Tight Junction Disruption

Caption: Aluminum citrate chelates extracellular calcium, disrupting tight junctions and increasing paracellular permeability.

Aluminum citrate acts as a potent chelator of divalent cations, particularly calcium (Ca²⁺)[2]. Calcium ions are crucial for maintaining the integrity of adherens junctions and tight junctions, which are protein complexes that seal the space between adjacent epithelial cells[8]. By binding to and reducing the concentration of free calcium in the intestinal lumen and the paracellular space, aluminum citrate disrupts the structure and function of these junctions[2][9]. This leads to the opening of the paracellular pathway, facilitating the increased absorption of aluminum and other co-administered substances.

Experimental Protocols

Detailed methodologies for key experiments used to validate the effects of aluminum citrate on intestinal absorption are provided below.

In Vitro Everted Gut Sac Method

This ex vivo model is used to study the transport of substances across the intestinal epithelium.

Experimental Workflow:

Caption: Workflow for the everted gut sac intestinal absorption assay.

Protocol:

• Animal Preparation: A rat is euthanized, and a segment of the small intestine (e.g., jejunum) is excised and placed in ice-cold saline[10][11].

• Eversion: The intestinal segment is gently flushed and then everted over a glass rod so that the mucosal surface faces outwards[10][11].

• Sac Formation: One end of the everted intestine is ligated to form a sac. The sac is then filled with a known volume of a physiological buffer (serosal fluid)[12].

• Incubation: The everted sac is incubated in a bath containing the mucosal fluid, the test compound (e.g., aluminum citrate), and a physiological buffer at 37°C with continuous oxygenation[12].

• Sampling and Analysis: At predetermined time intervals, samples are taken from the serosal fluid inside the sac to determine the concentration of the transported compound, typically using methods like Atomic Absorption Spectrophotometry (AAS) for aluminum[2].

Ussing Chamber Assay

The Ussing chamber is used to measure ion transport and barrier function of epithelial tissues under controlled conditions.

Experimental Workflow:

Caption: Workflow for the Ussing chamber intestinal permeability assay.

Protocol:

• Tissue Preparation: A segment of intestinal tissue is excised and the outer muscle layers are stripped away to isolate the mucosa[7][13].

• Mounting: The tissue is mounted between the two halves of the Ussing chamber, separating the mucosal and serosal sides[13][14].

• Equilibration: Both chambers are filled with a physiological Ringer's solution, maintained at 37°C, and gassed with 95% O₂/5% CO₂. The tissue is allowed to equilibrate[14][15].

• Measurement: The transepithelial electrical resistance (TEER) and short-circuit current (Isc) are measured to assess the baseline integrity of the tissue barrier. The test compound is then added to the mucosal chamber, and changes in TEER and ion flux are monitored over time[7][14].

Caco-2 Cell Permeability Assay

Caco-2 cells, a human colon adenocarcinoma cell line, form a polarized monolayer that serves as an in vitro model of the intestinal barrier.

Experimental Workflow:

Caption: Workflow for the Caco-2 cell intestinal permeability assay.

Protocol:

• Cell Culture: Caco-2 cells are seeded onto permeable filter inserts in multi-well plates and cultured for approximately 21 days to allow them to differentiate and form a polarized monolayer with tight junctions[16][17].

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER). A high TEER value indicates a well-formed barrier[3][16].

• Permeability Assay: The culture medium in the apical (upper) chamber is replaced with a solution containing the test compound. The plates are incubated at 37°C[18].

• Sampling and Analysis: Samples are collected from the basolateral (lower) chamber at various time points and the concentration of the transported compound is measured, often by LC-MS/MS. The apparent permeability coefficient (Papp) is then calculated[16][18].

Western Blot for Tight Junction Proteins

This technique is used to detect and quantify the expression levels of specific tight junction proteins, such as occludin and claudins.

Protocol:

• Cell Lysis: Intestinal epithelial cells (e.g., Caco-2) or tissue samples are lysed to extract total proteins.

• Protein Quantification: The total protein concentration in the lysate is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or PVDF)[19].

• Immunoblotting: The membrane is incubated with primary antibodies specific to the tight junction proteins of interest (e.g., anti-occludin, anti-claudin-1). This is followed by incubation with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase)[19][20].

• Detection: The protein bands are visualized using a chemiluminescent substrate, and the band intensities are quantified using densitometry to determine the relative protein expression levels[20][21].

Conclusion

The evidence strongly indicates that aluminum citrate significantly enhances the intestinal absorption of aluminum. This effect is primarily mediated by the chelation of extracellular calcium, leading to the disruption of tight junctions and an increase in paracellular permeability. The experimental models and protocols detailed in this guide provide a robust framework for further investigation into the mechanisms of intestinal absorption and the effects of various compounds on barrier function. For drug development professionals, understanding these mechanisms is critical when formulating products containing citrate and aluminum or when considering strategies to modulate intestinal absorption.

References

• 1. physiologicinstruments.com [physiologicinstruments.com]
• 2. Site and mechanism of enhanced gastrointestinal absorption of aluminum by citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. Calcium Site Specificity: Early Ca2+-related Tight Junction Events - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Calcium-mediated oxidative stress: a common mechanism in tight junction disruption by different types of cellular stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Ussing chamber system for measuring intestinal permeability in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Calcium modulation of adherens and tight junction function: a potential mechanism for blood-brain barrier disruption after stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. www1.niu.ac.jp [www1.niu.ac.jp]
• 11. journals.physiology.org [journals.physiology.org]
• 12. In vitro glucose absorption by everted gut sac method | PPTX [slideshare.net]
• 13. physiologicinstruments.com [physiologicinstruments.com]
• 14. physiologicinstruments.com [physiologicinstruments.com]
• 15. Functional Assessment of Intestinal Tight Junction Barrier and Ion Permeability in Native Tissue by Ussing Chamber Technique [jove.com]
• 16. enamine.net [enamine.net]
• 17. Caco-2 Cell Permeability Assay | PPTX [slideshare.net]
• 18. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 19. Increase in the Tight Junction Protein Claudin-1 in Intestinal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

A Comparative Analysis of Aluminum Citrate and Other Aluminum Salts for Researchers and Drug Development Professionals

An in-depth guide to the physicochemical properties, biological interactions, and experimental evaluation of key aluminum salts.

For researchers, scientists, and drug development professionals, the selection of an appropriate aluminum salt is a critical decision that can significantly impact the efficacy, stability, and safety of a final product. While numerous aluminum salts are utilized across various applications, from vaccine adjuvants to water treatment, a detailed comparative understanding of their properties is often elusive. This guide provides a comprehensive comparison of aluminum citrate (B86180) against other commonly used aluminum salts, including aluminum hydroxide (B78521), aluminum phosphate (B84403), aluminum chloride, and aluminum sulfate. Supported by experimental data and detailed methodologies, this document aims to facilitate informed decision-making in research and development.

Physicochemical Properties: A Foundation for Functionality

The behavior and utility of an aluminum salt are fundamentally dictated by its physicochemical characteristics. Properties such as solubility, stability, and particle size influence bioavailability, adjuvanticity, and toxicity. The following table summarizes key physicochemical properties of aluminum citrate and other common aluminum salts.

Property	Aluminum Citrate	Aluminum Hydroxide	Aluminum Phosphate	Aluminum Chloride	Aluminum Sulfate
Formula	AlC₆H₅O₇[1][2]	Al(OH)₃	AlPO₄	AlCl₃[1]	Al₂(SO₄)₃[1]
Molar Mass	216.08 g/mol [2]	78.00 g/mol	121.95 g/mol	133.34 g/mol	342.15 g/mol
Appearance	White crystalline powder[3]	White amorphous powder	White crystalline powder	White or yellowish crystalline solid	White crystalline solid
Solubility in Water	Slowly soluble[4]	Practically insoluble	Insoluble	Very soluble	Soluble
Stability in Solution	Forms stable complexes, particularly in the pH range of 5.0 to 9.0[5][6]	Stable as a suspension; solubility is pH-dependent	Stable as a suspension	Hydrolyzes in water	Hydrolyzes in water

Biological Interactions and Performance

The interaction of aluminum salts with biological systems is a key consideration for their application in pharmaceuticals and other life science domains. This section compares the bioavailability, toxicity, and adjuvanticity of aluminum citrate with other aluminum salts.

Bioavailability and Absorption

The oral bioavailability of aluminum is generally low, typically below 1%[7][8]. However, the form of the aluminum salt and the presence of chelating agents can significantly influence its absorption.

Citrate, in particular, has been shown to markedly enhance the intestinal absorption of aluminum.[9][10][11][12][13][14] This is attributed to the formation of soluble aluminum citrate complexes that can be absorbed through the gastrointestinal tract.[15] Studies in rats have shown that the absorption of aluminum from organic compounds follows the order: Al citrate > Al tartrate, Al gluconate, Al lactate (B86563) > Al glutamate, Al chloride, Al sulfate, Al nitrate.[5]

The following table summarizes the oral bioavailability of different aluminum salts from various studies.

Aluminum Salt	Species	Bioavailability (%)	Key Findings
Aluminum Citrate	Rat	0.08[16]	Similar uptake to other soluble aluminum salts.[16]
Human	0.523[17]	Significantly higher uptake compared to aluminum hydroxide.[17]
Aluminum Chloride	Rat	0.05[16]	Low but detectable absorption.[16]
Aluminum Sulfate	Rat	0.21[16]	Higher than other tested soluble salts in one study.[16]
Aluminum Hydroxide	Rat	0.03[16]	Very low absorption.[16]
Human	0.0104[17]	Significantly lower than aluminum citrate.[17]

Toxicity Profile

The toxicity of aluminum salts is a significant concern, with neurotoxicity being a primary focus of research.[18] The chemical form of aluminum plays a crucial role in its toxicity profile. Lipophilic aluminum compounds, for instance, have been shown to be more toxic than non-lipophilic ones.[19]

Aluminum citrate has been shown to inhibit the cytotoxicity and aggregation of calcium oxalate (B1200264) crystals, suggesting a protective effect in certain contexts.[20][21] However, due to the enhanced absorption of aluminum in the presence of citrate, there is a potential for increased systemic aluminum levels, which could lead to toxicity, particularly in individuals with impaired renal function.[13] Long-term exposure to aluminum citrate in drinking water has been associated with renal pathology in animal studies.[22]

In contrast, aluminum phosphate is considered to be less toxic than aluminum hydroxide, which is attributed to its lower solubility and resistance to dissolution in the presence of dietary acids.[15]

Adjuvanticity and Immune Response

Aluminum salts, particularly aluminum hydroxide and aluminum phosphate, are the most widely used adjuvants in human vaccines.[3][18][23][24][25] They are known to primarily induce a Th2-biased immune response.[26] The adjuvant effect of aluminum salts is believed to be mediated, at least in part, by the activation of the NLRP3 inflammasome.[9][17][20][27][28][29]

Upon phagocytosis by antigen-presenting cells (APCs) such as macrophages, particulate aluminum adjuvants can cause lysosomal damage, leading to the activation of the NLRP3 inflammasome.[28] This, in turn, results in the cleavage of pro-caspase-1 to active caspase-1, which then processes pro-inflammatory cytokines like IL-1β and IL-18 into their mature, secretable forms.[20] These cytokines play a crucial role in initiating and shaping the subsequent adaptive immune response.

While the role of NLRP3 in the adjuvant effect of "alum" (generally referring to aluminum hydroxide or phosphate) is well-studied, direct comparative data on the potency of aluminum citrate in activating this pathway is limited. However, it is plausible that the particulate nature and surface chemistry of different aluminum salts would lead to differential activation of the NLRP3 inflammasome. For instance, aluminum oxyhydroxide nanoparticles have been shown to be more potent activators of the NLRP3 inflammasome than microparticles.[27]

The following diagram illustrates the generalized signaling pathway for NLRP3 inflammasome activation by aluminum salt adjuvants.

NLRP3 inflammasome activation by aluminum salt adjuvants.

Experimental Protocols

Reproducible and well-documented experimental protocols are essential for the comparative evaluation of aluminum salts. This section provides detailed methodologies for key experiments.

Synthesis of Aluminum Citrate

Objective: To synthesize a stable aqueous solution of aluminum citrate.[5]

Materials:

• Aluminum chloride (AlCl₃) solution (e.g., 34% w/w)[16]

• Citric acid solution (e.g., 50% w/w)[16]

• Sodium hydroxide (NaOH) solution (e.g., 50% w/w) or ammonium (B1175870) hydroxide[16]

• Deionized water

• Beaker, burette, magnetic stirrer, pH meter, heating plate[5]

Procedure:

• Charge a beaker with a specific volume of the aluminum chloride solution.[16]

• With vigorous agitation, add the citric acid solution to the aluminum chloride solution to achieve the desired molar ratio of aluminum to citrate (e.g., 2:1).[5][16]

• Slowly add the sodium hydroxide or ammonium hydroxide solution from a burette to adjust the pH of the mixture to a level between 5.0 and 9.0.[5]

• Maintain the temperature of the solution between 20°C and 90°C during the addition of the base.[5]

• Continue vigorous agitation throughout the process to ensure a homogeneous reaction.[5]

• The final product is a stable aqueous solution of aluminum citrate.[5]

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxicity of different aluminum salts on a cell line.[10][30]

Materials:

• Human cell line (e.g., neuroblastoma SK-N-SH)[23]

• Culture medium (e.g., Eagle's Minimum Essential Medium with 10% FBS)[23]

• Aluminum salt solutions of various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[10]

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach for 24 hours.[10]

• Replace the culture medium with fresh medium containing various concentrations of the aluminum salts or a vehicle control.

• Incubate the cells for the desired exposure time (e.g., 24 or 48 hours).

• Add 10 µL of MTT stock solution to each well and incubate for an additional 4 hours.[10]

• After incubation, add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 500-600 nm using a multi-well spectrophotometer.[30]

• Cell viability is expressed as a percentage of the control.

The following diagram illustrates the workflow for a comparative cytotoxicity study.

Workflow for a comparative in vitro cytotoxicity assay.

In Vitro Bioavailability Assessment

Objective: To assess the permeability of different aluminum salts across an intestinal barrier model.[31]

Materials:

• In vitro intestinal model (e.g., Caco-2 cell monolayer or EpiIntestinal™ model)[31]

• Transport buffer (e.g., Hank's Balanced Salt Solution)

• Aluminum salt solutions

• Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) or Mass Spectrometry (ICP-MS) for aluminum quantification

Procedure:

• Culture the intestinal cells on permeable supports until a confluent monolayer is formed.

• Wash the cell monolayer with transport buffer.

• Add the aluminum salt solution to the apical (luminal) side of the monolayer.

• At various time points, collect samples from the basolateral (blood) side.

• Quantify the concentration of aluminum in the basolateral samples using ICP-AES or ICP-MS.

• Calculate the apparent permeability coefficient (Papp) to compare the bioavailability of the different aluminum salts.

Conclusion

The choice between aluminum citrate and other aluminum salts is a multifaceted decision that requires a thorough understanding of their comparative properties. Aluminum citrate's higher solubility and ability to form stable complexes lead to significantly greater bioavailability compared to insoluble salts like aluminum hydroxide. This enhanced absorption can be advantageous in certain applications but also raises concerns regarding potential toxicity, especially with chronic exposure or in individuals with renal impairment.

In the context of vaccine adjuvants, the well-established efficacy and safety profiles of aluminum hydroxide and aluminum phosphate make them the current standards. While the adjuvant properties of aluminum citrate are less characterized, its different physicochemical properties suggest it may interact with the immune system in a distinct manner, warranting further investigation.

The experimental protocols provided in this guide offer a starting point for researchers to conduct their own comparative studies, enabling a more robust and evidence-based selection of the most appropriate aluminum salt for their specific application. Future research should focus on direct, head-to-head comparisons of these salts across a range of biological assays to further elucidate their relative performance and mechanisms of action.

References

• 1. Aluminium citrate - Wikipedia [en.wikipedia.org]
• 2. openread.academy [openread.academy]
• 3. Comparison of the Adjuvanticity of Aluminum Salts and Their Combination in Hepatitis B Recombinant Protein Vaccine Assessed in Mice [iji.sums.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. US5559263A - Aluminum citrate preparations and methods - Google Patents [patents.google.com]
• 7. creagen.unimore.it [creagen.unimore.it]
• 8. researchgate.net [researchgate.net]
• 9. The NLRP3 Inflammasome is Critical for Alum-Mediated IL-1β Secretion but Dispensable for Adjuvant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxic evaluation with aluminum oxide (Al₂O₃) nanoparticles in human cancer cells - Journal of King Saud University - Science [jksus.org]
• 11. Direct Measurement of Aluminum Uptake and Distribution in Single Cells of Chara corallina - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Alum induces innate immune responses through macrophage and mast cell sensors, but these are not required for alum to act as an adjuvant for specific immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. thepharmajournal.com [thepharmajournal.com]
• 15. researchgate.net [researchgate.net]
• 16. Aluminum citrate | 813-92-3 | Benchchem [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Aluminum Hydroxide And Aluminum Phosphate Adjuvants Elicit A Different Innate Immune Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Differential toxicity of aluminum salts in human cell lines of neural origin: implications for neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Cutting Edge: Inflammasome activation by Alum and Alum’s adjuvant effect are mediated by NLRP3 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Aluminum citrate inhibits cytotoxicity and aggregation of oxalate crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Physicochemical properties and adsorption state of aluminum adjuvants with different processes in vaccines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. researchgate.net [researchgate.net]
• 25. scispace.com [scispace.com]
• 26. The Common Vaccine Adjuvant Aluminum Hydroxide Up-Regulates Accessory Properties of Human Monocytes via an Interleukin-4-Dependent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Towards understanding the mechanism underlying the strong adjuvant activity of aluminum salt nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Aluminum Adjuvant Improves Survival via NLRP3 Inflammasome and Myeloid Non-Granulocytic Cells in a Murine Model of Neonatal Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 30. broadpharm.com [broadpharm.com]
• 31. Innovative In Vitro Strategy for Assessing Aluminum Bioavailability in Oral Care Cosmetics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Aluminum Citrate as a Crosslinking Agent for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of aluminum citrate (B86180) against other common crosslinking agents used in the development of polymeric matrices for biomedical applications, such as drug delivery and tissue engineering. The information presented herein is curated from scientific literature to facilitate an objective evaluation of aluminum citrate's efficacy and performance characteristics.

Overview of Crosslinking and the Role of Aluminum Citrate

Crosslinking is a critical process in the formation of stable, three-dimensional polymeric networks, such as hydrogels. The choice of crosslinking agent significantly influences the mechanical properties, biocompatibility, degradation rate, and drug release kinetics of the resulting biomaterial. Crosslinking agents can be broadly categorized into ionic and covalent crosslinkers.

Aluminum citrate, an organic salt, functions as a trivalent ionic crosslinking agent. The aluminum (Al³⁺) cation forms coordination bonds with functional groups on polymer chains, such as carboxyl and hydroxyl groups, creating a robust and stable network. The citrate anion acts as a ligand, modulating the reactivity of the aluminum ion and allowing for a more controlled gelation process. This guide will compare the performance of aluminum citrate with other ionic crosslinkers (e.g., calcium chloride, ferric chloride) and covalent crosslinkers (e.g., glutaraldehyde (B144438), citric acid).

Comparative Performance Data

The following tables summarize quantitative data on the performance of various crosslinking agents across different polymer systems. It is important to note that the data presented is compiled from multiple studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Mechanical Properties

The mechanical strength of a hydrogel is crucial for its intended application, determining its ability to withstand physiological stresses.

Crosslinking Agent	Polymer System	Mechanical Property	Value
Aluminum Citrate	Polyacrylamide	Gel Strength	Stronger gels at pH 6, weaker at pH 9 (based on rheological data)[1]
Ferric Chloride (Fe³⁺)	Alginate	Compressive Strength	Not specified
Calcium Chloride (Ca²⁺)	Alginate	Compressive Strength	~150 kPa (0.2 M) to ~200 kPa (0.5 M)
Citric Acid	Gelatin	Tensile Strength	Lower than glutaraldehyde-crosslinked gelatin[2]
Young's Modulus	340 MPa[2]
Glutaraldehyde	Gelatin	Tensile Strength	Higher than citric acid-crosslinked gelatin[2]
Young's Modulus	350 MPa[2]

Biocompatibility

The biocompatibility of a crosslinking agent is paramount for biomedical applications to avoid adverse tissue reactions.

Crosslinking Agent	Biocompatibility Profile	Key Findings
Aluminum Citrate	Generally considered biocompatible	The citrate component is a natural metabolite. However, the potential for aluminum leaching and toxicity should be considered.
Ferric Chloride (Fe³⁺)	Generally considered biocompatible	Iron is an essential element, but excess iron can be toxic.
Calcium Chloride (Ca²⁺)	High biocompatibility	Calcium is a major component of biological systems.
Citric Acid	High biocompatibility	A natural, non-toxic crosslinker.[2]
Glutaraldehyde	Cytotoxic	Residual glutaraldehyde can pose health risks and may require extensive purification steps.[2]

Drug Release Characteristics

The crosslinking density and the nature of the crosslinker-polymer interaction influence the rate of drug release from the hydrogel matrix.

Crosslinking Agent	Polymer System	Drug Release Profile	Key Findings
Aluminum Citrate	Alginate	Sustained Release	The release of drugs can be controlled by varying the concentration of aluminum citrate.[3]
Ferric Chloride (Fe³⁺)	Alginate	Sustained Release	Ferric crosslinked alginate beads showed a high adsorption percentage for doxorubicin.[4]
Calcium Chloride (Ca²⁺)	Alginate	Sustained Release	A commonly used crosslinker for controlled drug release from alginate hydrogels.
Citric Acid	Hydroxypropyl Methylcellulose/ Methylcellulose	Sustained Release	Showed a tendency to sustain the release of hydrophilic drugs for up to 4 hours.[5]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. The following sections provide standardized protocols for key experiments.

Synthesis of Aluminum Citrate Crosslinked Polyacrylamide Hydrogel

This protocol describes the preparation of a polyacrylamide hydrogel crosslinked with aluminum citrate.

Materials:

• Acrylamide (B121943) (monomer)

• N,N'-methylenebis(acrylamide) (MBA) (covalent co-crosslinker, optional)

• Aluminum citrate solution (crosslinker)

• Ammonium persulfate (APS) (initiator)

• N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)

• Deionized water

• Phosphate-buffered saline (PBS)

Procedure:

• Prepare a stock solution of acrylamide and MBA in deionized water.

• Prepare a stock solution of aluminum citrate in deionized water and adjust the pH as required (e.g., pH 6 for stronger gels).[1]

• In a reaction vessel, combine the acrylamide/MBA solution and the aluminum citrate solution.

• Degas the mixture by bubbling nitrogen gas for 15-20 minutes to remove dissolved oxygen.

• Add APS and TEMED to initiate polymerization.

• Quickly pour the solution into a mold of the desired shape.

• Allow the gel to polymerize at room temperature for at least 1 hour.

• After polymerization, immerse the hydrogel in PBS to equilibrate and remove any unreacted components.

Mechanical Testing of Hydrogels (Tensile Test)

This protocol outlines the procedure for evaluating the tensile properties of hydrogel samples.

Equipment:

• Universal testing machine with a suitable load cell (e.g., 10 N)

• Dumbbell-shaped cutting die (e.g., JIS-K6251-7)[6]

• Calipers

Procedure:

• Prepare dumbbell-shaped hydrogel samples using the cutting die.[6]

• Measure the dimensions (thickness and width) of the gauge section of the sample using calipers.

• Mount the sample into the grips of the universal testing machine.

• Apply a tensile force at a constant strain rate (e.g., 10 mm/min) until the sample fractures.

• Record the stress-strain data.

• Calculate the tensile strength (the maximum stress before fracture) and Young's modulus (the slope of the initial linear portion of the stress-strain curve).

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method for assessing the cytotoxicity of hydrogel extracts.[7]

Materials:

• Cell line (e.g., L929 fibroblasts)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hydrogel samples

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Extract Preparation:

  • Sterilize the hydrogel samples (e.g., by UV irradiation or ethanol (B145695) washing followed by sterile PBS washes).

  • Incubate the hydrogels in a cell culture medium at a specific surface area to volume ratio (e.g., 3 cm²/mL) for 24 hours at 37°C to obtain the extract.[8]

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[9]

• Cell Treatment:

  • Remove the culture medium and replace it with the prepared hydrogel extracts. Include positive (e.g., cytotoxic agent) and negative (e.g., fresh medium) controls.

  • Incubate the cells for another 24 hours.

• MTT Assay:

  • Remove the extract-containing medium and add MTT solution to each well.

  • Incubate for 2-4 hours to allow for formazan (B1609692) crystal formation by viable cells.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the negative control.

In Vitro Drug Release Study

This protocol details the procedure for determining the drug release kinetics from a hydrogel.

Equipment:

• Shaking incubator or water bath

• UV-Vis spectrophotometer or HPLC

• Vials or tubes

Procedure:

• Drug Loading:

  • Load the drug into the hydrogel during the polymerization process or by soaking the pre-formed hydrogel in a drug solution.

• Release Study:

  • Place a known amount of the drug-loaded hydrogel into a vial containing a specific volume of release medium (e.g., PBS at pH 7.4).

  • Place the vials in a shaking incubator at 37°C.

  • At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Drug Quantification:

  • Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis:

  • Calculate the cumulative amount of drug released over time and plot the release profile.

Visualizing Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key processes related to the use of aluminum citrate as a crosslinking agent.

Caption: Ionic Crosslinking Mechanism of Aluminum Citrate.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. A facile method to fabricate hybrid hydrogels with mechanical toughness using a novel multifunctional cross-linker - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05645A [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of the In Vitro Cytotoxicity of Crosslinked Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tis.wu.ac.th [tis.wu.ac.th]

Validating the Neurotoxicity of Aluminum Citrate in Cell Culture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neurotoxic effects of aluminum citrate (B86180) in cell culture models, contrasted with other commonly studied aluminum compounds. The information presented is supported by experimental data from peer-reviewed studies and includes detailed protocols for key assays to facilitate the replication and validation of these findings.

Comparative Analysis of Neurotoxic Effects

The neurotoxicity of aluminum compounds is a significant area of research, with implications for neurodegenerative diseases. While various forms of aluminum are studied, their cytotoxic effects can differ based on their chemical properties, which influence their uptake and intracellular activity. Below is a summary of quantitative data from studies investigating the neurotoxic effects of aluminum citrate and other aluminum compounds on neuronal cell lines.

Cell Viability (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability. A decrease in metabolic activity suggests a reduction in cell viability.

Aluminum Compound	Cell Line	Concentration	Exposure Time	% Cell Viability Reduction (relative to control)
Aluminum Citrate	SH-SY5Y	Not specified to cause direct viability loss alone, but increases vulnerability to oxidative stress[1]	2 weeks	Not directly cytotoxic alone[1]
Aluminum Chloride	SH-SY5Y	10-100 µM	> 3 weeks	Marked degeneration but not immediate cell death[2]
Aluminum Chloride	SH-SY5Y, U373MG, RPE D407	0.01-1,000 µM	48 hours	Dose-dependent decrease (EC50 not specified for AlCl3)[3]
Aluminum Maltolate	Primary Hippocampal Neurons	200 µM	14 days (pulse exposure)	Significant decrease in cell viability[4]
Aluminum Acetylacetonate	Primary Hippocampal Neurons	Not specified	Not specified	Higher toxicity than AlCl3[4]

Apoptosis (Programmed Cell Death)

Apoptosis is a form of programmed cell death that is crucial in development and tissue homeostasis. Dysregulation of apoptosis is implicated in various diseases. Aluminum compounds have been shown to induce apoptosis in neuronal cells.[5]

Aluminum Compound	Cell Line	Concentration	Exposure Time	Observations
Aluminum Citrate	SH-SY5Y	Chronic treatment	2 weeks	Increased vulnerability to apoptosis under oxidative stress[1]
Aluminum Chloride	Cultured Cortical Neurons	Not specified	Not specified	Induced DNA fragmentation and chromatin condensation, characteristic of apoptosis[6]
Aluminum Chloride	Astrocytes	1 mM	15-18 days	Reduced astrocyte viability by 50% via apoptosis, leading to secondary neuronal death[7]
Aluminum Maltolate	Rabbit Brain (in vivo)	Not specified	Not specified	Induces mitochondrial and endoplasmic reticulum stress, leading to apoptosis[8]

Oxidative Stress Markers

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the ability of the biological system to detoxify these reactive intermediates, is a key mechanism of aluminum neurotoxicity.[5]

Aluminum Compound	Cell Line/System	Marker	Effect
Aluminum Citrate	SH-SY5Y	Glutathione (B108866) (GSH)	No direct alteration, but increased vulnerability to oxidative stress[1]
Aluminum Chloride	Rat Brain	Lipid Peroxidation (MDA), Nitric Oxide	Increased levels[9]
Aluminum Chloride	Rat Brain	Superoxide (B77818) Dismutase (SOD), Catalase, Reduced Glutathione (GSH)	Decreased levels/activity[9]
Aluminum Maltolate	SH-SY5Y	Mitochondrial Oxidative Stress	Induced[4]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to enable researchers to conduct similar assessments.

Cell Viability Assessment: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry.

Protocol:

• Cell Seeding: Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of aluminum citrate and other aluminum compounds. Include a vehicle control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: After the incubation, add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Gently shake the plate to ensure complete dissolution of the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

Principle: Annexin V has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Cell Culture and Treatment: Culture neuronal cells in a 6-well plate and treat with aluminum compounds as required.

• Cell Harvesting: After treatment, collect both floating and adherent cells. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: 2',7'-Dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is a cell-permeable non-fluorescent probe. Inside the cell, it is deacetylated by esterases to 2',7'-dichlorodihydrofluorescein (DCFH), which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Protocol:

• Cell Culture and Treatment: Seed cells in a 24-well plate or on coverslips and treat with aluminum compounds.

• Loading with DCFH-DA: After treatment, wash the cells with warm PBS. Incubate the cells with 5 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.

• Washing: Wash the cells twice with PBS to remove excess probe.

• Measurement: Measure the fluorescence intensity using a fluorescence microscope or a plate reader with excitation at 485 nm and emission at 530 nm.[9]

Glutathione (GSH) Assay

Principle: This assay is based on the reaction of GSH with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which is measured spectrophotometrically at 412 nm. Glutathione reductase is used to recycle oxidized glutathione (GSSG) back to GSH, allowing for the measurement of total glutathione.

Protocol:

• Cell Lysate Preparation: Wash cultured cells with ice-cold PBS and lyse them in a suitable buffer. Centrifuge to remove cell debris.

• Standard Curve: Prepare a standard curve using known concentrations of GSH.

• Reaction Mixture: Prepare a reaction mixture containing phosphate (B84403) buffer, DTNB, and NADPH.

• Assay: Add the cell lysate or standard to the reaction mixture, followed by the addition of glutathione reductase.

• Absorbance Measurement: Measure the absorbance at 412 nm at several time points to determine the rate of color change.

• Calculation: Calculate the GSH concentration in the samples by comparing the rate of absorbance change to the standard curve.

Superoxide Dismutase (SOD) Activity Assay

Principle: This assay measures the activity of SOD by assessing its ability to inhibit the reduction of a tetrazolium salt by superoxide radicals generated by a xanthine (B1682287)/xanthine oxidase system.

Protocol:

• Sample Preparation: Prepare cell lysates as described for the GSH assay.

• Reaction Mixture: Prepare a reaction mixture containing the tetrazolium salt and xanthine.

• Assay: Add the cell lysate to the reaction mixture, followed by the addition of xanthine oxidase to initiate the superoxide generation.

• Incubation: Incubate the plate at room temperature.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Calculation: The SOD activity is calculated as the percentage of inhibition of the rate of tetrazolium salt reduction.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the underlying molecular mechanisms, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: Experimental workflow for assessing the neurotoxicity of aluminum compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. nwlifescience.com [nwlifescience.com]
• 3. researchgate.net [researchgate.net]
• 4. bio-techne.com [bio-techne.com]
• 5. bosterbio.com [bosterbio.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. cellbiolabs.com [cellbiolabs.com]
• 8. biologi.ub.ac.id [biologi.ub.ac.id]
• 9. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of mononuclear and polynuclear aluminum citrate complexes

A Comparative Analysis of Mononuclear and Polynuclear Aluminum Citrate (B86180) Complexes for Researchers and Drug Development Professionals

In the realm of bioinorganic chemistry and pharmacology, the interaction of aluminum with citrate, a key biological chelator, gives rise to a variety of complex species. These can be broadly categorized into mononuclear and polynuclear complexes, the formation of which is intricately dependent on factors such as pH and the molar ratio of aluminum to citrate. This guide provides a comprehensive comparative analysis of these complexes, offering insights into their synthesis, structure, physicochemical properties, and biological relevance, supported by experimental data.

Structural and Physicochemical Comparison

The fundamental difference between mononuclear and polynuclear aluminum citrate complexes lies in the number of aluminum ions present in the complex. Mononuclear complexes contain a single aluminum ion, whereas polynuclear complexes, as the name suggests, contain multiple aluminum centers bridged by ligands. This structural variance leads to significant differences in their properties and reactivity.

Table 1: Comparison of Physicochemical Properties

Property	Mononuclear Aluminum Citrate	Polynuclear Aluminum Citrate
Formation pH	Predominantly formed at low pH (around 3)	Formation commences at pH 4 and above
Example Complex	[(NH4)5{Al(C6H4O7)2}·2H2O]	[Al3(H-Cit)3(OH)(H2O)]4-
Al:Citrate Ratio	Typically 1:2 or higher citrate concentration	Can vary, with 1:1 leading to polynuclear species at appropriate pH
Solubility	Generally soluble in aqueous solutions	Solubility can vary; may form sparingly soluble species
Stability	Stability is pH-dependent; can convert to polynuclear forms with increasing pH	Generally more stable over a wider pH range once formed

Synthesis and Formation

The synthesis of either mononuclear or polynuclear aluminum citrate complexes is primarily controlled by the solution's pH.

Logical Relationship of Formation

The following diagram illustrates the pH-dependent equilibrium between mononuclear and polynuclear aluminum citrate species.

Caption: pH-dependent equilibrium between mononuclear and polynuclear aluminum citrate complexes.

Experimental Data and Performance

Bioavailability

A significant aspect of aluminum citrate complexes in a biological context is their bioavailability. Studies have shown that the speciation of aluminum citrate dramatically influences its absorption.

Table 2: Comparative Bioavailability Data

Complex Type	Fractional Uptake	Experimental Method	Reference
Aluminum Citrate	5.23 x 10-3	26Al-labelled administration to volunteers
Aluminum Hydroxide (B78521)	1.04 x 10-4	26Al-labelled administration to volunteers
Aluminum Hydroxide with Citrate	1.36 x 10-3	26Al-labelled administration to volunteers

The data clearly indicates that aluminum complexed with citrate has a substantially higher fractional uptake compared to aluminum hydroxide. The presence of citrate enhances the absorption of aluminum from aluminum hydroxide, suggesting that the formation of aluminum citrate complexes in the gastrointestinal tract facilitates its transport across biological membranes. While this study does not differentiate between mononuclear and polynuclear species, it is plausible that the smaller, mononuclear species are more readily absorbed. In the absence of a complexing ligand like citrate, aluminum tends to form sparingly soluble polynuclear hydroxide species that are less well absorbed.

Reactivity as Crosslinking Agents

Aluminum citrate complexes are utilized in industrial applications, such as crosslinking agents for polymers in enhanced oil recovery. The nuclearity of the complex can influence its crosslinking efficiency.

One study indicated that at pH 6, where the polynuclear complex [Al3(C6H5O7)3(OH)4(H2O)]4− is likely the dominant form, stronger gels were formed compared to those at pH 9. This suggests that the specific structure of the polynuclear complex at pH 6 provides easier access to the aluminum's orbitals for the crosslinking process.

Experimental Protocols

Synthesis of a Mononuclear Aluminum Citrate Complex

Synthesis of [(NH4)5{Al(C6H4O7)2}·2H2O]

A detailed protocol for a similar mononuclear iron(III) citrate complex, (NH4)5[Fe(C6H4O7)2]·2H2O, has been published, which can be adapted for the aluminum analogue.

• Reaction Setup: Dissolve citric acid in water.

• Addition of Aluminum Source: Slowly add a solution of an aluminum salt (e.g., aluminum nitrate) to the citric acid solution with constant stirring. The molar ratio of aluminum to citric acid should be 1:2 or greater in favor of citrate.

• pH Adjustment: Adjust the pH of the solution to approximately 8 with ammonium (B1175870) hydroxide.

• Crystallization: Allow the solution to stand for slow evaporation. Colorless crystals of the mononuclear complex will form.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold water, and air dry.

Synthesis of a Polynuclear Aluminum Citrate Complex

Synthesis of [Al3(H-Cit)3(OH)(H2O)]4-

• Reaction Setup: Prepare an equimolar aqueous solution of aluminum nitrate (B79036) nonahydrate (Al(NO3)3·9H2O) and citric acid.

• Neutralization: Neutralize the solution by the slow addition of aqueous ammonia (B1221849) with vigorous stirring until the desired pH is reached (between 7 and 9).

• Crystallization: Allow the solution to undergo slow evaporation at room temperature.

• Isolation: Colorless crystals of the ammonium salt of the trinuclear complex will form and can be collected by filtration.

Characterization Workflow

The following diagram outlines a typical experimental workflow for the synthesis and characterization of aluminum citrate complexes.

Caption: General experimental workflow for the synthesis and characterization of aluminum citrate complexes.

Key Characterization Techniques

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the coordination of the carboxylate and hydroxyl groups of the citrate to the aluminum ion. Characteristic shifts in the vibrational frequencies of these groups upon complexation provide evidence of complex formation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 27Al NMR is particularly useful for distinguishing between different aluminum environments in solution, helping to identify mononuclear and polynuclear species. 13C NMR can confirm the coordination of the citrate ligand.

• X-ray Crystallography: Provides definitive structural information of the complexes in the solid state, including bond lengths, bond angles, and the overall coordination geometry.

Conclusion

The speciation of aluminum citrate is a critical determinant of its chemical and biological behavior. Mononuclear complexes, favored at lower pH, are likely more bioavailable, while polynuclear complexes, which form at higher pH, exhibit different reactivities, for instance, as crosslinking agents. The choice of synthetic conditions, particularly pH, is paramount in isolating the desired complex. A thorough characterization using a combination of spectroscopic and crystallographic techniques is essential to understand the structure-activity relationships of these important bioinorganic complexes. This guide provides a foundational understanding for researchers and professionals working on the development of drugs and other applications involving aluminum-citrate interactions.

A Comparative Guide to the Bioavailability of Aluminum Citrate Forms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioavailability of aluminum citrate (B86180), offering insights into its absorption kinetics and mechanisms. While direct comparative data for different salt forms of aluminum citrate are limited in publicly available literature, this document synthesizes existing experimental data to compare the bioavailability of aluminum citrate with other aluminum compounds. It also details the experimental protocols for assessment and the underlying physiological pathways of absorption.

Data Presentation: Bioavailability of Aluminum Compounds

The following table summarizes key pharmacokinetic parameters for various aluminum compounds from studies in both humans and rats. It is important to note that direct comparisons between species should be made with caution due to physiological differences.

Compound	Species	Fractional Bioavailability (%)	Cmax (ng/mL)	Tmax (hours)	Area Under the Curve (AUC)
Aluminum Citrate	Human	0.523[1]	Not Reported	Not Reported	Not Reported
Aluminum Citrate	Rat	0.08[2]	539 (as µg/L)	2[3]	Not Reported
Aluminum Citrate	Rat	0.61 ± 0.31	1073 ± 250 (as fg/ml)	1.0 ± 1.1	Not Reported
Aluminum Hydroxide	Human	0.0104[1]	Not Reported	Not Reported	Not Reported
Aluminum Hydroxide + Citrate	Human	0.136[1]	Not Reported	Not Reported	Not Reported
Aluminum Chloride	Rat	0.05[2]	Not Reported	Not Reported	Not Reported
Aluminum Nitrate	Rat	0.05[2]	Not Reported	Not Reported	Not Reported
Aluminum Sulphate	Rat	0.21[2]	Not Reported	Not Reported	Not Reported

Note: Bioavailability data can vary significantly based on the experimental model, dose, and analytical methods used. The data presented here are for comparative purposes.

Experimental Protocols

The assessment of aluminum bioavailability typically involves in vivo studies using animal models, most commonly rats. The following is a representative experimental protocol synthesized from various methodologies reported in the literature.[4][5][6]

Objective: To determine the oral bioavailability of different forms of aluminum citrate.

1. Animal Model:

• Species: Sprague-Dawley or Wistar rats.

• Health Status: Healthy, adult males or females.

• Acclimatization: Animals are acclimated to the housing conditions for at least one week prior to the study.

2. Housing and Diet:

• Housing: Housed in a climate-controlled environment with a standard light-dark cycle.

• Diet: Fed a standard rodent chow. For studies involving labeled aluminum, a diet with controlled aluminum content may be used. Animals are typically fasted overnight before dosing.

3. Dosing:

• Test Articles: Different forms of aluminum citrate (e.g., tripotassium aluminum citrate, trisodium (B8492382) aluminum citrate) and a control (e.g., aluminum chloride or aluminum hydroxide).

• Labeling: To distinguish the administered aluminum from endogenous levels, 26Al-labeled compounds are often used.[1][2]

• Administration: A single oral dose is administered via gavage.[4] An alternative, less stressful method of voluntary consumption in a palatable vehicle can also be employed.[7]

• Dose Volume: The volume of the dosing solution is calculated based on the animal's body weight.

4. Sample Collection:

• Blood Sampling: Serial blood samples are collected at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) via a cannulated vein (e.g., jugular vein) or other appropriate methods.

• Urine and Feces Collection: Animals are housed in metabolic cages for the collection of urine and feces for a specified period (e.g., 24, 48, or 72 hours) to determine the extent of excretion.

5. Sample Analysis:

• Sample Preparation: Blood samples are processed to obtain plasma or serum. Urine, feces, and tissues may undergo acid digestion to solubilize the aluminum.

• Analytical Method: The concentration of aluminum (or 26Al) in the biological samples is determined using highly sensitive analytical techniques such as:

  • Graphite Furnace Atomic Absorption Spectrometry (GFAAS)

  • Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

  • Accelerator Mass Spectrometry (AMS) for 26Al.[1]

6. Pharmacokinetic Analysis:

• The plasma concentration-time data are used to calculate key pharmacokinetic parameters, including Cmax, Tmax, and the Area Under the Curve (AUC), using non-compartmental analysis.

• Oral bioavailability (F) is calculated by comparing the AUC after oral administration to the AUC after intravenous administration of a known dose of the aluminum compound.

Signaling Pathways and Mechanisms of Absorption

The intestinal absorption of aluminum is generally low; however, the presence of citrate significantly enhances its bioavailability. The primary mechanism for this increased absorption is through the paracellular pathway.

Caption: Intestinal absorption of aluminum citrate via the paracellular pathway.

Mechanism Explained:

• Complex Formation: In the intestinal lumen, citrate chelates aluminum ions (Al³⁺) to form a soluble and stable aluminum-citrate complex.

• Paracellular Transport: This complex is then transported across the intestinal epithelium primarily through the paracellular pathway, which is the space between adjacent intestinal cells (enterocytes).

• Tight Junction Disruption: The aluminum-citrate complex is thought to increase the permeability of the tight junctions, which are protein complexes (containing claudins and occludins) that regulate paracellular transport. This disruption allows for greater passage of the complex into the bloodstream.

While paracellular transport is the predominant route, some transcellular passage (through the enterocytes) may also occur, though to a lesser extent.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. The bioavailability of ingested 26Al-labelled aluminium and aluminium compounds in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of oral aluminium citrate on short-term tissue distribution of aluminium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of oral aluminum and aluminum citrate on blood level and short-term tissue distribution of aluminum in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of 28-day repeated oral dose toxicity of aluminum chloride in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Alternative Method of Oral Dosing for Rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Aluminum Citrate Detection

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of aluminum citrate (B86180) is critical for product quality and safety. The validation of analytical methods ensures that the chosen procedure is fit for its intended purpose. This guide provides a comparative analysis of three common analytical techniques for the detection and quantification of aluminum citrate: Ion Chromatography (IC) with post-column derivatization and UV detection, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and UV-Vis Spectrophotometry.

The validation parameters presented are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary data to demonstrate that an analytical procedure is reliable, accurate, and consistent.[1][2][3][4]

Comparison of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including the required sensitivity, specificity, sample matrix, and available instrumentation. The following table summarizes the key performance characteristics of the three methods for the determination of aluminum.

Parameter	Ion Chromatography (IC) with Post-Column Derivatization & UV Detection	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	UV-Vis Spectrophotometry (with Chromogenic Agent)
Principle	Separation of ionic species based on their affinity to an ion-exchange resin, followed by post-column reaction to form a UV-active complex.[5][6][7]	Atomization and ionization of the sample in a high-temperature plasma, followed by mass-to-charge ratio separation and detection of ions.[8][9][10]	Formation of a colored complex between aluminum and a chromogenic agent, with quantification based on the absorbance of light at a specific wavelength.[11][12][13]
Specificity	High, capable of separating different aluminum species (e.g., free aluminum from citrate complexes).[14][15]	High for total aluminum, but requires coupling with a separation technique like IC for speciation.[8][16]	Moderate to low, susceptible to interference from other metal ions that may form colored complexes with the reagent.[11]
Limit of Detection (LOD)	Typically in the low µg/L (ppb) range.[5]	Can reach sub-ng/L (ppt) levels.[8]	Generally in the mg/L (ppm) range.[13]
Limit of Quantification (LOQ)	Typically in the µg/L (ppb) range.[5]	Can reach ng/L (ppt) to low µg/L (ppb) levels.[8][9]	Generally in the mg/L (ppm) range.[13]
Linearity	Excellent, with R² values typically ≥ 0.999 over a defined concentration range.[17]	Excellent over a wide dynamic range, with R² values typically > 0.999.[10]	Good, with R² values typically > 0.99, but over a narrower range compared to IC and ICP-MS.[11][13]
Accuracy (% Recovery)	Typically within 95-105%.[17]	Typically within 90-110%.[9][10]	Typically within 90-110%, but can be affected by matrix interferences.[11][13]
Precision (%RSD)	Repeatability and intermediate precision typically ≤ 5%.[17]	Repeatability and intermediate precision typically ≤ 5%.[9][10]	Repeatability and intermediate precision can be < 10%, but may be higher depending on the complexity of the sample matrix.[11][13]
Sample Throughput	Moderate, with typical run times of 10-30 minutes per sample.[5]	High, capable of rapid multi-element analysis.[9]	High, especially with automated systems.
Instrumentation Cost	Moderate	High	Low
Primary Application	Speciation analysis of aluminum and quantification in complex matrices.[14][15]	Ultra-trace quantification of total aluminum and elemental impurities.[8][9]	Routine quality control and screening where high sensitivity is not required.[11]

Experimental Protocols

The following are detailed methodologies for the three key analytical techniques discussed. These protocols are intended as a guide and may require optimization based on the specific sample matrix and instrumentation.

Ion Chromatography with Post-Column Derivatization and UV Detection

This method is highly suitable for the speciation of aluminum citrate, separating it from other ionic forms of aluminum.

Instrumentation:

• High-Performance Ion Chromatography (HPIC) system equipped with a gradient pump, autosampler, and a UV-Vis detector.

• Cation-exchange analytical column (e.g., Dionex IonPac CS10).[5]

• Post-column reagent delivery system.

Reagents:

• Eluent: 0.75 M Hydrochloric Acid (HCl).[5]

• Post-Column Reagent: Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid disodium (B8443419) salt) solution in an ammonium (B1175870) acetate (B1210297) buffer.[5]

• Standard Solutions: Prepare a stock solution of aluminum citrate of known concentration in ultrapure water. Prepare a series of calibration standards by diluting the stock solution.

Procedure:

• Sample Preparation: Dilute the sample containing aluminum citrate with an appropriate solvent (e.g., 50 mM NaOH) to a concentration within the calibration range.[5] Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 25 µL.

  • Column Temperature: 30 °C.

• Post-Column Reaction: The eluent from the column is mixed with the Tiron reagent. The reaction of aluminum with Tiron forms a UV-absorbing complex.[5]

• Detection: The UV-Vis detector is set to a wavelength of 310 nm to monitor the absorbance of the aluminum-Tiron complex.[5]

• Quantification: A calibration curve is generated by plotting the peak area of the aluminum citrate complex against the concentration of the standards. The concentration of aluminum citrate in the sample is determined from this curve.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is an excellent choice for determining the total aluminum content with very high sensitivity. For speciation, it must be coupled with a separation technique like IC (IC-ICP-MS).[16][18][19]

Instrumentation:

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS).

• Microwave digestion system for sample preparation.

Reagents:

• High-purity nitric acid (HNO₃).

• Ultrapure water (18.2 MΩ·cm).

• Internal standard solution (e.g., Scandium).

• Aluminum standard solutions for calibration.

Procedure:

• Sample Preparation (Microwave Digestion):

  • Accurately weigh the sample into a microwave digestion vessel.

  • Add a known volume of concentrated nitric acid.

  • Digest the sample using a validated microwave digestion program.

  • After cooling, dilute the digest to a final volume with ultrapure water.

• Instrumental Analysis:

  • Prepare calibration standards and a blank solution, all containing the internal standard at the same concentration as the samples.

  • Aspirate the samples and standards into the ICP-MS.

  • The instrument parameters (e.g., RF power, gas flow rates) should be optimized for aluminum detection.

• Quantification: The concentration of aluminum is determined by the instrument software based on the calibration curve generated from the standards. The results are corrected for dilution during sample preparation.

UV-Vis Spectrophotometry

This colorimetric method is a cost-effective technique for the quantification of aluminum, suitable for routine analysis where high sensitivity is not a primary concern.

Instrumentation:

• UV-Vis Spectrophotometer.

Reagents:

• Chromogenic Agent: 8-hydroxyquinoline-5-sulphonic acid solution.[11]

• Buffer solution (e.g., acidic buffer).[11]

• Aluminum standard solutions.

Procedure:

• Sample Preparation: Dilute the sample to an appropriate concentration with ultrapure water.

• Color Formation:

  • To a known volume of the diluted sample or standard, add the buffer solution.

  • Add the 8-hydroxyquinoline-5-sulphonic acid solution and mix well.

  • Allow the solution to stand for a specified time (e.g., 30 minutes) for the color to develop fully.[11]

• Spectrophotometric Measurement:

  • Measure the absorbance of the solutions at the wavelength of maximum absorbance for the aluminum complex (e.g., 359 nm for the 8-hydroxyquinoline-5-sulphonic acid complex).[11]

  • Use a reagent blank to zero the spectrophotometer.

• Quantification: Create a calibration curve by plotting the absorbance of the standards against their concentrations. Determine the aluminum concentration in the sample from this curve.

Workflow for Analytical Method Validation

The validation of an analytical method is a systematic process to confirm that the procedure is suitable for its intended purpose. The following diagram illustrates a typical workflow based on the ICH Q2(R1) guidelines.

Caption: A flowchart of the analytical method validation process.

References

• 1. scribd.com [scribd.com]
• 2. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. lcms.cz [lcms.cz]
• 8. ICP-MS Method for Simultaneous Determination of Aluminum, Sodium, and Potassium in Human Albumin Solution for Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. agilent.com [agilent.com]
• 11. ijrdpl.com [ijrdpl.com]
• 12. ir.uitm.edu.my [ir.uitm.edu.my]
• 13. researchgate.net [researchgate.net]
• 14. Characterization of stable aluminium-citrate species as reference substances for aluminium speciation by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Analytical Method Development: SOP for Ion Chromatography Method Development – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Assessing ICP-MS vs IC for Ionic Element Quantification in Water [eureka.patsnap.com]

The Citrate Effect: A Comparative Analysis of Aluminum Citrate and Sodium Citrate on Aluminum Absorption

For Researchers, Scientists, and Drug Development Professionals

A critical examination of the bioavailability of aluminum reveals a significant amplifying effect when citrate (B86180) is present. This guide provides a comparative analysis of how aluminum citrate and the co-administration of sodium citrate with aluminum compounds impact aluminum absorption, supported by experimental data and detailed methodologies. The findings underscore the importance of considering the chemical form of aluminum and the presence of chelating agents like citrate in both research and clinical settings.

Enhanced Bioavailability: Quantitative Insights

Numerous studies have demonstrated that citrate dramatically increases the intestinal absorption of aluminum. This effect is observed both when aluminum is administered as aluminum citrate and when an aluminum salt is co-ingested with a citrate source, such as sodium citrate. The formation of soluble, absorbable aluminum-citrate complexes in the gastrointestinal tract is the primary mechanism behind this enhanced uptake.[1][[“]] Some evidence also suggests that these complexes may increase paracellular permeability by disrupting the tight junctions between intestinal cells.[1][[“]]

The following table summarizes key quantitative data from studies comparing aluminum absorption in the presence and absence of citrate.

Study Type	Subjects	Aluminum Compound(s)	Citrate Source	Key Findings	Reference
Human	2 Male Volunteers	26Al-labelled aluminum hydroxide (B78521)	Co-ingestion of citrate	Fractional aluminum uptake from aluminum hydroxide was 1.04 x 10-4. With citrate, uptake increased to 1.36 x 10-3.	[3]
Human	2 Male Volunteers	26Al-labelled aluminum citrate	N/A (pre-formed complex)	Fractional aluminum uptake from aluminum citrate was 5.23 x 10-3.	[3]
Human	8 Healthy Men	Aluminum hydroxide	Shohl's solution (citric acid and sodium citrate)	Urinary aluminum excretion was nearly eight times higher with aluminum hydroxide plus Shohl's solution compared to aluminum hydroxide alone (327 µg vs. 45 µg).	[4]
Human	8 Normal Men	Aluminum hydroxide	Calcium citrate	On three consecutive days, urinary aluminum excretion was 11.1, 8.8, and 5.3 times greater with aluminum hydroxide and calcium citrate compared to aluminum hydroxide alone.	[5]
Animal (Rat)	Male Wistar Rats	Aluminum chloride	Sodium citrate	Blood aluminum concentrations peaked at a higher level in the group receiving aluminum chloride with sodium citrate compared to the group receiving aluminum chloride alone.	[6]
Animal (Rat)	Female Rats	26Al-labelled aluminum citrate	N/A (pre-formed complex)	The calculated percentage uptake of 26Al from aluminum citrate was 0.08%.	[7]
Animal (Rat)	Female Rats	26Al-labelled aluminum hydroxide	N/A	The uptake of 26Al from aluminum hydroxide was 0.03%.	[7]

Experimental Protocols

The following are detailed methodologies from key experiments that have investigated the effects of citrate on aluminum absorption.

Human Study: Fractional Uptake of 26Al-labelled Aluminum Compounds

• Objective: To determine the fraction of ingested aluminum taken up by volunteers following the ingestion of either aluminum citrate or aluminum hydroxide, and to study the effect of simultaneous citrate ingestion.

• Subjects: Two healthy male volunteers.

• Methodology:

  • Volunteers received three oral doses of 26Al-labelled aluminum compounds (aluminum citrate or aluminum hydroxide) in water.

  • The doses were administered directly into the stomach using a pediatric feeding tube to bypass oral and esophageal interactions.

  • In one arm of the study, citrate was co-administered with the 26Al-labelled aluminum hydroxide suspension.

  • Blood samples were collected at 1, 4, and 24 hours after administration.

  • Daily urine and feces were collected for 6 days.

  • The 26Al content in the samples was analyzed using coincidence gamma-counting or accelerator mass spectrometry.

  • The fractional aluminum uptake was calculated based on the amount of 26Al excreted in the urine.[3]

Animal Study: Acute Effect of Sodium Citrate on Aluminum Absorption

• Objective: To investigate the acute effect of sodium citrate on aluminum absorption by monitoring aluminum levels in blood and various tissues.

• Subjects: 18 male Wistar rats, divided into three groups: control, aluminum alone, and aluminum + sodium citrate.

• Methodology:

  • Animals were fasted for 14 hours prior to the experiment.

  • The groups were dosed orally (gavage) with deionized water, 2 mmol of aluminum chloride, or 2 mmol of aluminum chloride plus 2 mmol of sodium citrate.

  • Blood samples were taken before dosing and at 1, 2, 4, and 6 hours after gavage.

  • After the final blood draw, the animals were euthanized, and samples of the liver, tibia, kidney, and intestinal wall were collected.

  • Aluminum concentrations in the blood and tissue samples were determined by Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[6]

Visualizing the Impact of Citrate

The following diagrams illustrate the experimental workflow for a typical aluminum absorption study and the logical relationship of citrate's effect on aluminum bioavailability.

References

• 1. Site and mechanism of enhanced gastrointestinal absorption of aluminum by citrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. The bioavailability of 26Al-labelled aluminium citrate and aluminium hydroxide in volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of oral bases on enteral aluminum absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Calcium citrate markedly enhances aluminum absorption from aluminum hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of oral aluminum and aluminum citrate on blood level and short-term tissue distribution of aluminum in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The bioavailability of ingested 26Al-labelled aluminium and aluminium compounds in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to Alkalinizing Agents for the Mitigation of Metabolic Acidosis

For Researchers, Scientists, and Drug Development Professionals

Metabolic acidosis, a common complication in various diseases, particularly chronic kidney disease (CKD), necessitates therapeutic intervention to restore acid-base balance. While various alkalinizing agents are available, their efficacy, safety profiles, and mechanisms of action differ. This guide provides a comprehensive comparison of key alternatives for the management of metabolic acidosis, with a critical evaluation of the role of citrate-containing compounds. Of note, the use of aluminum citrate (B86180) is strongly cautioned against due to the risk of enhanced aluminum absorption and subsequent toxicity, particularly in patients with renal impairment.

Executive Summary

The primary agents for treating chronic metabolic acidosis include sodium bicarbonate, sodium citrate, and potassium citrate. Recent clinical trials provide robust data for comparing their performance. Sodium bicarbonate and sodium citrate demonstrate similar efficacy in correcting metabolic acidosis and slowing the decline of renal function in CKD patients. However, sodium citrate is associated with better gastrointestinal tolerability. Potassium citrate offers an alternative, particularly when hypokalemia is a concern, and has shown benefits for bone health. Tromethamine (THAM) is an organic amine buffer used in more acute or severe cases of metabolic acidosis. The concomitant use of citrate-containing compounds and aluminum-based phosphate (B84403) binders is contraindicated due to the risk of increased aluminum absorption and toxicity.

Quantitative Data Comparison

The following tables summarize the key quantitative data from comparative studies of the primary oral alkalinizing agents used in the management of chronic metabolic acidosis.

Table 1: Efficacy and Safety of Sodium Citrate vs. Sodium Bicarbonate in CKD Patients with Metabolic Acidosis

Parameter	Sodium Citrate	Sodium Bicarbonate	p-value	Source
Change in eGFR (mL/min/1.73 m² per year)	-1.58	-1.33	0.20	[1]
Change in Serum Bicarbonate (mmol/L)	+6.15	+6.19	0.25	[1]
eGFR Decrease by 30% (Hazard Ratio)	0.89	1.0	0.77	[1]
eGFR Decrease by 50% (Hazard Ratio)	0.69	1.0	0.50	[1]
Progression to Dialysis (Hazard Ratio)	0.91	1.0	0.85	[1]
Medication Discontinuation due to Adverse Events	4.8%	17.7%	0.02	[1]

Table 2: Efficacy of Potassium Citrate in Renal Transplant Patients with Metabolic Acidosis

Parameter	Baseline	After 12 Months	p-value	Source
Serum Bicarbonate (mmol/L)	21.3 ± 2.3	>24 (maintained)	<0.05	[2]
Cortical Thickness of Bone	Varied	Increased in 66.7% of patients	NS	[2]
Cortical Porosity of Bone	Varied	Reduced in 41.7% of patients	NS	[2]

NS: Not Statistically Significant

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the protocols for key clinical trials cited in this guide.

Sodium Citrate vs. Sodium Bicarbonate in CKD (Sorohan et al., 2024)

• Study Design: A prospective, single-center, randomized, parallel, controlled, unblinded clinical trial.[1]

• Participants: 124 patients with metabolic acidosis and CKD stages 3b and 4.[1]

• Intervention:

  • Sodium Bicarbonate Group: Initial dose of 600 mg/day if serum bicarbonate was 19-22 mEq/L, or 600 mg twice daily if serum bicarbonate was below 18 mEq/L. The dose was titrated up to a maximum of 3600 mg/day to maintain serum bicarbonate in the normal range.[3]

  • Sodium Citrate Group: Initial dose of 1691 mg/306 mg per day if serum bicarbonate was 19-22 mEq/L, or twice daily if serum bicarbonate was below 18 mEq/L. The dose was titrated up to a maximum of 7988 mg/day.[3]

• Primary Outcome: Mean change in estimated glomerular filtration rate (eGFR).[1]

• Secondary Outcomes: Mean change in serum bicarbonate level, eGFR decrease by 30% or 50%, need for dialysis, death, or prolonged hospitalization.[1]

• Duration: 12 months.[1]

Potassium Citrate in Renal Transplant Patients (Jehle et al., 2012)

• Study Design: A 12-month controlled, randomized, interventional trial.[2]

• Participants: 30 renal transplant patients with metabolic acidosis (serum bicarbonate <24 mmol/L).[2]

• Intervention:

  • Potassium Citrate Group: Potassium citrate was administered to achieve and maintain a serum bicarbonate level >24 mmol/L.[2]

  • Control Group: Potassium chloride was administered.[2]

  • Dosages for both were individually titrated to avoid hyperkalemia.[2]

• Primary Outcome: Changes in bone quality, assessed by iliac crest bone biopsies (micro-computed tomography and histomorphometry) and dual-energy X-ray absorptiometry.[2]

• Secondary Outcomes: Serum biomarkers of bone turnover.[2]

• Duration: 12 months.[2]

Signaling Pathways and Mechanisms of Action

Understanding the underlying biological pathways is essential for targeted drug development and patient management.

Mechanism of Bicarbonate and Citrate Action

Both sodium bicarbonate and sodium citrate act as alkalinizing agents. Bicarbonate directly increases the plasma bicarbonate concentration, buffering excess hydrogen ions. Citrate is metabolized in the liver to bicarbonate, thus providing an indirect source of buffer.

Figure 1: Mechanism of action for bicarbonate and citrate salts.

The Citrate-Aluminum Interaction: A Pathway to Toxicity

Citrate significantly enhances the gastrointestinal absorption of aluminum. This interaction is particularly dangerous for patients with renal impairment, who have a reduced capacity to excrete absorbed aluminum. The chelation of calcium by citrate is thought to open epithelial tight junctions, facilitating the paracellular movement of aluminum.

Figure 2: Pathway of citrate-enhanced aluminum absorption and toxicity.

Experimental Workflow for a Comparative Clinical Trial

The logical flow of a clinical trial comparing alkalinizing agents is depicted below.

Figure 3: Workflow of a randomized controlled trial comparing oral alkalinizing agents.

References

• 1. Sodium citrate versus sodium bicarbonate for metabolic acidosis in patients with chronic kidney disease: A randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Correction of Metabolic Acidosis with Potassium Citrate in Renal Transplant Patients and its Effect on Bone Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isrctn.com [isrctn.com]

Safety & Regulatory Compliance

Proper Disposal of Aluminum Citrate: A Guide for Laboratory Professionals

Ensuring laboratory safety and compliance is paramount when handling chemical waste. This document provides essential, step-by-step guidance for the proper disposal of aluminum citrate (B86180), designed for researchers, scientists, and drug development professionals.

The disposal of aluminum citrate, like any laboratory chemical, must be approached with a thorough understanding of its potential hazards and in strict accordance with institutional and local regulations. Improper disposal can pose risks to human health and the environment.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to be familiar with the safety precautions for handling aluminum citrate. Always consult the Safety Data Sheet (SDS) for the specific product you are using.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles.[1]

• Hand Protection: Wear compatible chemical-resistant gloves.[1]

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, especially when handling powders or creating solutions.

Step-by-Step Disposal Procedures

The recommended disposal route for aluminum citrate is through a licensed hazardous waste disposal service.[1] Do not discharge aluminum citrate solutions to sewer systems without appropriate treatment and explicit permission from your institution's Environmental Health and Safety (EHS) department.[1]

Step 1: Waste Identification and Segregation

• Characterize the Waste: Determine if the aluminum citrate waste is in solid form or an aqueous solution.

• Segregate from Other Waste Streams: Do not mix aluminum citrate waste with other chemical waste streams unless you have confirmed their compatibility. Incompatible materials can lead to hazardous reactions.

Step 2: Containerization and Labeling

• Select an Appropriate Container:

  • Use a container that is compatible with aluminum citrate. High-density polyethylene (B3416737) (HDPE) containers are generally suitable.

  • Ensure the container is in good condition, with a secure, leak-proof lid.

• Properly Label the Waste Container:

  • Clearly label the container with the words "Hazardous Waste."

  • Identify the contents as "Aluminum Citrate Waste." If it is a solution, indicate the solvent (e.g., "Aqueous Aluminum Citrate Waste") and estimate the concentration.

  • Include the date when the waste was first added to the container.

Step 3: Storage of Waste

• Designated Storage Area: Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Store Away from Incompatibles: Keep the waste container away from incompatible materials, such as strong oxidizing agents.

Step 4: Arranging for Disposal

• Contact EHS: When the waste container is full or has been in storage for the maximum allowable time (typically six months, but this can vary by institution), contact your EHS department to arrange for a hazardous waste pickup.[1]

• Follow Institutional Protocols: Adhere to all institutional procedures for waste pickup requests and documentation.

Potential Pre-Treatment of Aqueous Solutions (Institutional Approval Required)

For dilute aqueous solutions of aluminum citrate, neutralization may be a possible pre-treatment step before disposal. However, this should only be performed with the explicit approval of your institution's EHS department and in strict accordance with local wastewater regulations. Unauthorized discharge to the sanitary sewer is prohibited.

Experimental Protocol for Neutralization of Aqueous Aluminum Citrate Solutions:

• Preparation:

  • Conduct the procedure in a chemical fume hood.

  • Wear all required PPE.

• Dilution:

  • If the solution is concentrated, slowly add it to a larger volume of cold water in a suitable container. Always add the chemical to water, not the other way around.

• Neutralization:

  • While stirring the diluted solution, slowly add a dilute acidic or basic solution to adjust the pH. Examples of neutralizing agents include dilute sodium hydroxide (B78521) or hydrochloric acid.

  • Continuously monitor the pH of the solution using a calibrated pH meter or pH paper.

• Target pH:

  • Adjust the pH to a neutral range, typically between 6.0 and 9.0.[2][3] This range is often required for compliance with local wastewater regulations.

• Final Disposal:

  • Once neutralized and verified by your EHS department, the solution may be approved for drain disposal with copious amounts of water.

Parameter	Guideline	Source
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, lab coat	[1]
Waste Container	Compatible, sealed, and properly labeled
Storage Location	Designated Satellite Accumulation Area with secondary containment
Disposal Method	Licensed hazardous waste contractor	[1]
Aqueous Solution Pre-Treatment	Neutralization to pH 6.0-9.0 (with EHS approval)	[2][3]

Disposal Workflow for Aluminum Citrate

The following diagram outlines the decision-making process for the proper disposal of aluminum citrate waste in a laboratory setting.

Caption: Workflow for the proper disposal of aluminum citrate.

References

• 1. ALUMINUM CITRATE - Safety Data Sheet [chemicalbook.com]
• 2. US4560783A - Process for producing aluminum citrate solutions - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Aluminum Citrate

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This document provides immediate, essential safety and logistical information for handling Aluminum Citrate (B86180), including operational and disposal plans.

Hazard Identification and Personal Protective Equipment

Aluminum citrate is classified with the following hazards:

• Harmful if swallowed.[1][2]

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause damage to organs through prolonged or repeated exposure.[1][2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.

PPE Category	Item	Specification
Eye/Face Protection	Safety Goggles	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[2]
Face Shield	A full-face shield should be worn for enhanced protection.[3]
Skin Protection	Gloves	Chemical impermeable gloves.[2] Nitrile gloves are suitable for protection against acids.[4]
Protective Clothing	Fire/flame resistant and impervious clothing.[2] A lab coat is standard for minor tasks, but an acid-resistant apron is necessary when handling concentrated forms.[4]
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[2]

Occupational Exposure Limits for Aluminum Citrate have not been established.[1]

Operational Plan for Handling Aluminum Citrate

A systematic approach is crucial for safely handling aluminum citrate in a laboratory setting.

Pre-Handling Preparations

• Information Review : Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for aluminum citrate.

• Area Preparation : Ensure a chemical fume hood is used for all handling procedures.[5] Confirm that an eyewash station is in close proximity and operational.[5]

• PPE Inspection : Inspect all personal protective equipment for integrity before use. Gloves should be checked for holes, and protective clothing should be free of tears or contamination.[3]

Handling Procedures

• Personal Protective Equipment : Don the appropriate PPE as specified in the table above.

• Container Handling : Open and handle the container with care to avoid generating dust.[5][6]

• Dispensing : Use appropriate tools to dispense the required amount of aluminum citrate, minimizing the creation of dust or aerosols.[6]

• Work Practices : Avoid breathing any dust, vapor, mist, or gas.[5] Do not eat, drink, or smoke when using this product.[1][2] Wash hands thoroughly after handling.[1][2]

Storage

• Container : Keep the container tightly closed in a dry and well-ventilated place.[6]

• Conditions : Store in a cool place.[6]

Disposal Plan

Proper disposal of aluminum citrate is critical to prevent environmental contamination and ensure regulatory compliance.

Immediate Steps Post-Use

• Container Management : Securely close the container of any remaining aluminum citrate.

• Decontamination : Decontaminate any surfaces that may have come into contact with aluminum citrate. Wash all lab equipment used during the process.

• PPE Removal : Remove contaminated PPE carefully, ensuring not to cross-contaminate. Contaminated clothing should be taken off and washed before reuse.[1][2]

Disposal Procedure

• Waste Collection : Collect aluminum citrate waste in a designated, properly labeled, and sealed container.

• Disposal Method : The material must be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

• Prohibited Disposal : Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1] Do not discharge to sewer systems.[1]

Workflow for Safe Handling of Aluminum Citrate

Caption: Workflow for the safe handling and disposal of aluminum citrate.

References

• 1. ALUMINUM CITRATE - Safety Data Sheet [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. Protective apparel [norfalco.com]
• 4. allanchem.com [allanchem.com]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]
• 6. Aluminum Citrate, 98% - CAS 31142-56-0 - City Chemical LLC. [citychemical.com]